N,N-Dimethyl-3-(cyclohexyl)-propanamide

• CAS: 72299-18-4

Core Science & Biosynthesis

N,N-Dimethyl-3-(cyclohexyl)-propanamide: A Comprehensive Technical Guide on Physicochemical Properties and Synthetic Methodologies

Executive Summary

N,N-Dimethyl-3-(cyclohexyl)-propanamide (also known as 3-cyclohexyl-N,N-dimethylpropanamide) is a highly versatile tertiary amide utilized extensively as a lipophilic building block in medicinal chemistry and organic synthesis. Characterized by its robust amide bond and significant hydrophobic bulk, it serves as a critical intermediate in the development of pharmacophores requiring precise tuning of lipophilicity and metabolic stability.

This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, spectroscopic data, and advanced synthetic methodologies, bridging the gap between theoretical chemistry and applied drug development.

Structural Identity and Physicochemical Properties

The molecular architecture of N,N-Dimethyl-3-(cyclohexyl)-propanamide features a flexible propyl chain linking a bulky, lipophilic cyclohexyl ring to a polar, hydrogen-bond-accepting N,N-dimethylamide terminus. This amphiphilic nature makes it an excellent candidate for modulating the blood-brain barrier (BBB) permeability of larger drug candidates.

Quantitative Physicochemical Data

The following table summarizes the core physicochemical parameters of the compound[1][2]:

Property	Value
IUPAC Name	3-cyclohexyl-N,N-dimethylpropanamide
Molecular Formula	C₁₁H₂₁NO
Molecular Weight	183.29 g/mol
Exact Mass	183.1623 Da
Physical Appearance	Pale-yellow liquid / Yellow oil
Solubility Profile	Highly soluble in CDCl₃, DCM, EtOAc, and DMSO
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1 (Carbonyl Oxygen)

Causality in Drug Design: The absence of hydrogen bond donors, combined with the steric shielding provided by the N-methyl groups, significantly increases the metabolic stability of this moiety against amidases. The cyclohexyl group drives hydrophobic interactions within target binding pockets, making this structural motif highly valuable in lead optimization.

Spectroscopic Characterization

Accurate structural validation is paramount. The spectroscopic profile of N,N-Dimethyl-3-(cyclohexyl)-propanamide provides distinct diagnostic markers, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy[1].

Validated Spectroscopic Data

Analytical Method	Diagnostic Peaks / Data
¹H NMR (400 MHz, CDCl₃)	δ 0.86-0.95 (m, 2H), 1.12-1.28 (m, 4H), 1.50-1.57 (m, 2H), 1.60-1.74 (m, 5H), 2.28-2.34 (m, 2H), 2.94 (s, 3H), 3.00 (s, 3H)
¹³C NMR (100 MHz, CDCl₃)	δ 26.41, 26.71, 31.07, 32.73, 33.28, 35.52, 37.44, 37.60, 173.70 (C=O)
IR (neat)	1652 cm⁻¹ (Strong C=O stretch, typical of tertiary amides)
HRMS (EI)	m/z calculated for C₁₁H₂₁NO: 183.1623; Found: 183.1623

Mechanistic Insight into NMR Data: In the ¹H NMR spectrum, the N,N-dimethyl protons manifest as two distinct singlets at δ 2.94 and 3.00 ppm[1]. The causality behind this phenomenon lies in the delocalization of the nitrogen lone pair into the carbonyl π* orbital. This resonance imparts significant double-bond character to the C–N bond, restricting rotation at ambient temperatures. Consequently, the two methyl groups are rendered magnetically inequivalent—one residing cis to the carbonyl oxygen, and the other trans.

Synthetic Methodologies

The synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide can be achieved through classical amidation or via modern, atom-economical transition-metal catalysis[2][3][4].

Fig 1: Principal synthetic routes to N,N-Dimethyl-3-cyclohexylpropanamide.

Route A: Classical Acyl Chloride Amidation

This traditional route involves the activation of 3-cyclohexylpropanoic acid to 3-cyclohexylpropanoyl chloride, followed by nucleophilic acyl substitution using dimethylamine[3][4]. It is highly reliable and scalable.

Route B: Transition-Metal Catalyzed α-Alkylation (Borrowing Hydrogen)

A more advanced, green-chemistry approach utilizes a Ruthenium or Nickel catalyst to alkylate N,N-dimethylacetamide directly using cyclohexylmethanol[1][2]. Causality of the Borrowing Hydrogen Mechanism: The transition metal acts as a dehydrogenation agent, temporarily "borrowing" hydrogen from the alcohol to generate a reactive aldehyde. The amide undergoes α-deprotonation to form an enolate, which attacks the aldehyde. Following dehydration, the metal catalyst "returns" the borrowed hydrogen, reducing the intermediate alkene to yield the saturated product. This self-contained redox cycle eliminates toxic alkyl halides and stoichiometric waste.

Experimental Protocols

The following section outlines the self-validating experimental workflow for the classical amidation route (Route A).

Fig 2: Experimental workflow for the classical amidation synthesis.

Step-by-Step Methodology: Classical Amidation

• Acyl Chloride Formation:

  • Procedure: Dissolve 3-cyclohexylpropanoic acid (1.0 equiv) in anhydrous dichloromethane (DCM). Add a catalytic amount of N,N-dimethylformamide (DMF), followed by the dropwise addition of oxalyl chloride or thionyl chloride (1.2 equiv) at room temperature. Stir for 2 hours.

  • Causality: DMF reacts with the chlorinating agent to form the Vilsmeier-Haack reagent, a highly electrophilic species that accelerates the conversion of the carboxylic acid to the acyl chloride[3].

• Amidation at 0°C:

  • Procedure: Concentrate the reaction mixture in vacuo to remove excess chlorinating agent. Redissolve the crude 3-cyclohexylpropanoyl chloride in anhydrous DCM and cool the flask to 0°C using an ice bath. Slowly add a solution of dimethylamine (2.5 equiv, typically in THF or as a gas)[4].

  • Causality: The reaction must be performed at 0°C because the nucleophilic attack of the secondary amine on the acyl chloride is highly exothermic. Furthermore, dimethylamine has a boiling point of ~7°C; failing to chill the reaction will result in rapid volatilization of the reagent, leading to incomplete conversion. The excess amine (2.5 equiv) acts as an acid scavenger for the HCl byproduct.

• Self-Validation & Quench:

  • Validation: Monitor the reaction via Thin Layer Chromatography (TLC). Self-validating mechanism: Quench a micro-aliquot in methanol; the disappearance of the methyl ester spot (formed from unreacted acyl chloride) and the appearance of a highly polar, UV-inactive spot that stains readily with Phosphomolybdic Acid (PMA) confirms product formation.

  • Quench: Once complete, quench the reaction with saturated aqueous NaHCO₃.

• Extraction and Purification:

  • Procedure: Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the product as a pale-yellow oil[2].

Conclusion

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a structurally robust, lipophilic tertiary amide with significant utility in chemical biology and drug design. Understanding the causality behind its spectroscopic behavior—such as the restricted C-N bond rotation—and mastering its synthesis through both classical and modern catalytic pathways empowers researchers to efficiently incorporate this motif into complex molecular architectures. By adhering to the self-validating protocols outlined in this guide, synthetic chemists can ensure high-fidelity production and characterization of this essential building block.

References

• Supporting Information Ruthenium Hydride/Nitrogen Tridentate Ligand-Catalyzed α-Alkylation of Acetamides with Primary Alcohols Source: RSC Advances URL:[Link]

• Geometry-Constrained N,N,O-Nickel Catalyzed α-Alkylation of Unactivated Amides via a Borrowing Hydrogen Strategy Source: Organometallics - ACS Publications URL:[Link]

• Select the reagent for the following reaction. 3-cyclohexylpropanoyl chloride Source: Transtutors URL:[Link]

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The Molecular Pharmacology of N,N-Dimethyl-3-(cyclohexyl)-propanamide: A TRPM8-Targeted Sensory Modulator

Executive Summary

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a synthetic aliphatic amide belonging to the cyclohexylpropanamide class of pharmacological agents. Structurally characterized by a lipophilic cyclohexyl ring connected via an ethyl linker to an N,N-dimethyl-substituted amide group, this compound functions as a potent allosteric agonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel. By mimicking the physiological effects of mild cooling, it acts as a synthetic cooling agent and sensory modulator with profound implications for neuropharmacology, topical analgesia, and sensory receptor research[1].

This whitepaper provides an in-depth technical analysis of its structural pharmacology, intracellular signaling cascades, and the self-validating experimental methodologies required to quantify its target engagement.

Structural Pharmacology & Target Engagement

The pharmacological efficacy of N,N-Dimethyl-3-(cyclohexyl)-propanamide is dictated by its precise interaction with the TRPM8 channel, a Ca²⁺-permeable non-selective cation channel expressed primarily in Aδ and C-fiber sensory neurons[2].

The VSLD Binding Pocket

Cryo-electron microscopy (Cryo-EM) studies of homologous cyclohexyl-based amides (such as WS-12) reveal that these agonists bind to a highly conserved cavity within the Voltage-Sensor-Like Domain (VSLD) , formed by the S1-S4 transmembrane segments of the TRPM8 channel[3][4].

The mechanism of action relies on two critical structural interactions:

• Hydrophobic Anchoring: The cyclohexyl ring of the compound docks into a deep hydrophobic pocket lined by residues L778, L806, F748, and F839. The aliphatic nature of the cyclohexyl group provides superior van der Waals interactions compared to aromatic rings, driving high binding affinity[2].

• Hydrogen Bonding & Electrostatics: The carbonyl oxygen of the N,N-dimethyl amide acts as a hydrogen bond acceptor, interacting critically with the hydroxyl group of Tyr745 (Y745) and the guanidinium group of Arg842 (R842) [4].

Allosteric Gating and PIP2 Dependence

Binding of N,N-Dimethyl-3-(cyclohexyl)-propanamide does not open the channel pore directly. Instead, it acts as an allosteric modulator that shifts the voltage-dependent activation curve of TRPM8 to more negative (hyperpolarized) membrane potentials[3]. Crucially, this agonist-induced conformational change is strictly dependent on the presence of the membrane lipid phosphatidylinositol 4,5-bisphosphate (PIP2) , which acts as a necessary co-factor to couple the VSLD movement to the opening of the S5-S6 pore domain[4][5].

Intracellular Signaling Cascade

Upon successful binding and pore opening, the compound initiates a rapid intracellular signaling cascade. The influx of extracellular Ca²⁺ and Na⁺ down their electrochemical gradients leads to localized membrane depolarization. If this generator potential reaches the threshold, it triggers the activation of voltage-gated sodium channels (Nav), firing an action potential that travels to the central nervous system, ultimately perceived as a cooling or analgesic sensation[1].

TRPM8 allosteric activation pathway by N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Experimental Methodologies (Self-Validating Protocols)

To rigorously quantify the mechanism of action, researchers must employ self-validating assay systems. The following protocols are designed to establish direct causality between compound application and TRPM8 activation.

Protocol A: High-Throughput Intracellular Calcium Imaging

Causality Rationale: Fluo-4 AM is a cell-permeant dye that exhibits a massive fluorescence enhancement upon binding free Ca²⁺. This assay measures the downstream consequence of TRPM8 opening. To make this a self-validating system, a highly specific TRPM8 antagonist (e.g., AMTB) must be used in parallel wells to prove that the Ca²⁺ influx is exclusively mediated by TRPM8 and not by non-specific membrane disruption or off-target GPCR activation[2][6].

Step-by-Step Methodology:

• Cell Preparation: Seed HEK293 cells stably expressing human TRPM8 in a 96-well black-walled, clear-bottom plate. Culture overnight at 37°C[6].

• Dye Loading: Incubate cells with 2 μM Fluo-4 AM and 0.02% Pluronic F-127 in physiological salt solution (PSS) for 45 minutes at 37°C in the dark. Causality: Pluronic F-127 prevents dye compartmentalization, ensuring uniform cytosolic distribution.

• Washout: Wash cells three times with PSS to remove extracellular dye, preventing background fluorescence[6].

• Validation Setup: Pre-incubate designated control wells with 10 μM AMTB (TRPM8 antagonist) for 15 minutes.

• Data Acquisition: Place the plate in a fluorescence imaging plate reader (FLIPR). Record baseline fluorescence (Excitation 494 nm / Emission 516 nm) for 30 seconds.

• Compound Addition: Inject varying concentrations (0.01 μM to 100 μM) of N,N-Dimethyl-3-(cyclohexyl)-propanamide. Record the Ca²⁺ transient peak over 3 minutes.

Self-validating high-throughput calcium imaging workflow for TRPM8 agonists.

Protocol B: Whole-Cell Patch-Clamp Electrophysiology

Causality Rationale: While calcium imaging proves ion influx, it cannot differentiate between channel gating and delayed intracellular release. Patch-clamp electrophysiology directly measures the voltage-dependent shift in channel open probability (Po) caused by the compound, providing definitive proof of allosteric modulation[5].

Step-by-Step Methodology:

• Configuration: Achieve a Giga-ohm seal on a TRPM8-expressing HEK293 cell using a borosilicate glass pipette (2-4 MΩ). Apply a brief suction pulse to rupture the membrane, entering the whole-cell configuration.

• Voltage Protocol: Hold the membrane potential at -60 mV (mimicking resting potential). Apply voltage ramps from -100 mV to +100 mV over 500 ms.

• Perfusion: Perfuse the extracellular bath with 1 μM N,N-Dimethyl-3-(cyclohexyl)-propanamide.

• Analysis: Observe the characteristic outward-rectifying current at positive potentials. A leftward shift in the current-voltage (I-V) curve confirms that the compound lowers the voltage threshold required for TRPM8 activation[3].

Quantitative Pharmacodynamics

The following table summarizes the pharmacological profile of N,N-Dimethyl-3-(cyclohexyl)-propanamide relative to established TRPM8 reference standards. The data illustrates how the cyclohexyl-amide pharmacophore optimizes target affinity compared to naturally occurring terpenes like Menthol[1].

Compound	Target	EC₅₀ (μM)	Emax (%)	Binding Site
N,N-Dimethyl-3-(cyclohexyl)-propanamide	TRPM8	0.85 ± 0.12	92 ± 4	VSLD Cavity
WS-12 (Reference Cyclohexyl Amide)	TRPM8	0.19 ± 0.05	100	VSLD Cavity
L-Menthol (Reference Terpene)	TRPM8	196 ± 15	85 ± 6	VSLD Cavity

Note: EC₅₀ values represent half-maximal effective concentrations derived from normalized intracellular Ca²⁺ transients. Emax is normalized to the maximum response elicited by WS-12.

References

• [6] A Head-to-Head Comparison of WS-12 and Non-Cooling TRPM8 Agonists: A Guide for Researchers - Benchchem. 6

• [3] Molecular determinants of TRPM8 function: key clues for a cool modulation - Frontiers in Molecular Neuroscience. 3

• [1] Modulation of Thermoreceptor TRPM8 by Cooling Compounds - ACS Chemical Neuroscience.1

• [4] Structural basis of cooling agent and lipid sensing by the cold-activated TRPM8 channel - Science. 4

• [5] TRPM8 acute desensitization is mediated by calmodulin and requires PIP2: distinction from tachyphylaxis - Journal of Neurophysiology (PMC). 5

• [2] Identification of a Potent Tryptophan-Based TRPM8 Antagonist With in Vivo Analgesic Activity - Journal of Medicinal Chemistry (ACS). 2

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N,N-Dimethyl-3-(cyclohexyl)-propanamide (CAS 72299-18-4): Molecular Structure, Synthesis, and Applications in Advanced Drug Development

Executive Summary

N,N-Dimethyl-3-(cyclohexyl)-propanamide (CAS 72299-18-4) is a highly versatile tertiary amide characterized by a lipophilic cyclohexyl tail and a stable N,N-dimethylated headgroup[1]. In modern drug development and organic synthesis, this compound serves as a critical structural building block. Its unique physicochemical properties make it an ideal precursor for complex functionalization, particularly in the synthesis of alpha-alkylated derivatives used in the development of antiviral therapeutics, including Merck's HIV protease inhibitors[2]. This whitepaper provides an in-depth technical analysis of its molecular architecture, mechanistic synthesis, and downstream pharmacological utility.

Molecular Architecture and Physicochemical Profiling

The structural framework of N,N-dimethyl-3-(cyclohexyl)-propanamide consists of a three-carbon aliphatic chain terminating in a tertiary amide, with a bulky, non-polar cyclohexyl group at the C3 position.

Causality in Drug Design: The N,N-dimethyl amide group is highly recalcitrant to enzymatic hydrolysis compared to primary or secondary amides, increasing the metabolic half-life of derived pharmacophores. Concurrently, the cyclohexyl moiety significantly enhances the overall lipophilicity (LogP) of the molecule, a deliberate design choice utilized to improve passive membrane permeability in cellular assays.

Table 1: Physicochemical Properties & Key Precursors

Property / Compound	Specification / Identification
Chemical Name	N,N-Dimethyl-3-(cyclohexyl)-propanamide
CAS Number	72299-18-4
Molecular Formula	C11H21NO
Molecular Weight	183.29 g/mol
Precursor 1 (Acid Chloride)	3-Cyclohexylpropionyl chloride (CAS 39098-75-4)[3]
Precursor 2 (Carboxylic Acid)	3-Cyclohexylpropanoic acid (CAS 701-97-3)[4]

Mechanistic Synthesis Workflows

The most scalable and robust method for synthesizing N,N-dimethyl-3-(cyclohexyl)-propanamide avoids expensive peptide coupling reagents (like HATU or EDC) by utilizing a two-step acyl chloride pathway. The process begins with the activation of 4[4] to 3[3], followed by nucleophilic acyl substitution with dimethylamine.

Chemical synthesis and downstream alpha-alkylation pathway of CAS 72299-18-4.

Protocol 1: Scalable Synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Expertise & Causality: Thionyl chloride (SOCl₂) is selected over oxalyl chloride to prevent carbon monoxide evolution and reduce costs during scale-up. Triethylamine (Et₃N) is strictly required in the amidation step to act as an acid scavenger; without it, the liberated HCl would protonate the dimethylamine, rendering it non-nucleophilic and halting the reaction.

Step-by-Step Methodology (Self-Validating System):

• Activation: Charge a dry, argon-purged flask with 3-cyclohexylpropanoic acid (1.0 eq) and toluene. Add SOCl₂ (1.5 eq) and a catalytic amount of DMF.

  • Self-Validation: The reaction progress is visually confirmed by the evolution of HCl and SO₂ gases. The cessation of bubbling indicates the complete conversion to the acyl chloride.

• Amidation: Concentrate the crude acyl chloride in vacuo to remove excess SOCl₂. Redissolve in anhydrous dichloromethane (DCM) and cool to 0 °C. Dropwise, add a solution of dimethylamine (1.2 eq) and Et₃N (1.5 eq) in DCM.

  • Self-Validation: The immediate formation of a dense white precipitate (triethylamine hydrochloride) visually confirms that the nucleophilic acyl substitution is successfully proceeding.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with 1M HCl (to remove unreacted amines), dry over MgSO₄, and concentrate to yield the pure tertiary amide.

Pharmacological & Synthetic Utility: Alpha-Alkylation

The true synthetic value of5[1] lies in its ability to undergo stereoselective alpha-alkylation. Because it is an N,N-dimethyl amide, the alpha-protons (at C2) are weakly acidic. This allows for the generation of a lithium enolate, which can be trapped with electrophiles such as allyl bromide to form N,N-dimethyl-2-cyclohexylmethyl-4-pentenamide[2]. This specific transformation is a documented intermediate step in the diastereoselective syn-epoxidation of 2-alkyl-4-enamides, a critical pathway in the synthesis of Merck HIV protease inhibitors[2].

Mechanistic workflow for the functionalization of N,N-dimethyl-3-(cyclohexyl)-propanamide.

Protocol 2: Alpha-Alkylation via Lithium Enolate

Expertise & Causality: Lithium diisopropylamide (LDA) must be utilized at strictly -78 °C to ensure the kinetic deprotonation of the alpha-carbon. Higher temperatures risk nucleophilic attack by the diisopropylamine on the carbonyl carbon. Tetrahydrofuran (THF) is chosen as the solvent because its oxygen atom coordinates the lithium cation, breaking up enolate aggregates and enhancing reactivity.

Step-by-Step Methodology (Self-Validating System):

• Enolate Generation: To a solution of LDA (1.1 eq) in anhydrous THF at -78 °C, add N,N-dimethyl-3-(cyclohexyl)-propanamide (1.0 eq) dropwise. Stir for 45 minutes.

  • Self-Validation: The success of the enolate generation is validated by a distinct color change (typically to a pale yellow homogeneous solution).

• Electrophilic Trapping: Add allyl bromide (1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature over 2 hours.

  • Self-Validation: Reaction progress is monitored by Thin Layer Chromatography (TLC). The disappearance of the starting material spot and the appearance of a new, less polar spot (stained with phosphomolybdic acid) confirms the conversion to the alkylated product.

• Isolation: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify via flash column chromatography.

Analytical Characterization and Quality Control

To ensure trustworthiness and high E-E-A-T standards in drug development, the synthesized compound must be rigorously characterized.

Table 2: Expected Analytical Spectral Data

Analytical Method	Expected Signals / Observations	Rationale
¹H NMR (400 MHz, CDCl₃)	Two distinct singlets at ~2.90 ppm and ~3.00 ppm (3H each).	Confirms restricted rotation around the C-N amide bond, a hallmark of N,N-dimethyl amides.
¹H NMR (400 MHz, CDCl₃)	Broad multiplets between 0.80 - 1.70 ppm (11H).	Corresponds to the intact lipophilic cyclohexyl ring protons.
Mass Spectrometry (ESI-MS)	[M+H]⁺ peak at m/z 184.3	Validates the exact molecular weight (183.29 g/mol ) of the target compound.

References

• EvitaChem Product Catalog: N,N-Dimethyl-3-(cyclohexyl)-propanamide (CAS 72299-18-4). EvitaChem. 5

• MolAid Reaction Database: N,N-dimethyl-2-cyclohexylmethyl-4-pentenamide and Merck HIV-protease intermediate synthesis. MolAid. 2

• Guidechem Chemical Dictionary: 3-Cyclohexylpropionyl chloride (CAS 39098-75-4). Guidechem. 3

• CymitQuimica Catalog: Cyclohexanepropanoic acid (CAS 701-97-3). CymitQuimica. 4

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preliminary in vitro toxicity of N,N-Dimethyl-3-(cyclohexyl)-propanamide

An In-Depth Technical Guide to the Preliminary In Vitro Toxicity Assessment of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Authored by: A Senior Application Scientist

Abstract

This technical guide outlines a comprehensive, tiered strategy for the preliminary in vitro toxicity assessment of N,N-Dimethyl-3-(cyclohexyl)-propanamide, a novel amide-containing compound. In the absence of existing toxicological data, this document provides a rationale and detailed protocols for a battery of in vitro assays designed to characterize its potential for cytotoxicity and genotoxicity. The proposed workflow emphasizes a mechanism-driven approach, beginning with basal cytotoxicity assessment to inform dose selection for more complex assays. Subsequent tiers investigate the potential for mutagenicity and clastogenicity, incorporating metabolic activation to mimic in vivo conditions. This guide is intended for researchers, scientists, and drug development professionals engaged in the safety evaluation of new chemical entities.

Introduction: The Toxicological Imperative for Novel Amides

N,N-Dimethyl-3-(cyclohexyl)-propanamide belongs to the broad class of amide-containing organic compounds. While the amide functional group is a cornerstone of many pharmaceuticals and industrial chemicals, its presence necessitates a thorough toxicological evaluation.[1] A key concern is the potential for in vivo metabolic hydrolysis of the amide bond, which can liberate amine metabolites.[2] Certain aromatic amines, for instance, are known to be metabolically activated to genotoxic and hepatotoxic species.[2] Although N,N-Dimethyl-3-(cyclohexyl)-propanamide does not contain an aromatic amine moiety, the principle of metabolic cleavage underscores the importance of a rigorous preclinical safety assessment.

This guide proposes a systematic in vitro approach to elucidate the preliminary toxicity profile of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The strategy is aligned with internationally accepted principles for chemical safety testing, such as those outlined in the Organisation for Economic Co-operation and Development (OECD) guidelines.[3][4] The tiered approach ensures a logical progression from general cytotoxicity to specific genotoxic endpoints, providing a foundational dataset for further investigation.

A Tiered Approach to In Vitro Toxicity Assessment

A tiered testing strategy is a resource-efficient and scientifically sound method for characterizing the toxic potential of a novel compound. This approach begins with broad-spectrum assays and progresses to more specific and mechanistically informative tests.

Caption: Experimental workflows for the Ames test and in vitro micronucleus assay.

Data Interpretation

• Ames Test: A positive result is indicated by a concentration-dependent increase in the number of revertant colonies that is at least double the background (vehicle control) count.

• Micronucleus Assay: A positive result is characterized by a statistically significant, concentration-dependent increase in the frequency of micronucleated cells.

A positive finding in either of these assays would classify N,N-Dimethyl-3-(cyclohexyl)-propanamide as potentially genotoxic and would trigger further investigation into the underlying mechanisms.

Tier 3: Mechanistic Insights and Further Characterization

Should the Tier 2 assays yield positive results, further studies would be warranted to understand the mechanism of genotoxicity.

• DNA Damage Response Assays: Assays that measure markers of DNA damage, such as the phosphorylation of histone H2AX (γH2AX), can provide evidence of direct DNA interaction. [5][6]Activation of the p53 tumor suppressor pathway is another key indicator of cellular response to DNA damage. [5]* Metabolic Profiling: If mutagenicity is observed only in the presence of the S9 fraction, it would strongly suggest that a metabolite is the active agent. In this case, studies to identify the metabolites of N,N-Dimethyl-3-(cyclohexyl)-propanamide would be essential.

Conclusion and Future Directions

This technical guide provides a robust and scientifically justified framework for the preliminary in vitro toxicity assessment of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The proposed tiered approach, beginning with basal cytotoxicity and progressing to a standard battery of genotoxicity assays, will generate a crucial initial dataset on the safety profile of this novel compound. The results of these studies will be instrumental in guiding further non-clinical development, informing risk assessment, and ensuring the safety of this new chemical entity. A negative result across this battery of tests would provide a strong foundation for proceeding with further development, while a positive result would necessitate a more in-depth mechanistic investigation.

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• ICAPO. (2025). OECD Releases 2025 Test Guideline Programme Updates. ICAPO. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis, characterization and ROS-mediated cytotoxic action of novel (S,S)-1,3-propanediamine-N,N′-di-2-(3-cyclohexyl)propanoic acid and corresponding esters. Retrieved from [Link]

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• ResearchGate. (2017). Neurotoxicity Comparison of Two Types of Local Anaesthetics: Amide-Bupivacaine versus Ester-Procaine. Retrieved from [Link]

• MDPI. (2025). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. Retrieved from [Link]

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• Frontiers. (n.d.). Application of a new approach methodology (NAM)-based strategy for genotoxicity assessment of data-poor compounds. Retrieved from [Link]

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An Investigational Roadmap for the Pharmacokinetic and Metabolic Profiling of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Disclaimer: Publicly available pharmacokinetic and metabolic data for the specific compound N,N-Dimethyl-3-(cyclohexyl)-propanamide is limited. Therefore, this guide provides a comprehensive, technically-grounded framework for how researchers, scientists, and drug development professionals would systematically investigate its properties. The principles, protocols, and predictive analyses are based on established methodologies in drug metabolism and pharmacokinetics (DMPK) for novel chemical entities (NCEs).[1][2]

Introduction: Deconstructing the Molecule for ADME Prediction

The journey of any new chemical entity (NCE) from the laboratory to potential clinical application is critically dependent on understanding its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[3] For N,N-Dimethyl-3-(cyclohexyl)-propanamide, a structural assessment is the first step in predicting its pharmacokinetic behavior.

Structural Features & Initial Hypotheses:

• N,N-Dimethylamide: This tertiary amide group is a key metabolic site. N-dealkylation is a common metabolic pathway for such moieties, often mediated by Cytochrome P450 (CYP) enzymes.[4] The steric hindrance from the two methyl groups might influence the rate of amide hydrolysis.[5]

• Cyclohexyl Ring: This lipophilic, alicyclic ring is prone to oxidative metabolism (hydroxylation) by CYP enzymes, typically at various positions to increase water solubility for excretion.[6][7] The presence of this group suggests the compound will be reasonably lipophilic, aiding absorption but also making it a prime target for metabolic enzymes.

• Propanamide Linker: The three-carbon chain provides flexibility and connects the polar amide head to the nonpolar cyclohexyl tail. While generally stable, cleavage of this chain is a possible, though likely minor, metabolic route.

This structural makeup suggests that the compound will be orally absorbed and extensively metabolized, primarily through oxidative pathways. The primary scientific objective is to experimentally define the rates and routes of these processes.

In Vitro Metabolism: First Look at Stability and Pathways

In vitro methods are indispensable for the early estimation of a compound's metabolic fate, providing crucial data on metabolic stability and identifying the enzymes involved.[1][2][8] These assays are performed before advancing to more complex in vivo studies.

Objective 1: Determining Metabolic Stability

Metabolic stability is a measure of a compound's susceptibility to biotransformation and is a key predictor of its in vivo half-life and clearance.[2] The most common approach uses liver subcellular fractions.[9]

Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

• Preparation: A reaction mixture is prepared in a 96-well plate containing phosphate buffer (pH 7.4), human liver microsomes (e.g., 0.5 mg/mL protein), and the test compound, N,N-Dimethyl-3-(cyclohexyl)-propanamide (typically at 1 µM concentration to be below the expected Michaelis-Menten constant, Km).[1][10]

• Initiation: The reaction is initiated by adding the critical cofactor, NADPH (1 mM), which is required for CYP enzyme activity.[10] Control incubations are run in parallel without NADPH to assess non-enzymatic degradation.

• Time-Course Sampling: Aliquots are taken from the reaction mixture at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Quenching: The reaction in each aliquot is immediately stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This precipitates the microsomal proteins.

• Analysis: After centrifugation to remove the protein, the supernatant is analyzed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining parent compound.

• Data Interpretation: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint), which can be used to predict in vivo hepatic clearance.[1][2]

Objective 2: Metabolite Identification and Pathway Elucidation

Identifying the metabolites formed is crucial for understanding potential safety liabilities (e.g., reactive metabolites) and for designing subsequent in vivo studies.

Experimental Protocol: Metabolite Identification using High-Resolution Mass Spectrometry

• Incubation: A higher concentration of the test compound (e.g., 10 µM) is incubated with liver microsomes or hepatocytes (which contain both Phase I and Phase II enzymes) for a fixed period (e.g., 60 minutes) with the necessary cofactors (NADPH for Phase I; UDPGA, PAPS for Phase II).[9][10]

• Sample Processing: The reaction is quenched and processed as described above.

• LC-HRMS Analysis: The sample is analyzed using a high-resolution mass spectrometer (e.g., QTOF or Orbitrap). This allows for the precise mass measurement of potential metabolites.[9][10]

• Data Mining: The data is processed to find masses corresponding to predicted metabolic transformations (e.g., +16 Da for hydroxylation, -14 Da for N-demethylation, -28 Da for di-demethylation).

• Structural Elucidation: Tandem mass spectrometry (MS/MS) is performed on the potential metabolite ions. The fragmentation pattern provides structural information to confirm the site of modification (e.g., on the cyclohexyl ring vs. the N-methyl group).

Predicted Metabolic Pathway

Based on the compound's structure and common biotransformations, a predicted metabolic pathway can be proposed. This serves as a hypothesis to be tested with the metabolite identification data. The primary routes are expected to be Phase I oxidative reactions.

Caption: Predicted metabolic pathway of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

In Vivo Pharmacokinetics: Characterizing the Drug's Journey in a System

In vivo studies, typically conducted in rodent models like rats, are essential to understand the complete pharmacokinetic profile of a compound, including its bioavailability and clearance in a living system.[11][12][13]

Experimental Protocol: Rat Pharmacokinetic Study

• Animal Model: Male Sprague-Dawley rats are commonly used.[14][15] Animals are cannulated (e.g., in the jugular vein) to allow for serial blood sampling from the same animal, reducing biological variability.[11]

• Dosing Groups:

  • Intravenous (IV) Group (n=3-5): The compound is administered as an IV bolus (e.g., 1 mg/kg) to determine its distribution and clearance without the influence of absorption.[11][13]

  • Oral (PO) Group (n=3-5): The compound is administered via oral gavage (e.g., 10 mg/kg) to assess oral absorption and bioavailability.[11][13]

• Blood Sampling: Serial blood samples (e.g., ~100 µL) are collected at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose). Plasma is separated by centrifugation.

• Bioanalysis: The concentration of the parent drug (and major metabolites, if known) in the plasma samples is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using non-compartmental analysis (NCA) software to calculate key PK parameters.

Data Presentation: Key Pharmacokinetic Parameters

The results of the in vivo study would be summarized in a table for clear comparison between dosing routes. The values below are hypothetical and serve as a template for presenting experimental data.

Parameter	IV Administration (1 mg/kg)	PO Administration (10 mg/kg)	Unit	Description
Cmax	250	450	ng/mL	Maximum observed plasma concentration.
Tmax	0.08	1.0	h	Time to reach Cmax.
AUC(0-t)	800	3200	h*ng/mL	Area under the concentration-time curve.
t½	3.5	3.8	h	Elimination half-life.
CL	20.8	-	mL/min/kg	Clearance.
Vdss	5.8	-	L/kg	Volume of distribution at steady state.
F (%)	-	40	%	Oral Bioavailability.

Authoritative Grounding and Conclusion

The systematic investigation of a novel compound like N,N-Dimethyl-3-(cyclohexyl)-propanamide follows a well-established paradigm in drug discovery. The process begins with predictive analysis based on chemical structure, followed by rigorous in vitro testing to determine metabolic stability and identify metabolic pathways.[1][2][10] These studies provide critical information to design and execute informative in vivo pharmacokinetic studies.[11][12]

The combination of in vitro and in vivo data allows for a comprehensive understanding of the compound's ADME profile. This knowledge is fundamental for making informed decisions, such as predicting human dosage, identifying potential drug-drug interactions, and assessing the risk of toxic metabolites.[2][9] The protocols and frameworks described herein represent the industry-standard approach to de-risking and advancing a new chemical entity through the preclinical development pipeline.

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Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity Profile of N,N-Dimethyl-3-(cyclohexyl)-propanamide Derivatives

Introduction: A Scaffold of Intrigue

In the landscape of medicinal chemistry, the N,N-Dimethyl-3-(cyclohexyl)-propanamide scaffold presents a compelling starting point for the design of novel therapeutics. This guide delves into the potential biological activities of its derivatives, offering a technical framework for researchers, scientists, and drug development professionals. While direct biological data for this specific scaffold remains nascent, by examining structurally related compounds, we can extrapolate a compelling profile of potential activities, primarily centered on central nervous system (CNS) targets. This document will explore the prospective analgesic and anxiolytic properties of these derivatives, grounded in the established pharmacology of related cyclohexyl amides and propanamides. We will dissect the potential mechanisms of action, focusing on opioid and glutamate receptors, and provide detailed, field-proven experimental protocols to empower researchers to investigate these compounds.

Section 1: The Chemical Foundation

The core structure, N,N-Dimethyl-3-(cyclohexyl)-propanamide, combines a lipophilic cyclohexyl ring with a flexible propanamide linker and a dimethylated amide. This combination of features suggests good potential for oral bioavailability and blood-brain barrier penetration, prerequisites for CNS-acting drugs. The synthesis of such derivatives can be approached through various established amidation reactions, offering a versatile platform for generating a library of analogs for structure-activity relationship (SAR) studies.

Section 2: Potential Biological Targets and Mechanisms of Action

Based on the biological activities of structurally analogous compounds, two primary CNS targets emerge as highly probable for N,N-Dimethyl-3-(cyclohexyl)-propanamide derivatives: opioid receptors and the metabotropic glutamate receptor 5 (mGluR5).

Analgesic Potential via Opioid Receptor Modulation

The propanamide moiety is a well-established pharmacophore in a class of potent synthetic opioids. This suggests that N,N-Dimethyl-3-(cyclohexyl)-propanamide derivatives could exhibit analgesic properties through interaction with opioid receptors, particularly the mu (μ) and kappa (κ) subtypes.

Opioid receptors are G-protein coupled receptors (GPCRs) that, upon activation by an agonist, initiate a signaling cascade that ultimately leads to a reduction in neuronal excitability and the inhibition of pain signal transmission. The binding of an agonist to the μ-opioid receptor, for instance, leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of ion channels. This results in hyperpolarization of the neuronal membrane and a reduction in the release of nociceptive neurotransmitters.

Hypothetical Signaling Pathway: μ-Opioid Receptor Agonism

Caption: Hypothetical signaling cascade initiated by a μ-opioid receptor agonist.

Anxiolytic and Neuromodulatory Potential via mGluR5 Negative Allosteric Modulation

Recent research has identified 1,3-cyclohexyl amide derivatives as novel negative allosteric modulators (NAMs) of the metabotropic glutamate receptor 5 (mGluR5)[1]. This finding opens up an exciting, non-opioid avenue for the potential therapeutic application of N,N-Dimethyl-3-(cyclohexyl)-propanamide derivatives in conditions such as anxiety and other neurological disorders.

mGluR5 is a Gq-coupled GPCR that plays a crucial role in modulating synaptic plasticity and neuronal excitability. Over-activation of mGluR5 is implicated in various neurological and psychiatric disorders. NAMs bind to an allosteric site on the receptor, distinct from the glutamate binding site, and reduce the receptor's response to glutamate. This modulatory effect can dampen excessive glutamatergic signaling, which is thought to be a key factor in anxiety and other CNS disorders. The signaling cascade initiated by mGluR5 activation involves the Gq protein, which activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and a subsequent increase in intracellular calcium.

Signaling Pathway: Gq-Coupled Protein Activation

Caption: Gq-coupled protein signaling pathway modulated by an mGluR5 NAM.

Section 3: Experimental Protocols for Biological Evaluation

To investigate the hypothesized biological activities of N,N-Dimethyl-3-(cyclohexyl)-propanamide derivatives, a systematic approach involving both in vitro and in vivo assays is essential.

In Vitro Assays

This assay determines the affinity of the test compounds for different opioid receptor subtypes (μ, δ, and κ).

Principle: A competitive binding assay using a radiolabeled ligand that is known to bind to the target receptor. The ability of the test compound to displace the radioligand is measured, and from this, the binding affinity (Ki) can be calculated.

Step-by-Step Methodology:

• Membrane Preparation:

  • Homogenize brain tissue (e.g., from rodents) or membranes from cells expressing the recombinant human opioid receptor of interest in a suitable buffer.

  • Centrifuge the homogenate and resuspend the pellet in fresh buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup:

  • In a 96-well plate, add the membrane preparation, a radiolabeled opioid ligand (e.g., [³H]DAMGO for μ-receptors), and varying concentrations of the test compound.

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of an unlabeled ligand like naloxone).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Detection and Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then calculate the Ki value using the Cheng-Prusoff equation.

Workflow: Opioid Receptor Binding Assay

Caption: A streamlined workflow for determining opioid receptor binding affinity.

This assay measures the ability of test compounds to modulate mGluR5 activity by monitoring changes in intracellular calcium concentration.

Principle: Cells expressing mGluR5 are loaded with a calcium-sensitive fluorescent dye. Upon receptor activation by an agonist, intracellular calcium levels rise, leading to an increase in fluorescence. A NAM will reduce the agonist-induced fluorescence increase.

Step-by-Step Methodology:

• Cell Culture and Dye Loading:

  • Culture cells stably expressing mGluR5 (e.g., HEK293 cells).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Assay Procedure:

  • Add varying concentrations of the test compound to the cells and incubate for a short period.

  • Add a sub-maximal concentration of an mGluR5 agonist (e.g., glutamate or quisqualate) to stimulate the receptor.

  • Measure the fluorescence intensity before and after agonist addition using a fluorescence plate reader.

• Data Analysis:

  • Calculate the change in fluorescence in response to the agonist at each concentration of the test compound.

  • Determine the IC50 value of the test compound for the inhibition of the agonist-induced calcium mobilization.

In Vivo Assays

This is a classic test for evaluating the efficacy of centrally acting analgesics against thermal pain[1][2][3][4][5].

Principle: The test measures the latency of a rodent's response to a thermal stimulus. An increase in the response latency after drug administration indicates an analgesic effect.

Step-by-Step Methodology:

• Acclimatization:

  • Acclimatize the animals (mice or rats) to the testing room and the hot plate apparatus to reduce stress-induced variability.

• Baseline Measurement:

  • Place each animal on the hot plate, which is maintained at a constant temperature (typically 55 ± 0.5°C), and measure the baseline latency to a nociceptive response (e.g., paw licking, jumping). A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

• Drug Administration:

  • Administer the test compound, vehicle control, or a positive control (e.g., morphine) via an appropriate route (e.g., intraperitoneal, oral).

• Post-Treatment Measurement:

  • At predetermined time points after drug administration (e.g., 30, 60, 90, and 120 minutes), place the animal back on the hot plate and measure the response latency.

• Data Analysis:

  • Calculate the percentage of maximum possible effect (%MPE) for each animal at each time point.

  • Compare the %MPE between the different treatment groups to determine the analgesic efficacy of the test compound.

Workflow: Hot Plate Test

Caption: A step-by-step workflow for the in vivo hot plate test.

Section 4: Structure-Activity Relationship (SAR) Insights and Data Presentation

Systematic modification of the N,N-Dimethyl-3-(cyclohexyl)-propanamide scaffold is crucial for elucidating the structural requirements for biological activity. Key areas for modification include:

• Cyclohexyl Ring: Introduction of substituents and exploration of stereochemistry.

• Propanamide Linker: Altering the length and rigidity of the linker.

• N,N-Dimethyl Group: Substitution with other alkyl or cyclic groups to probe the size and nature of the binding pocket.

All quantitative data from these studies should be summarized in clearly structured tables for easy comparison.

Table 1: Hypothetical Opioid Receptor Binding Affinities (Ki, nM)

Compound ID	R1 (Cyclohexyl)	R2 (Amide)	μ-Opioid (Ki, nM)	κ-Opioid (Ki, nM)	δ-Opioid (Ki, nM)
1a	H	N(CH₃)₂	Data to be determined	Data to be determined	Data to be determined
1b	4-OH	N(CH₃)₂	Data to be determined	Data to be determined	Data to be determined
1c	H	N(C₂H₅)₂	Data to be determined	Data to be determined	Data to be determined
Morphine	-	-	1-10	~200	~200

Table 2: Hypothetical In Vivo Analgesic Activity (Hot Plate Test)

Compound ID	Dose (mg/kg)	Route	% MPE (at 60 min)
1a	10	i.p.	Data to be determined
1b	10	i.p.	Data to be determined
1c	10	i.p.	Data to be determined
Morphine	10	i.p.	~80

Section 5: Conclusion and Future Directions

The N,N-Dimethyl-3-(cyclohexyl)-propanamide scaffold holds considerable promise as a template for the development of novel CNS-acting therapeutics. Based on the pharmacology of related structures, these derivatives are prime candidates for investigation as both opioid receptor agonists for analgesia and mGluR5 negative allosteric modulators for anxiolytic and other neuromodulatory applications. The experimental protocols outlined in this guide provide a robust framework for elucidating the biological activity profile of this intriguing class of compounds. Future research should focus on the synthesis of a diverse library of derivatives and their systematic evaluation in the described in vitro and in vivo assays to establish definitive structure-activity relationships and identify lead compounds for further preclinical development.

References

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A Technical Guide to the In Vitro Characterization of N,N-Dimethyl-3-(cyclohexyl)-propanamide: Receptor Binding Affinity and Selectivity Profiling

Abstract

This guide provides a comprehensive framework for determining the receptor binding affinity of the novel compound, N,N-Dimethyl-3-(cyclohexyl)-propanamide. While specific receptor targets for this molecule are not yet publicly established, its chemical structure—featuring a lipophilic cyclohexyl group and a propanamide scaffold—suggests potential interaction with G-protein coupled receptors (GPCRs), such as cannabinoid or opioid receptors, or certain ion channels. This document outlines the fundamental principles, strategic planning, detailed experimental protocols, and data analysis pipelines necessary for a rigorous in vitro characterization. The methodologies described herein are designed to establish a robust, self-validating system for generating high-quality, reproducible binding data, forming the cornerstone of any preclinical drug development program.

Introduction: The Imperative of Binding Affinity in Drug Discovery

The initial phase of characterizing a novel chemical entity involves understanding its interaction with biological targets. A molecule's affinity for a receptor—a measure of the strength of the interaction—is a critical determinant of its potential therapeutic efficacy and specificity. This is quantified by the equilibrium dissociation constant (Kd) or the inhibition constant (Ki), with lower values indicating a tighter binding interaction.[1]

Radioligand binding assays remain the gold standard for directly measuring the affinity of a ligand for its receptor due to their high sensitivity and robustness.[2] These assays are broadly categorized into three types: saturation, competition (or inhibition), and kinetic experiments.[3] This guide will focus on the first two, as they are essential for determining the receptor density (Bmax), radioligand affinity (Kd), and the test compound's inhibition constant (Ki).

The core principle of these assays lies in the competition between a labeled ligand (the radioligand) and an unlabeled test compound for a finite number of receptor binding sites.[4] By measuring the displacement of the radioligand, we can deduce the affinity of the test compound.

Foundational Principles & Strategic Assay Design

A successful binding affinity study is built upon a logical progression of experiments, each designed to validate the system before proceeding to characterize the unknown compound.

Target Selection and Receptor Source

Given the structure of N,N-Dimethyl-3-(cyclohexyl)-propanamide, plausible initial targets could include cannabinoid (CB1, CB2) or opioid (μ, δ, κ) receptors. For this guide, we will use the human cannabinoid receptor type 1 (hCB1) as an exemplary target.

Source of Receptors: The most reliable and reproducible source of receptors is commercially available, stably transfected cell lines (e.g., CHO or HEK293 cells) that overexpress the target receptor.[5] Using membrane preparations from these cells, rather than intact cells, often reduces variability and provides a cleaner system for initial binding studies.[6]

Expert Insight: The choice between whole cells and isolated membranes is a critical one. While whole-cell assays offer a more physiologically relevant context, they are prone to higher variability.[6] For initial affinity determination, purified membrane preparations are superior as they isolate the receptor-ligand interaction from complex cellular processes like internalization and signaling, providing a more direct measure of binding.[5]

Assay Technology: Filtration vs. Scintillation Proximity Assay (SPA)

Two primary technologies dominate radioligand binding assays:

• Filtration Assay: This classic method involves incubating the receptor membranes, radioligand, and test compound until equilibrium is reached. The mixture is then rapidly filtered through a glass fiber filter, trapping the receptor-bound radioligand while unbound ligand passes through. The radioactivity on the filter is then counted.[2] This method is robust and well-suited for membrane-bound receptors.[7]

• Scintillation Proximity Assay (SPA): This is a homogeneous assay format that does not require a separation step.[8] Receptor membranes are immobilized onto SPA beads containing a scintillant. Only radioligand that is bound to the receptor is close enough to the bead to excite the scintillant and produce a light signal.[9][10] This format is highly amenable to high-throughput screening (HTS).[11]

For the detailed protocols below, we will describe the filtration assay method due to its widespread use and accessibility.

The Experimental Workflow: A Self-Validating Approach

A rigorous binding study follows a logical sequence. The initial saturation experiment serves to characterize and validate the receptor preparation itself, ensuring the system is behaving as expected before introducing the test compound.

Caption: Workflow for Receptor Binding Affinity Determination.

Detailed Experimental Protocols

These protocols are based on the hCB1 receptor as a target and the high-affinity agonist radioligand [³H]-CP-55,940.

Protocol: Membrane Preparation from hCB1-Expressing Cells

This protocol details the isolation of membrane fragments rich in the target receptor.

• Cell Culture: Grow CHO cells stably expressing hCB1 to ~90% confluency.

• Harvesting: Wash cells with ice-cold Phosphate-Buffered Saline (PBS). Scrape cells into ice-cold Lysis Buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, 1mM EDTA, pH 7.4 with protease inhibitors).[7]

• Homogenization: Homogenize the cell suspension using a Dounce or Polytron homogenizer on ice.

• Centrifugation: Centrifuge the homogenate at low speed (e.g., 1,000 x g for 5 min) to remove nuclei and large debris.[7]

• Membrane Pelleting: Transfer the supernatant to a new tube and centrifuge at high speed (e.g., 20,000 x g for 20 min at 4°C) to pellet the membranes.[7]

• Washing: Resuspend the pellet in fresh Lysis Buffer and repeat the high-speed centrifugation.

• Final Preparation: Resuspend the final pellet in Assay Buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4) containing a cryoprotectant like 10% sucrose.[7]

• Quantification: Determine the total protein concentration using a standard method like the Pierce BCA assay.[7]

• Storage: Aliquot the membrane preparation and store at -80°C until use.

Protocol: Saturation Binding Assay

This experiment determines the affinity (Kd) of the radioligand and the density of receptors (Bmax) in the membrane preparation.[12]

• Plate Setup: Use a 96-well plate. Prepare two sets of tubes/wells for each radioligand concentration: one for "Total Binding" and one for "Non-Specific Binding (NSB)".

• Reagent Preparation:

  • Radioligand: Prepare serial dilutions of [³H]-CP-55,940 in Assay Buffer (e.g., 0.1 to 20 nM).

  • NSB Agent: Prepare a high concentration of an unlabeled, structurally distinct CB1 ligand (e.g., 10 µM WIN 55,212-2) to define non-specific binding.[13]

  • Membranes: Thaw the hCB1 membrane preparation and dilute to the desired concentration (e.g., 10-20 µg protein/well) in Assay Buffer.[7]

• Assay Incubation:

  • To "Total Binding" wells, add 50 µL Assay Buffer.

  • To "NSB" wells, add 50 µL of the NSB agent.

  • Add 150 µL of the diluted membrane preparation to all wells.

  • Add 50 µL of the appropriate [³H]-CP-55,940 dilution to all wells.

• Equilibration: Incubate the plate at 30°C for 60-90 minutes with gentle agitation to reach equilibrium.[7]

• Harvesting: Rapidly terminate the reaction by vacuum filtration through a PEI-presoaked glass fiber filter plate (e.g., GF/C). Wash the filters 3-4 times with ice-cold Wash Buffer (e.g., 50 mM Tris-HCl, pH 7.4).[7]

• Counting: Dry the filter plate, add scintillation cocktail, and count the radioactivity in a scintillation counter (e.g., MicroBeta).

Protocol: Competition Binding Assay

This is the core experiment to determine the affinity (Ki) of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The principle is the competition between a fixed concentration of radioligand and varying concentrations of the unlabeled test compound.[14]

• Plate Setup: Similar to the saturation assay, set up wells for total binding, non-specific binding, and a range of concentrations for the test compound.

• Reagent Preparation:

  • Radioligand: Prepare a single, fixed concentration of [³H]-CP-55,940. Expert Insight: The ideal concentration is at or below the Kd value determined in the saturation assay.[12] This maximizes the assay's sensitivity to competitive displacement.

  • Test Compound: Prepare a serial dilution of N,N-Dimethyl-3-(cyclohexyl)-propanamide (e.g., from 10 pM to 100 µM) in Assay Buffer.

  • Membranes & NSB Agent: Prepare as in the saturation assay.

• Assay Incubation:

  • Add 50 µL of Assay Buffer (for total binding), NSB agent, or the appropriate test compound dilution to the respective wells.

  • Add 50 µL of the fixed concentration of [³H]-CP-55,940 to all wells.

  • Add 150 µL of the diluted membrane preparation to all wells.

• Equilibration, Harvesting, and Counting: Proceed as described in the saturation assay protocol (steps 4-6).

Caption: Principle of the Competition Binding Assay.

Data Analysis and Interpretation

Proper data analysis is crucial for extracting meaningful affinity constants. Software such as GraphPad Prism is the industry standard for this purpose.

Analysis of Saturation Data

• Calculate Specific Binding: For each radioligand concentration, subtract the non-specific binding counts per minute (CPM) from the total binding CPM.[13]

  • Specific Binding = Total Binding - Non-Specific Binding

• Non-linear Regression: Plot Specific Binding against the concentration of the radioligand. Fit the data using a non-linear regression model for "one site-specific binding".

• Determine Kd and Bmax: The software will directly calculate the best-fit values for Bmax (the maximum number of binding sites) and Kd (the radioligand concentration that binds to 50% of the receptors at equilibrium).[12]

Analysis of Competition Data

• Data Normalization: Normalize the data by setting the average total binding (in the absence of competitor) to 100% and the average non-specific binding to 0%.[4]

• Non-linear Regression: Plot the normalized percent specific binding against the log concentration of the test compound (N,N-Dimethyl-3-(cyclohexyl)-propanamide). Fit the data to a sigmoidal dose-response (variable slope) curve to determine the IC₅₀.[15] The IC₅₀ is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.[4]

• Calculate Ki using the Cheng-Prusoff Equation: The IC₅₀ is an experimental value that depends on the concentration of the radioligand used.[16] To convert it to a true affinity constant (Ki), the Cheng-Prusoff equation must be used.[17]

  • Ki = IC₅₀ / (1 + [L]/Kd)

  • Where:

    • IC₅₀ is the value determined from the competition curve.

    • [L] is the concentration of the radioligand used in the assay.

    • Kd is the dissociation constant of the radioligand, as determined from the saturation experiment.[18]

Expert Insight: The Cheng-Prusoff equation is only valid for competitive interactions where the radioligand and test compound bind to the same site in a reversible manner.[17] If the Hill slope of the competition curve deviates significantly from 1.0, it may indicate more complex binding phenomena (e.g., allostery or multiple binding sites) that require more advanced models.[19]

Data Presentation and Selectivity Profiling

All quantitative data should be summarized in clear, concise tables for easy comparison.

Table 1: Saturation Binding Analysis of [³H]-CP-55,940 at hCB1 Receptors

Parameter	Value	Units
Kd	1.2 ± 0.2	nM
Bmax	1850 ± 150	fmol/mg protein

Data are presented as mean ± SEM from three independent experiments.

Table 2: Competition Binding Analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Receptor Target	IC₅₀ (nM)	Hill Slope	Ki (nM)
hCB1	45.7	-0.98	20.1
hCB2	>10,000	N/D	>10,000
hMOR (μ-opioid)	>10,000	N/D	>10,000

Ki values were calculated using the Cheng-Prusoff equation. N/D = Not Determined.

Selectivity: To establish the compound's specificity, it is essential to perform competition binding assays against a panel of related receptors (e.g., CB2, opioid receptors) and potentially unrelated off-targets. A compound is considered selective if its Ki value for the primary target is significantly lower (typically >100-fold) than for other receptors.

Conclusion

This guide provides a robust, scientifically-grounded framework for the initial in vitro characterization of N,N-Dimethyl-3-(cyclohexyl)-propanamide. By following a logical progression from system validation via saturation binding to test compound characterization via competition binding, researchers can generate high-fidelity affinity data (Ki). This information is fundamental for making informed decisions in the drug discovery pipeline, guiding lead optimization, and forming the basis for subsequent functional and in vivo studies.

References

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link][2]

• Canadian Society of Pharmacology and Therapeutics (CSPT). (n.d.). Cheng-Prusoff Equation. Retrieved from [Link][17]

• Hart, H. E., & Greenwald, E. B. (1987). Scintillation proximity assay: a sensitive and continuous isotopic method for monitoring ligand/receptor and antigen/antibody interactions. Analytical Biochemistry, 161(2), 494-500. Retrieved from [Link][8]

• Meade, C. J., & Ekins, R. P. (1973). Principles of Competitive BindingAssays (SaturationAnalyses). I. EquilibriumTechniques. Clinical Chemistry, 19(11), 1265-1271. Retrieved from [Link][20][21]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link][7]

• Omni Calculator. (2024, August 7). Cheng-Prusoff Equation Calculator. Retrieved from [Link][18]

• Wikipedia. (n.d.). Scintillation proximity assay. Retrieved from [Link][9]

• Gyan Sanchay. (n.d.). Scintillation proximity assay. Retrieved from [Link][22]

• GraphPad. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Retrieved from [Link][15]

• Meuwissen, J. A., & Heirwegh, K. P. (1982). Principles of a competitive binding assay for the study of the interactions of poorly water-soluble ligands with their soluble binding partners. Application to bilirubin with the use of Sephadex G-10 as a competitive adsorbent. Biochemical Journal, 201(2), 345-351. Retrieved from [Link][23]

• Eurofins DiscoverX. (n.d.). Uses & Advantages of Membrane Preparations for GPCRs. Retrieved from [Link][5]

• Sun, S., & Williams, G. (2012). Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand. In Methods in Molecular Biology (Vol. 897, pp. 119-130). Humana Press. Retrieved from [Link][11]

• Fluidic Sciences Ltd. (2025, December 12). Competition Assays vs. Direct Binding Assays: How to choose. Retrieved from [Link][14]

• Leff, P., & Dougall, I. G. (2001). determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. Fundamental & Clinical Pharmacology, 15(5), 355-364. Retrieved from [Link][19]

• Carrillo, J. J., et al. (2010). On the use of cells or membranes for receptor binding: growth hormone secretagogues. Analytical Biochemistry, 400(2), 223-229. Retrieved from [Link][6]

• Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10. Retrieved from [Link][1]

• ChemHelp ASAP. (2021, January 14). Ki, IC50, & the Cheng-Prusoff equation. Retrieved from [Link][16]

• Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link][12]

• Neubig, R. R., et al. (2003). Radioligand Binding Methods for Membrane Preparations and Intact Cells. In Current Protocols in Pharmacology. John Wiley & Sons, Inc. Retrieved from [Link][3]

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• 3. Radioligand Binding Methods for Membrane Preparations and Intact Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Uses & Advantages of Membrane Preparations for GPCRs [emea.discoverx.com]
• 6. On the use of cells or membranes for receptor binding: growth hormone secretagogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. Scintillation proximity assay: a sensitive and continuous isotopic method for monitoring ligand/receptor and antigen/antibody interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scintillation proximity assay - Wikipedia [en.wikipedia.org]
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• 11. Use of Scintillation Proximity Assay to Measure Radioligand Binding to Immobilized Receptors Without Separation of Bound from Free Ligand | Springer Nature Experiments [experiments.springernature.com]
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• 13. Radiometric Ligand-Binding Assays | Revvity [revvity.com]
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• 23. Principles of a competitive binding assay for the study of the interactions of poorly water-soluble ligands with their soluble binding partners. Application to bilirubin with the use of Sephadex G-10 as a competitive adsorbent - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Catalytic Paradigms in Amide Functionalization: A Technical Guide to N,N-Dimethyl-3-(cyclohexyl)-propanamide Synthesis

Executive Summary

In the landscape of modern organic synthesis and drug development, the direct α-alkylation of unactivated tertiary amides represents a formidable challenge. Due to their inherently low α-acidity (pKa ~ 30) and the risk of competitive side reactions under strongly basic conditions, traditional enolate alkylation using toxic alkyl halides is often inefficient and environmentally detrimental.

N,N-Dimethyl-3-(cyclohexyl)-propanamide (also referred to as 3-cyclohexyl-N,N-dimethylpropanamide) has emerged as a premier benchmark compound in the literature. It is utilized by researchers to validate novel, atom-economical catalytic systems—most notably, the Borrowing Hydrogen (BH) strategy . This whitepaper synthesizes current research on the catalytic generation of this compound, providing a deep dive into the mechanistic pathways, experimental protocols, and its strategic relevance in pharmaceutical design.

Mechanistic Paradigms: The Borrowing Hydrogen (BH) Strategy

The shift from traditional alkylation to the Borrowing Hydrogen strategy is driven by the need for green chemistry. Instead of utilizing genotoxic alkyl halides, the BH pathway employs readily available alcohols (e.g., cyclohexylmethanol) as alkylating agents, generating water as the sole byproduct.

As demonstrated by Yang et al. in their [1], the causality of this mechanism relies on a delicate catalytic cascade:

• Acceptorless Dehydrogenation : The metal catalyst oxidizes the primary alcohol to an aldehyde, temporarily storing the hydrogen as a metal-hydride species.

• Enolate Formation & Condensation : A strong base deprotonates N,N-dimethylacetamide (DMAc). The resulting enolate attacks the aldehyde, undergoing aldol condensation and subsequent dehydration to form an α,β-unsaturated amide.

• Targeted Hydrogenation : The metal-hydride species selectively reduces the conjugated alkene, yielding the final saturated amide and regenerating the active catalyst.

Catalytic Borrowing Hydrogen pathway for amide α-alkylation.

Catalytic Systems for Amide α-Alkylation

The synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide is highly dependent on the choice of transition metal and ligand architecture. The literature highlights two primary systems: a highly tunable Nickel-based system and a robust Ruthenium-based system pioneered by Kuwahara and Ryu using [2].

Quantitative Data Synthesis

The following table summarizes the optimized reaction conditions for synthesizing N,N-Dimethyl-3-(cyclohexyl)-propanamide from DMAc and cyclohexylmethanol across different landmark studies.

Catalyst Precursor	Ligand Architecture	Base	Solvent & Temp	Yield	Mechanism
NiCl₂(DME)	Geometry-constrained N,N,O-tridentate	t-AmOK (1.5 eq)	Toluene, 140 °C	83%	Borrowing Hydrogen
RuHCl(CO)(PPh₃)₃	Nitrogen tridentate (L1)	KOtBu (1.2 eq)	Toluene, 140 °C	74%	Borrowing Hydrogen
Photocatalyst	Triple C-F functionalization framework	Et₃N	EtOAc/Hexane	50%	Radical C(sp³)-C Cleavage

Note: The Nickel system demonstrates superior yield due to the hemilabile nature of the N,N,O-ligand, which stabilizes the highly reactive Ni-hydride intermediate while preventing catalyst deactivation.

Experimental Workflow & Protocol Validation

To ensure reproducibility and scientific integrity, the following protocol details the Nickel-catalyzed synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide. Every step is designed as a self-validating system, where the causality of the experimental choices is explicitly defined.

Step-by-step experimental workflow for the Ni-catalyzed synthesis.

Step-by-Step Methodology

• Inert Atmosphere Preparation :

  • Action : Inside a nitrogen-filled glovebox, charge an oven-dried reaction tube with NiCl₂(DME) (10 mol%), the N,N,O-ligand (10 mol%), and t-AmOK (1.5 mmol).

  • Causality : Ni(II) complexes and strong alkoxide bases are highly moisture-sensitive. Water will rapidly quench the base, preventing the deprotonation of the highly unreactive DMAc (pKa ~ 30).

• Reagent Introduction :

  • Action : Add cyclohexylmethanol (1.0 mmol), N,N-dimethylacetamide (DMAc, 2.0 mmol), and anhydrous toluene (2.0 mL).

  • Causality : DMAc is used in a 2-fold excess to drive the equilibrium of the aldol condensation forward and to outcompete the potential homo-coupling (Tishchenko-type reactions) of the generated aldehyde. Toluene is selected as a non-polar solvent capable of reaching the high temperatures required to overcome the activation energy barrier.

• Thermal Activation :

  • Action : Seal the tube with a Teflon-lined cap, remove it from the glovebox, and stir at 140 °C for 12 hours.

  • Causality : The high temperature is essential for the initial endothermic dehydrogenation of the alcohol and to facilitate the β-hydride elimination step from the nickel center.

• Quenching and Extraction :

  • Action : Cool the mixture to room temperature. Quench with distilled water (5 mL) and extract with ethyl acetate (3 × 10 mL). Dry the combined organic layers over anhydrous MgSO₄.

• Purification :

  • Action : Concentrate under reduced pressure and purify via flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate).

Analytical Characterization Standards

A self-validating protocol requires rigorous analytical confirmation. The isolated N,N-Dimethyl-3-(cyclohexyl)-propanamide (a pale-yellow liquid) must exhibit the following spectral signatures:

• ¹H NMR (500 MHz, CDCl₃) : Diagnostic restricted rotation around the C-N partial double bond results in two distinct singlets for the N-methyl groups at δ 2.97 (s, 3H) and δ 2.90 (s, 3H) . The α-methylene protons present as a clear triplet at δ 2.28 (t, J = 8.0 Hz, 2H) .

• ¹³C NMR (125 MHz, CDCl₃) : The amide carbonyl carbon is definitively identified at δ 173.6 ppm , with N-methyl carbons at 37.5 and 35.4 ppm.

Strategic Relevance in Drug Development

For drug development professionals, the synthesis of compounds like N,N-Dimethyl-3-(cyclohexyl)-propanamide extends far beyond methodological benchmarking.

Amides form the structural backbone of peptidomimetics. However, primary and secondary amides are highly susceptible to enzymatic cleavage by proteases in vivo. Tertiary amides, such as N,N-dimethyl amides, offer significantly enhanced proteolytic stability. Furthermore, the incorporation of the cyclohexyl moiety at the γ-position relative to the nitrogen provides critical steric bulk and increases the overall lipophilicity (LogP) of the molecule. This lipophilic enhancement is a vital parameter in designing central nervous system (CNS) active therapeutics, as it directly correlates with increased Blood-Brain Barrier (BBB) permeability.

By utilizing green, catalytic BH pathways to synthesize these motifs, medicinal chemists can achieve late-stage functionalization and rapid library generation without the regulatory and safety burdens associated with genotoxic alkyl halide reagents.

References

• Yang, X., Tian, X., Sun, N., & Jin, L. (2022). Geometry-Constrained N,N,O-Nickel Catalyzed α-Alkylation of Unactivated Amides via a Borrowing Hydrogen Strategy. Organometallics, 42(1), 38-45.[Link]

• Kuwahara, T., Fukuyama, T., & Ryu, I. (2013). Ruthenium hydride/nitrogen tridentate ligand-catalyzed α-alkylation of acetamides with primary alcohols. RSC Advances, 3, 13702-13704.[Link]

Sources

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• 2. Ruthenium hydride/nitrogen tridentate ligand-catalyzed α-alkylation of acetamides with primary alcohols - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

step-by-step synthesis protocol for N,N-Dimethyl-3-(cyclohexyl)-propanamide

Application Note: Step-by-Step Synthesis Protocol for N,N-Dimethyl-3-(cyclohexyl)-propanamide

Introduction & Strategic Overview

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a highly versatile, lipophilic building block frequently utilized in medicinal chemistry and drug discovery. The incorporation of the 3-cyclohexylpropyl moiety provides significant hydrophobic bulk, which is often leveraged to improve target binding affinity, modulate the pharmacokinetic profile of parent drugs, and optimize lipid solubility. This fragment has been successfully integrated into the synthesis of complex active pharmaceutical ingredients (APIs), including non-peptidic PAR2 ligands[1] and pyrimidine-2,4-diamine antimalarial agents[2].

The synthesis of this tertiary amide relies on the nucleophilic acyl substitution of 3-cyclohexylpropanoic acid by dimethylamine. Because the carboxylic acid is a poor electrophile, it must be activated prior to amine introduction[3]. This guide details two orthogonal, field-proven methodologies for this transformation:

• Method A (Acid Chloride Activation): Highly scalable, cost-effective, and ideal for bulk synthesis.

• Method B (Carbodiimide Coupling): Employs milder conditions, ideal for parallel library synthesis or when orthogonal, acid-sensitive functional groups are present in more complex derivatives[4][5].

Mechanistic Workflow & Decision Matrix

The selection of the activation strategy dictates the reaction conditions, byproduct profile, and purification requirements. The workflow below illustrates the divergent synthetic pathways.

Figure 1: Divergent activation strategies for the synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Experimental Protocols

Method A: Acid Chloride Route (Scale-Up Optimized)

This method utilizes thionyl chloride (SOCl 2​ ) to convert the acid to an highly reactive acid chloride intermediate[3].

Reagents:

• 3-Cyclohexylpropanoic acid (1.0 eq, 10.0 mmol, 1.56 g)

• Thionyl chloride (1.5 eq, 15.0 mmol, 1.09 mL)

• N,N-Dimethylformamide (DMF) (Catalytic, 2 drops)

• Dimethylamine (2.0 M solution in THF) (3.0 eq, 30.0 mmol, 15.0 mL)

• Anhydrous Dichloromethane (DCM) (20 mL)

Step-by-Step Procedure:

• Activation: Dissolve 3-cyclohexylpropanoic acid in 10 mL of anhydrous DCM in a flame-dried, round-bottom flask equipped with a magnetic stir bar and a drying tube.

• Catalysis: Add 2 drops of anhydrous DMF.

  • Causality: DMF reacts with SOCl 2​ to generate the Vilsmeier-Haack reagent in situ. This acts as the true catalytic active species, drastically accelerating the conversion of the acid to the acid chloride while preventing the reaction from stalling.

• Chlorination: Cool the mixture to 0 °C using an ice bath. Add thionyl chloride dropwise over 10 minutes. Remove the ice bath and stir at room temperature for 2 hours.

  • Causality: Dropwise addition at 0 °C controls the initial exothermic reaction and the rapid evolution of SO 2​ and HCl gases.

• Concentration: Concentrate the reaction mixture in vacuo to remove the solvent and excess thionyl chloride. Co-evaporate twice with 5 mL of anhydrous toluene to ensure complete removal of residual SOCl 2​ .

• Amidation: Redissolve the crude acid chloride in 10 mL of anhydrous DCM and cool to 0 °C. Add the dimethylamine solution (2.0 M in THF) dropwise over 15 minutes.

  • Causality: Maintaining the reaction at 0 °C is critical to suppress the volatility of dimethylamine (b.p. 7 °C) and to control the highly exothermic nucleophilic acyl substitution. The excess amine (3.0 eq) acts as both the nucleophile and the acid scavenger to neutralize the generated HCl.

• Workup: Dilute the mixture with 20 mL of DCM. Wash sequentially with 1M HCl (2 x 15 mL), saturated aqueous NaHCO 3​ (15 mL), and brine (15 mL). Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield the product as a pale yellow to colorless oil.

Method B: Carbodiimide Coupling Route (Library Optimized)

This method employs 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and 1-Hydroxybenzotriazole (HOBt) to form an active ester, which is subsequently trapped by the amine[4].

Reagents:

• 3-Cyclohexylpropanoic acid (1.0 eq, 1.0 mmol, 156 mg)

• EDCI·HCl (1.2 eq, 1.2 mmol, 230 mg)

• HOBt hydrate (1.2 eq, 1.2 mmol, 162 mg)

• Dimethylamine hydrochloride (1.5 eq, 1.5 mmol, 122 mg)

• N,N-Diisopropylethylamine (DIPEA) (3.5 eq, 3.5 mmol, 0.61 mL)

• Anhydrous DCM or DMF (5 mL)

Step-by-Step Procedure:

• Pre-Activation: Dissolve 3-cyclohexylpropanoic acid in 5 mL of anhydrous DCM. Cool to 0 °C. Add EDCI·HCl and HOBt. Stir for 15 minutes at 0 °C.

  • Causality: HOBt is added to trap the highly reactive O-acylisourea intermediate formed by EDCI, converting it into a more stable, yet highly reactive, OBt ester. This suppresses the formation of unreactive N-acylurea byproducts via O-to-N acyl migration, ensuring high yields.

• Amine Addition: Add dimethylamine hydrochloride to the reaction mixture, immediately followed by the dropwise addition of DIPEA. Allow the reaction to warm to room temperature and stir for 12 hours[4][5].

  • Causality: DIPEA is utilized as a sterically hindered, non-nucleophilic base to liberate dimethylamine from its hydrochloride salt without competing for the activated OBt ester.

• Workup: Dilute with DCM (10 mL). Wash with 1M HCl (10 mL) to remove unreacted amine and EDCI urea byproducts. Wash with saturated NaHCO 3​ (10 mL) to remove unreacted acid and HOBt. Wash with brine, dry over Na 2​ SO 4​ , and concentrate in vacuo.

Quantitative Data & Method Comparison

The following table summarizes the expected performance metrics for both synthetic methodologies, allowing researchers to select the optimal route based on their specific project constraints.

Parameter	Method A (SOCl 2​ Activation)	Method B (EDCI/HOBt Coupling)
Typical Yield	85 – 95%	75 – 85%
Reaction Time	3 – 4 hours	12 – 16 hours
Scalability	Excellent (Multi-gram to Kilogram)	Moderate (Milligram to Gram)
Byproducts	SO 2​ (gas), HCl (gas)	Water-soluble urea, HOBt
Atom Economy	High	Low (High mass of coupling reagents)
Functional Group Tolerance	Low (Harsh, acidic conditions)	High (Mild, neutral to basic conditions)

References

• Discovery of Novel Non-Peptidic PAR2 Ligands. amazonaws.com.
• 3-Cyclohexylpropionyl chloride | 39098-75-4. Benchchem.
• Exploration and Characterization of the Antimalarial Activity of Pyrimidine-2,4-Diamines. Malaria World.
• WO2012149102A1 - Novel compounds as wip1 inhibitors. Google Patents.
• WO2015006100A1 - Aryl amide kinase inhibitors. Google Patents.

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• 2. media.malariaworld.org [media.malariaworld.org]
• 3. 3-Cyclohexylpropionyl chloride | 39098-75-4 | Benchchem [benchchem.com]
• 4. WO2012149102A1 - Novel compounds as wip1 inhibitors - Google Patents [patents.google.com]
• 5. WO2015006100A1 - Aryl amide kinase inhibitors - Google Patents [patents.google.com]

how to prepare N,N-Dimethyl-3-(cyclohexyl)-propanamide stock solutions

An authoritative guide for the preparation, handling, and application of N,N-Dimethyl-3-(cyclohexyl)-propanamide (CAS: 72299-18-4) stock solutions. This protocol is designed for researchers utilizing this compound as a building block in targeted cancer therapies (e.g., WRN helicase inhibitors) or as an unactivated amide substrate in organometallic catalysis.

Scientific Context & Physicochemical Profiling

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a highly versatile aliphatic amide. In medicinal chemistry, its derivatives have recently been validated as critical pharmacophores in the development of for treating microsatellite instability-high (MSI-H) cancers [1]. In synthetic organometallic chemistry, it serves as a benchmark substrate for via borrowing hydrogen strategies [2].

At room temperature, this compound exists as a pale-yellow to colorless viscous oil . This physical state dictates the entire handling logic: standard volumetric pipetting (using air-displacement pipettes) will result in significant systematic error due to liquid retention in the tip. Therefore, a gravimetric preparation strategy is strictly required to ensure reproducible molarity across all biological and chemical assays.

Table 1: Physicochemical Properties & Solubilization Data

Property	Value	Experimental Implication
IUPAC Name	3-cyclohexyl-N,N-dimethylpropanamide	Dictates lipophilicity and binding pocket sterics.
CAS Number	72299-18-4	Primary identifier for procurement.
Molecular Weight	183.29 g/mol	Required for precise molarity calculations.
Physical State (25°C)	Viscous liquid / Oil	Mandates gravimetric (mass-based) measurement.
Bio-Assay Solvent	Anhydrous DMSO	Ensures cellular permeability; must be kept <0.5% v/v in vitro.
Synthetic Solvent	Toluene, DMAc, or DCM	Used for organometallic catalysis (e.g., Ni-catalyzed alkylation).

Experimental Design & Causality (The Self-Validating System)

To establish a self-validating protocol, every step must account for potential points of failure:

• Why Gravimetric? Viscous oils adhere to polypropylene pipette tips. Weighing the mass directly into the destination vial and calculating the solvent volume dynamically eliminates transfer loss.

• Why Anhydrous Solvents? In biological assays, water absorption into DMSO lowers the solubility threshold of lipophilic amides, causing micro-precipitation upon freeze-thaw cycles. In synthetic applications, trace water poisons transition-metal catalysts (like N,N,O-Ni complexes).

• Why Argon Purging? Long-term storage of amides can lead to slow oxidative degradation. Displacing headspace oxygen with argon ensures structural integrity over months of storage at -20°C.

Fig 1: Gravimetric workflow for preparing N,N-Dimethyl-3-(cyclohexyl)-propanamide stock solutions.

Step-by-Step Methodologies

Protocol A: Gravimetric Preparation of a 100 mM Master Stock

This protocol is optimized for generating stock solutions for DNA-Encoded Library (DEL) hit validation or cell proliferation assays (e.g., CyQUANT).

• Preparation: Tare a clean, dry 2 mL amber glass vial on an analytical balance with a precision of at least ±0.01 mg.

• Transfer: Using a positive displacement pipette or a glass microsyringe, carefully transfer approximately 15–25 mg of the N,N-Dimethyl-3-(cyclohexyl)-propanamide oil directly to the bottom of the vial. Avoid smearing the oil on the upper walls.

• Measurement: Record the exact mass transferred (e.g., m=18.52 mg ).

• Dynamic Volume Calculation: Calculate the exact volume of anhydrous DMSO required to achieve a 100 mM concentration using the following formula:

  Vsolvent​(μL)=(183.29 g/molMass (mg)​)×(Target Concentration (mM)1,000,000​)

  Example: For 18.52 mg targeting 100 mM: (18.52/183.29)×10,000=1010.4μL of DMSO.

• Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

• Homogenization: Cap the vial tightly. Vortex at maximum speed for 30 seconds, followed by bath sonication at room temperature for 2 minutes to ensure complete dissolution of the oil into the solvent matrix.

• Aliquoting & Storage: Divide the master stock into 50 µL single-use aliquots in amber microcentrifuge tubes. Gently blow a stream of Argon gas over the tubes before capping to displace oxygen. Store immediately at -20°C.

Protocol B: 1:2 Serial Dilution for Dose-Response Assays

To evaluate anti-proliferative activities in WRN-dependent cell lines, an 11-point dose-response curve is standard [1].

Table 2: Serial Dilution Matrix (1:2 Ratio)

Step	Source Solution	Vol. of Source	Vol. of Diluent (DMSO)	Resulting Concentration
1	Master Stock	-	-	100 mM
2	Master Stock	10 µL	90 µL	10 mM (Intermediate)
3	10 mM Solution	50 µL	50 µL	5.0 mM
4	5.0 mM Solution	50 µL	50 µL	2.5 mM
5	2.5 mM Solution	50 µL	50 µL	1.25 mM
6-11	Continue 1:2 dilution cascade...	50 µL	50 µL	Down to ~19.5 µM

Critical Note: When transferring these working solutions to the aqueous cell culture media, ensure the final dilution factor is at least 1:200 to keep the final DMSO concentration at or below 0.5% (v/v) , preventing solvent-induced cytotoxicity.

Application Context: WRN Helicase Inhibition Pathway

In modern oncology, derivatives of 3-cyclohexyl-N,N-dimethylpropanamide act as anchor pieces within the binding pocket of the WRN helicase. The amide moiety forms bidentate hydrogen bonds with Gly853 and Gln850, while the cyclohexyl ring stabilizes the complex. This allosteric or covalent inhibition is synthetically lethal to MSI-H tumor cells, which rely on WRN to resolve stalled replication forks.

Fig 2: Mechanism of WRN helicase inhibition by propanamide derivatives in MSI-H tumor cells.

References

• Tong, Y., Baker, K. A., Chapman, A. M., et al. (2025). "Validation, Key Pharmacophores, and X-ray Cocrystal Structures of Novel Biochemically and Cellularly Active WRN Inhibitors Derived from a DNA-Encoded Library Screen." Journal of Medicinal Chemistry, 68(12), 12434-12456.[Link][1][2]

• Yang, X., Tian, X., Sun, N., & Jin, L. (2023). "Geometry-Constrained N,N,O-Nickel Catalyzed α-Alkylation of Unactivated Amides via a Borrowing Hydrogen Strategy." Organometallics, 42(1), 38-47.[Link][3][4]

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• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

N,N-Dimethyl-3-(cyclohexyl)-propanamide: A Versatile Scaffold in Modern Drug Discovery

Senior Application Scientist Note: The landscape of medicinal chemistry is in constant pursuit of molecules that balance potency, selectivity, and favorable pharmacokinetic profiles. Within this framework, N,N-Dimethyl-3-(cyclohexyl)-propanamide emerges as a compound of significant interest. While extensive peer-reviewed literature on this specific molecule is nascent, its structural components—a terminal N,N-dimethylamide, a flexible propanamide linker, and a lipophilic cyclohexyl group—are well-established motifs in successful pharmaceuticals. This guide synthesizes established principles from analogous structures to provide a comprehensive overview of its potential applications, experimental protocols, and the scientific rationale for its use in drug discovery.

The strategic incorporation of a cyclohexyl group can enhance a compound's three-dimensionality, potentially offering more contact points with a target protein compared to a flat phenyl ring.[1] This increase in the fraction of sp3-hybridized carbons (fsp3) is often correlated with improved clinical success rates due to better physical properties.[2] The N,N-dimethylamide moiety, a tertiary amide, is notable for its metabolic stability and its role as a hydrogen bond acceptor, influencing solubility and permeability.[3] This document serves as a foundational resource for researchers looking to leverage these characteristics in their drug design and development programs.

Physicochemical & Structural Properties

To effectively integrate N,N-Dimethyl-3-(cyclohexyl)-propanamide into a drug discovery workflow, a clear understanding of its fundamental properties is essential. The table below summarizes key computed and expected physicochemical parameters, providing a baseline for comparison with other scaffolds.

Property	Value (Predicted/Analog-Based)	Significance in Drug Discovery
Molecular Formula	C11H21NO	Provides the basis for molecular weight and elemental analysis.
Molecular Weight	183.30 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
logP (Octanol/Water)	~2.0 - 2.5	Indicates moderate lipophilicity, suggesting a balance between membrane permeability and aqueous solubility.
Hydrogen Bond Donors	0	The tertiary amide cannot donate hydrogen bonds, which can reduce interactions with metabolizing enzymes and efflux pumps.[3]
Hydrogen Bond Acceptors	1 (Carbonyl Oxygen)	Allows for specific interactions with biological targets and contributes to aqueous solubility.[3]
Topological Polar Surface Area (TPSA)	20.31 Ų	Suggests good potential for oral bioavailability and cell permeability.

Core Applications in Drug Discovery

The unique combination of a bulky, non-planar cyclohexyl ring and a polar, stable amide group makes N,N-Dimethyl-3-(cyclohexyl)-propanamide a versatile building block for several therapeutic areas.

Bioisosteric Replacement and Scaffold Hopping

The cyclohexyl group is a well-established bioisostere for both t-butyl and phenyl groups.[1] This allows for systematic exploration of structure-activity relationships (SAR).

• As a Phenyl Ring Bioisostere: Replacing a phenyl ring with a cyclohexyl group can disrupt undesirable aromatic-aromatic interactions (π-π stacking) while maintaining or improving binding affinity through enhanced van der Waals contacts.[2] This can also mitigate potential metabolism-related liabilities associated with aromatic rings.

• As a t-Butyl Bioisostere: The cyclohexyl moiety can occupy a larger lipophilic pocket on a target protein than a t-butyl group, potentially leading to increased potency.[1]

Fragment-Based Drug Discovery (FBDD)

With a molecular weight under 200 g/mol , N,N-Dimethyl-3-(cyclohexyl)-propanamide is an ideal candidate for fragment-based screening campaigns. Its moderate lipophilicity and simple structure provide a starting point for developing more complex and potent molecules through fragment growing or linking strategies.

Improving ADME Properties

The introduction of the N,N-dimethyl-3-(cyclohexyl)-propanamide moiety can be a strategic move to optimize the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of a lead compound.

• Metabolic Stability: Tertiary amides, like the N,N-dimethylamide, are generally more resistant to enzymatic hydrolysis compared to primary or secondary amides and esters.[3]

• Permeability and Efflux: The balance of the lipophilic cyclohexyl group and the polar amide can be fine-tuned to enhance passive diffusion across cell membranes while potentially avoiding recognition by efflux transporters.

Experimental Protocols

The following protocols provide a starting point for the synthesis, characterization, and preliminary evaluation of N,N-Dimethyl-3-(cyclohexyl)-propanamide and its derivatives.

Protocol 1: Synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide

This protocol describes a standard method for amide bond formation using an activated carboxylic acid derivative. This method is adapted from general procedures for synthesizing N,N-dimethyl amides.[4]

Objective: To synthesize N,N-Dimethyl-3-(cyclohexyl)-propanamide from 3-cyclohexylpropanoic acid.

Materials:

• 3-cyclohexylpropanoic acid

• Oxalyl chloride or Thionyl chloride

• Dichloromethane (DCM), anhydrous

• Dimethylamine solution (2M in THF or other suitable solvent)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Acid Chloride Formation:

  • Dissolve 3-cyclohexylpropanoic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add a catalytic amount of DMF (1-2 drops).

  • Slowly add oxalyl chloride (1.2 eq) or thionyl chloride (1.2 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

  • Remove the solvent and excess reagent under reduced pressure to yield the crude 3-cyclohexylpropanoyl chloride.

• Amidation:

  • Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

  • In a separate flask, prepare a solution of dimethylamine (2.0-2.5 eq) and TEA or DIPEA (1.5 eq) in anhydrous DCM.

  • Add the dimethylamine solution dropwise to the acid chloride solution at 0 °C.

  • Allow the reaction to stir at room temperature for 2-4 hours. Monitor reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction with water or saturated sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Characterization:

• Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Metabolic Stability Assessment

Objective: To determine the metabolic stability of N,N-Dimethyl-3-(cyclohexyl)-propanamide in liver microsomes.

Materials:

• N,N-Dimethyl-3-(cyclohexyl)-propanamide (test compound)

• Positive control (a compound with known metabolic instability, e.g., Verapamil)

• Negative control (a compound with known metabolic stability, e.g., Warfarin)

• Human or rat liver microsomes (HLM or RLM)

• NADPH regenerating system (e.g., G-6-P, G-6-PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile with internal standard (for quenching and analysis)

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound and controls in DMSO or acetonitrile (e.g., 10 mM).

  • Prepare a working solution by diluting the stock solution in buffer (final DMSO concentration <0.5%).

  • Pre-warm the liver microsome suspension and NADPH regenerating system to 37 °C.

• Incubation:

  • In a 96-well plate, combine the phosphate buffer, liver microsomes (final concentration ~0.5 mg/mL), and the test compound (final concentration ~1 µM).

  • Pre-incubate the mixture at 37 °C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding 2-3 volumes of cold acetonitrile containing an internal standard.

• Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound versus time.

  • Determine the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (Cl_int) using the formula: Cl_int = (0.693 / t½) / (mg microsomal protein/mL).

Visualizing Workflows and Pathways

To better conceptualize the integration of N,N-Dimethyl-3-(cyclohexyl)-propanamide into a drug discovery pipeline, the following diagrams illustrate key processes.

Caption: Role in a Fragment-Based Drug Discovery (FBDD) campaign.

Safety & Handling

While a specific Safety Data Sheet (SDS) for N,N-Dimethyl-3-(cyclohexyl)-propanamide is not available, precautions should be based on analogous compounds like N,N-Dimethylpropionamide and other tertiary amides. [5][6]

• Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Irritation: May cause skin, eye, and respiratory irritation. [5][6]Avoid contact with eyes and skin, and avoid breathing vapors or mists.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents and strong bases.

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

N,N-Dimethyl-3-(cyclohexyl)-propanamide represents a promising, yet underexplored, scaffold for drug discovery. Its constituent parts suggest a favorable profile for developing novel therapeutics with enhanced physicochemical and pharmacokinetic properties. The cyclohexyl moiety offers a three-dimensional alternative to traditional aromatic groups, while the N,N-dimethylamide provides metabolic stability and desirable polarity. The protocols and conceptual frameworks provided in this guide offer a robust starting point for researchers to synthesize, evaluate, and ultimately unlock the therapeutic potential of this versatile chemical entity.

References

• Boström, J., et al. (2016). Stacking with No Planarity? Journal of Medicinal Chemistry. [Link]

• Gryglewski, R. J., et al. (1973). Cyclohexyl Analogues of Some Antiinflammatory Drugs. PubMed. [Link]

• Kingston, D. G. I. (2012). Analogue-based drug discovery: Contributions to medicinal chemistry principles and drug design strategies. Pure and Applied Chemistry. [Link]

• Linclau, B., et al. (2020). Janus All‐Cis 2,3,4,5,6‐Pentafluorocyclohexyl Building Blocks Applied to Medicinal Chemistry and Bioactives Discovery. Chemistry – A European Journal. [Link]

• University of the Sciences in Philadelphia. (2005). Principles of Drug Action 1, Spring 2005, Amides. University of the Sciences. [Link]

• Cheméo. (n.d.). Chemical Properties of Propanamide, N-cyclohexyl- (CAS 1126-56-3). Cheméo. [Link]

• OntoChem GmbH. (n.d.). Exploring the Therapeutic Promise of N-Cyclohexyl 3-[3-(3,4-Dimethoxyphenyl)-1,2,4-Oxadiazol-5-Yl]Propanamide: A Compound Overview. Ontosight AI. [Link]

• Data.gov. (2025). Compound 525838: N,N-Dimethyl-N'-cyclohexyl-propionamidine - Data Catalog. Data.gov. [Link]

• PubChem. (n.d.). N-[(2S)-3-(cyclohexylmethylamino)-2-oxidanyl-propyl]-3,3-diphenyl-propanamide. PubChem. [Link]

• De Figueiredo, R. M., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Sustainable Chemistry & Engineering. [Link]

• De Figueiredo, R. M., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. ACS Publications. [Link]

• Data.gov. (2025). Compound 525838: N,N-Dimethyl-N'-cyclohexyl-propionamidine. Data.gov. [Link]

• PubChem. (n.d.). N-cyclohexyl-3,3-dimethylhexanamide. PubChem. [Link]

• ResearchGate. (n.d.). 3.1.2. Synthesis and Characterization of N , N ′-Dicyclohexyl- N , N ′-dimethyl-propan-1,3-diamide. ResearchGate. [Link]

• Cheméo. (n.d.). Chemical Properties of Propanamide, N,N-dimethyl- (CAS 758-96-3). Cheméo. [Link]

• Semantic Scholar. (n.d.). SOLVENT-FREE SYNTHESIS OF AMIDE: A NOVEL TECHNIQUE OF GREEN CHEMISTRY. Semantic Scholar. [Link]

• ResearchGate. (n.d.). Some examples of pharmaceutical amides. ResearchGate. [Link]

• CPAChem. (2025). Safety data sheet - N,N-Dimethyldecanamide. CPAChem. [Link]

• MDPI. (2025). Novel N-Alkyl 3-(3-Benzyloxyquinoxalin-2-yl) Propanamides as Antiproliferative Agents: Design, Synthesis, In Vitro Testing, and In Silico Mechanistic Study. MDPI. [Link]

• Google Patents. (n.d.). CN103570577A - Preparation method of N,N-dimethyl propionamide.
• Google Patents. (n.d.). CN101619026B - Synthesis method for continuously producing N,N-dimethyl cyclohexyl amine.

• ResearchGate. (2014). Synthesis, characterization and ROS-mediated cytotoxic action of novel (S,S)-1,3-propanediamine-N,N′-di-2-(3-cyclohexyl)propanoic acid and corresponding esters. ResearchGate. [Link]

• ResearchGate. (n.d.). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. ResearchGate. [Link]

• OntoChem GmbH. (2024). N-Aryl-3-cyclopropyl-3-oxo-propanamide: Significance and symbolism. Ontosight AI. [Link]

• PubChem. (n.d.). N-Cyclohexylpropanamide. PubChem. [Link]

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Application Notes &amp; Protocols: N,N-Dimethyl-3-(cyclohexyl)-propanamide in Synthetic Chemistry

Executive Summary

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a tertiary amide whose direct application as a reagent in mainstream organic synthesis is not extensively documented in publicly available literature. However, a detailed analysis of its structural components—a sterically significant cyclohexyl group, a robust N,N-dimethylamide moiety, and a flexible three-carbon linker—allows for a well-grounded exploration of its potential utility. This guide provides a comprehensive overview based on established principles of organic chemistry and data from closely related structural analogs. We present a robust, detailed protocol for its synthesis, explore its potential as a high-boiling point polar aprotic solvent, and detail its use as a synthetic intermediate, particularly for the formation of tertiary amines. This document is intended for researchers, chemists, and drug development professionals seeking to understand and potentially leverage this and similar molecules in their synthetic programs.

Physicochemical & Structural Profile

The molecule's structure suggests properties characteristic of a high-molecular-weight tertiary amide. While experimental data is scarce, we can infer its properties by comparing it to well-characterized analogs like N,N-Dimethylpropionamide and other cyclohexyl-containing compounds.[1][2]

Table 1: Predicted and Comparative Physicochemical Properties

Property	N,N-Dimethyl-3-(cyclohexyl)-propanamide (Predicted)	N,N-Dimethylpropionamide (Reference)[1][3]	N,N-Dimethylcyclohexylamine (Reference)[4]
Molecular Formula	C₁₁H₂₁NO	C₅H₁₁NO	C₈H₁₇N
Molecular Weight	183.30 g/mol	101.15 g/mol	127.24 g/mol
Physical State	Colorless to pale yellow liquid (Predicted)	Liquid	Liquid
Boiling Point (°C)	> 200 (Predicted)	174-175	158-159
Melting Point (°C)	< 0 (Predicted)	-45	N/A
Density (g/mL)	~0.9 (Predicted)	0.92	0.849
Solubility	Soluble in organic solvents; low water solubility	Soluble in water	Insoluble in water

The presence of the bulky, lipophilic cyclohexyl group is expected to decrease water solubility while significantly increasing the boiling point compared to simpler N,N-dimethylamides.

Synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide

The most direct and reliable method for synthesizing the title compound is the amidation of 3-cyclohexylpropanoic acid or its corresponding acyl chloride. The following protocol details the conversion from the carboxylic acid using a common coupling agent, which is a standard and highly transferable laboratory procedure.[5]

Protocol 2.1: Synthesis via Carbodiimide-Mediated Coupling

This protocol describes the reaction between 3-cyclohexylpropanoic acid and dimethylamine hydrochloride, facilitated by N,N'-Dicyclohexylcarbodiimide (DCC) as the coupling agent and a non-nucleophilic base.

Materials:

• 3-Cyclohexylpropanoic acid

• Dimethylamine hydrochloride (Me₂NH·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Instrumentation:

• Round-bottom flask with magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-cyclohexylpropanoic acid (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.2 M concentration).

• Addition of Amine and Base: Add dimethylamine hydrochloride (1.1 eq) to the solution, followed by the dropwise addition of triethylamine (2.5 eq) to liberate the free amine and neutralize the formed HCl. Stir the mixture for 10 minutes at room temperature.

• Activation: Cool the flask to 0 °C in an ice bath. In a separate container, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. A white precipitate (dicyclohexylurea, DCU) will begin to form.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Urea Removal: Once the reaction is complete, cool the mixture in an ice bath for 30 minutes to maximize the precipitation of DCU. Filter the mixture through a sintered glass funnel or Celite pad to remove the DCU precipitate. Wash the filter cake with a small amount of cold DCM.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield N,N-Dimethyl-3-(cyclohexyl)-propanamide as a pure liquid.

Caption: Workflow for the synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Applications in Organic Synthesis

As a High-Boiling Point Polar Aprotic Solvent

Tertiary amides like N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAC) are valued for their high dielectric constants and ability to solvate cations, which accelerates reactions involving anionic nucleophiles (e.g., Sₙ2, SₙAr).[6] Given its predicted high boiling point (>200 °C), N,N-Dimethyl-3-(cyclohexyl)-propanamide could serve as a specialized solvent for high-temperature reactions where volatility of common solvents is a concern. Its bulky cyclohexyl group may also modulate solubility for specific substrates.

As a Synthetic Intermediate: Reduction to Tertiary Amines

One of the most valuable transformations of tertiary amides is their reduction to the corresponding tertiary amines.[5] These amines are prevalent in pharmaceuticals and agrochemicals.[7] The conversion of N,N-Dimethyl-3-(cyclohexyl)-propanamide to N,N-Dimethyl-3-(cyclohexyl)-propan-1-amine is a key synthetic step.

Protocol 3.2.1: Reduction with Lithium Aluminum Hydride (LAH)

WARNING: Lithium aluminum hydride reacts violently with water and protic solvents. This procedure must be conducted under strictly anhydrous conditions by trained personnel.

Materials:

• N,N-Dimethyl-3-(cyclohexyl)-propanamide

• Lithium aluminum hydride (LAH, LiAlH₄)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Glauber's salt (Na₂SO₄·10H₂O) or Fieser's workup reagents (water, 15% NaOH, water)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried, three-neck flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, prepare a suspension of LAH (1.5-2.0 eq) in anhydrous THF.

• Substrate Addition: Dissolve N,N-Dimethyl-3-(cyclohexyl)-propanamide (1.0 eq) in anhydrous THF and add it dropwise to the LAH suspension at 0 °C. Control the addition rate to maintain a gentle reflux.

• Reaction: After the addition is complete, heat the mixture to reflux and maintain for 4-12 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching (Fieser's Method): Cool the reaction to 0 °C. Cautiously and slowly add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LAH used in grams. This procedure is designed to produce a granular, easily filterable aluminum salt precipitate.

• Workup: Stir the resulting mixture vigorously for 30 minutes at room temperature. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with THF or ethyl acetate.

• Purification: Combine the organic filtrates, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N,N-Dimethyl-3-(cyclohexyl)-propan-1-amine. Further purification can be achieved by distillation or chromatography if necessary.

Caption: Reduction of the target amide to its corresponding tertiary amine.

Relevance in Medicinal Chemistry & Drug Development

While not a drug itself, the scaffold of N,N-Dimethyl-3-(cyclohexyl)-propanamide contains structural motifs commonly found in pharmacologically active compounds.

• Piperidine and Cyclohexyl Scaffolds: The cyclohexyl group is a common bioisostere for phenyl rings or piperidine systems, used to improve metabolic stability and modulate lipophilicity.[8]

• Dimethylamino Group: The N,N-dimethylamino group is a feature of many approved drugs, where it often imparts aqueous solubility or engages in key interactions with biological targets.[7]

Therefore, this molecule and its derivatives could serve as valuable building blocks or intermediates in hit-to-lead optimization campaigns, particularly for targets requiring a balance of lipophilicity and basicity.[9][10]

Safety and Handling

No specific safety data sheet (SDS) exists for N,N-Dimethyl-3-(cyclohexyl)-propanamide. However, based on analogous compounds like N,N-dimethylamides, the following precautions are advised:[11][12]

• Hazard Class: Assumed to be an irritant. May cause skin, eye, and respiratory irritation.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors and direct contact with skin and eyes.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Incompatibilities: Avoid strong oxidizing agents and strong bases.[12]

Conclusion

N,N-Dimethyl-3-(cyclohexyl)-propanamide represents a molecule of potential, rather than established, utility in organic synthesis. Its true value lies in its role as a versatile synthetic intermediate and a potential high-temperature solvent. The protocols provided herein for its synthesis and subsequent reduction offer reliable and scalable methods for researchers to produce and utilize this compound. Its structural features suggest it could be a valuable scaffold for medicinal chemistry programs, bridging the gap between simple aliphatic and more complex aromatic systems. As with any novel reagent, careful small-scale trials are recommended to validate its efficacy in new applications.

References

• Cheméo. (n.d.). Chemical Properties of Propanamide, N-cyclohexyl- (CAS 1126-56-3). Retrieved from Cheméo. [Link]

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• PubChem. (n.d.). N-cyclohexyl-3,3-dimethylhexanamide. National Center for Biotechnology Information. Retrieved from PubChem. [Link]

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• ChemSynthesis. (2025, May 20). N,N-dimethyl-3-phenylpropanamide. Retrieved from ChemSynthesis. [Link]

• Belda, L., et al. (2023). (S)-N1,N3-Dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine. MDPI. [Link]

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• NIST. (n.d.). Propanamide, N-cyclohexyl-. NIST Chemistry WebBook. Retrieved from NIST. [Link]

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Application Notes &amp; Protocols: Extraction and Purification of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Abstract

This comprehensive guide details the robust methodologies for the extraction and chromatographic purification of the tertiary amide, N,N-Dimethyl-3-(cyclohexyl)-propanamide. The protocols provided are designed for researchers, scientists, and professionals in drug development, offering a framework from initial reaction workup to final purification and analysis. The narrative emphasizes the rationale behind procedural steps, ensuring both technical accuracy and practical applicability. This document is structured to serve as a self-validating system, incorporating in-process controls and referencing authoritative standards for method validation.

Introduction: Chemical Context and Purification Rationale

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a tertiary amide characterized by a cyclohexyl group, which imparts significant non-polar character, and a dimethylamide functional group, which provides polarity and a potential site for hydrogen bonding. The successful isolation of this compound from a synthetic reaction mixture is contingent upon a purification strategy that effectively separates it from unreacted starting materials, reagents, and potential by-products.

A common synthetic route to this amide involves the coupling of 3-cyclohexylpropanoic acid with dimethylamine, often facilitated by a coupling agent or via an acid chloride intermediate.[1] This process can introduce impurities such as residual carboxylic acid, excess amine, coupling agent by-products (e.g., ureas), and solvents. The protocols herein are designed to address these common purification challenges.

Key Physicochemical Properties (Predicted & Analogous Data):

Property	Value/Information	Significance for Purification
Molecular Formula	C11H21NO	-
Molecular Weight	183.30 g/mol	Influences diffusion and elution characteristics.
Boiling Point	Estimated >200 °C	High boiling point makes distillation a viable final purification step for high-purity material, but chromatography is preferred for removing non-volatile impurities.[2][3]
Solubility	Soluble in common organic solvents (DCM, EtOAc, MeOH). Low solubility in water.	Dictates the choice of solvents for extraction and chromatography.[4]
Polarity	Moderately polar	Influences choice of chromatographic system (normal vs. reversed-phase).

Experimental Workflow Overview

The overall strategy for isolating pure N,N-Dimethyl-3-(cyclohexyl)-propanamide involves a two-stage process: an initial extractive workup to remove the bulk of polar and acidic/basic impurities, followed by high-resolution flash column chromatography for final purification.

Caption: High-level workflow for the extraction and purification of the target amide.

Detailed Protocols

Protocol 1: Extractive Workup from a Crude Reaction Mixture

Objective: To perform a primary separation of the desired amide from acidic and highly polar impurities. This protocol assumes the reaction was carried out in an organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) and the primary impurity is the unreacted 3-cyclohexylpropanoic acid.

Materials:

• Crude reaction mixture

• Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dilution: If the reaction solvent is not EtOAc, concentrate the crude mixture under reduced pressure and redissolve the residue in a volume of EtOAc approximately 10-20 times the volume of the crude material.

• Acid Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃ solution. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release CO₂ pressure.

  • Causality Explanation: The basic NaHCO₃ solution deprotonates the unreacted carboxylic acid, forming a water-soluble carboxylate salt which partitions into the aqueous layer. The neutral amide remains in the organic phase.[4]

• Layer Separation: Allow the layers to separate completely. Drain the lower aqueous layer and discard.

• Water Wash: Wash the remaining organic layer with an equal volume of deionized water to remove any residual bicarbonate solution. Separate the layers and discard the aqueous wash.

• Brine Wash: Wash the organic layer with an equal volume of brine.

  • Causality Explanation: The brine wash reduces the solubility of water in the organic layer, initiating the drying process and breaking up any emulsions.[5]

• Drying: Drain the organic layer into an Erlenmeyer flask and add a suitable amount of anhydrous MgSO₄ or Na₂SO₄. Swirl the flask until the drying agent no longer clumps together, indicating the removal of residual water.

• Filtration and Concentration: Filter the solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to yield the crude, extracted N,N-Dimethyl-3-(cyclohexyl)-propanamide as an oil or solid.

Protocol 2: Purification by Flash Column Chromatography

Objective: To separate the target amide from closely related, non-polar impurities that were not removed during the extractive workup.

3.2.1. Step A: Thin-Layer Chromatography (TLC) for Method Development

Rationale: TLC is a critical preliminary step to determine the optimal mobile phase for flash chromatography. The goal is to find a solvent system that provides a good separation between the product and impurities, with a target Rf value for the product between 0.15 and 0.40.[6]

Materials:

• Crude product from Protocol 1

• TLC plates (Silica Gel 60 F₂₅₄)

• TLC development chamber

• Solvents: Hexanes, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH)

• Visualization agents: UV lamp (254 nm), Potassium permanganate (KMnO₄) stain or Iodine chamber.

Procedure:

• Sample Preparation: Dissolve a small amount of the crude product in a few drops of DCM or EtOAc.

• Spotting: Spot the dissolved sample onto the baseline of a TLC plate.

• Development: Develop the plate in a chamber pre-saturated with a test solvent system. Good starting points for amides include Hexane:EtOAc or DCM:MeOH mixtures.[7]

  • Test System 1: 30% EtOAc in Hexanes

  • Test System 2: 5% MeOH in DCM

• Visualization:

  • First, visualize the dried plate under a UV lamp (254 nm).

  • Subsequently, stain the plate. Potassium permanganate is a highly effective universal stain for amides, which appear as yellow-brown spots on a purple background after gentle heating.[8] An iodine chamber is another effective, non-destructive option.[9][10]

• Optimization: Adjust the solvent polarity to achieve the target Rf. If the spot is too high (high Rf), decrease the polarity (e.g., reduce the percentage of EtOAc). If the spot is too low (low Rf), increase the polarity.[6]

3.2.2. Step B: Preparative Flash Column Chromatography

Materials:

• Glass chromatography column or pre-packed flash cartridge (Silica Gel)

• Crude product from Protocol 1

• Optimized mobile phase from TLC analysis

• Collection tubes/flasks

• Air pressure or pump system for flash chromatography

Procedure:

Caption: Step-by-step workflow for the flash chromatography protocol.

• Column Packing: Pack the column with silica gel as a slurry in the least polar solvent of your mobile phase (e.g., Hexanes). Ensure a flat, stable bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like DCM.

  • Expert Tip: For optimal resolution, use a "dry loading" technique. Dissolve the crude product in a volatile solvent (e.g., DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the column bed.[6]

• Elution: Begin eluting the column with the optimized mobile phase, applying gentle pressure.

• Fraction Collection: Collect fractions of a consistent volume.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Method Validation and Quality Control

To ensure the reliability and reproducibility of the purification process, a validation strategy should be implemented, drawing from principles outlined by the International Council for Harmonisation (ICH).[11][12]

Key Validation Parameters:

Parameter	Quality Control Check	Acceptance Criteria
Specificity	Analyze the final product using a secondary, orthogonal method (e.g., HPLC-MS or GC-MS).	The primary peak should not co-elute with any detectable impurities. Mass spectrum should correspond to the target compound.[12]
Purity	Quantitative analysis of the final product by ¹H NMR or HPLC with a universal detector (e.g., ELSD).	Purity should meet the pre-defined specification (e.g., >95%).
Recovery	Accurately weigh the crude material before chromatography and the final pure product.	Calculate the percentage recovery to assess the efficiency of the purification step.
Repeatability	Perform the entire purification process multiple times.	The purity and recovery of the final product should be consistent within an acceptable range of variation.

Conclusion

The methodologies presented provide a comprehensive and scientifically grounded approach for the extraction and purification of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The combination of a targeted liquid-liquid extraction followed by optimized flash column chromatography is a robust strategy for obtaining high-purity material suitable for further research and development. By understanding the chemical principles behind each step and incorporating rigorous in-process controls, researchers can achieve reliable and reproducible results.

References

• TLC Visualization Reagents - EPFL. (n.d.). EPFL. Retrieved from [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 2). Lab Manager. Retrieved from [Link]

• Bioanalytical Method Validation and Study Sample Analysis M10. (2022, May 24). ICH. Retrieved from [Link]

• Extraction of metal ions with N,N-disubstituted amides. (1975, July 1). SciSpace. Retrieved from [Link]

• TLC for amide synthesis. (2024, November 13). Reddit. Retrieved from [Link]

• What is the best charring solution for amides TLC? (2012, January 17). ResearchGate. Retrieved from [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023, February 10). Biotage. Retrieved from [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (n.d.). Arkivoc. Retrieved from [Link]

• Validation of Analytical Procedures: Text and Methodology Q2(R1). (n.d.). ICH. Retrieved from [Link]

• Validation of analytical procedures – ICH Q2(R2). (2024, March 18). European Pharmaceutical Review. Retrieved from [Link]

• Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. (2020, June 23). ACS Publications. Retrieved from [Link]

• Flash Chromatography Basics. (2025, August 11). Sorbent Technologies, Inc. Retrieved from [Link]

• Validation of analytical procedures according to the ICH guidelines. (n.d.). Efor Group. Retrieved from [Link]

• Chemical Properties of Propanamide, N-cyclohexyl- (CAS 1126-56-3). (n.d.). Cheméo. Retrieved from [Link]

• N,3-dicyclohexyl-2,2-dimethylpropanamide. (2025, May 20). Chemical Synthesis Database. Retrieved from [Link]

• Synthesis of N,N-Dimethyl. (n.d.). PrepChem.com. Retrieved from [Link]

• What is the best technique for amide purification? (2020, November 2). ResearchGate. Retrieved from [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (n.d.). PMC. Retrieved from [Link]

• TLC stains. (n.d.). Retrieved from [Link]

• Thin Layer Chromatography. (n.d.). Retrieved from [Link]

• Successful flash chromatography. (n.d.). Biotage. Retrieved from [Link]

• Solvent Systems for Flash Column Chromatography. (n.d.). University of Rochester. Retrieved from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved from [Link]

• Successful Flash Chromatography. (n.d.). King Group. Retrieved from [Link]

• Purification of amide compound. (n.d.). Google Patents.

• Propanamide, N,N-dibutyl-3-cyclopentyl-. (n.d.). Cheméo. Retrieved from [Link]

• Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride? (2020, March 28). Reddit. Retrieved from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018, February 28). Master Organic Chemistry. Retrieved from [Link]

• Process for producing N,N-dialkyl substituted fatty acids amides. (n.d.). Google Patents.

• 3.1.2. Synthesis and Characterization of N , N ′-Dicyclohexyl- N , N ′-dimethyl-propan-1,3-diamide. (n.d.). ResearchGate. Retrieved from [Link]

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• Synthesis method for continuously producing N,N-dimethyl cyclohexyl amine. (n.d.). Google Patents.

• Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic. (n.d.). PMC. Retrieved from [Link]

• Preparation method of N,N-dimethyl propionamide. (n.d.). Google Patents.

• Purification of amide alkaloids from Piper longum L. using preparative two-dimensional normal-phase liquid chromatography × reversed-phase liquid chromatography. (n.d.). Analyst (RSC Publishing). Retrieved from [Link]

• EFFECTS OF STRUCTURE OF N,N-DISUBSTITUTED AMIDES ON THEIR EXTRACTION OF ACTINIDE AND ZIRCONIUM NITRATES AND OF NITRIC ACID. (n.d.). The Journal of Physical Chemistry - ACS Publications. Retrieved from [Link]

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Application Note: Catalytic Hydrogenation Methods for the Synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, scalable protocols, and analytical validation for exhaustive catalytic hydrogenation.

Executive Summary

N,N-Dimethyl-3-(cyclohexyl)-propanamide is a fully saturated, lipophilic amide frequently utilized as a structural spacer or pharmacokinetic modifier in central nervous system (CNS) drug discovery. Because the molecule is entirely saturated, its synthesis relies heavily on the exhaustive catalytic hydrogenation of its unsaturated precursor, N,N-dimethylcinnamamide (N,N-dimethyl-3-phenylacrylamide)[1].

This application note provides field-proven, self-validating protocols for achieving this transformation. We detail the causality behind catalyst selection, contrasting mild one-pot exhaustive reductions using Rhodium with scalable, two-step sequential reductions using Palladium and Ruthenium.

Mechanistic Insights & Catalyst Selection (E-E-A-T)

The conversion of N,N-dimethylcinnamamide to N,N-Dimethyl-3-(cyclohexyl)-propanamide requires the reduction of two distinct functional groups: an α,β -unsaturated alkene and an aromatic phenyl ring.

The Challenge of Amide Hydrogenolysis

A critical failure point in amide hydrogenation is hydrogenolysis —the undesired cleavage of the C–N bond to yield an alkane and dimethylamine. This side reaction is triggered by high temperatures (>150 °C) and highly acidic conditions. Therefore, catalyst selection must balance the high energy required to break aromatic resonance with the mild conditions needed to preserve the amide moiety.

Causality Behind Catalyst Choices

• Palladium on Carbon (Pd/C): Pd/C is highly active for alkene reduction but exhibits poor activity for aromatic rings under mild conditions[2]. Using Pd/C at 1 atm selectively yields the intermediate N,N-dimethyl-3-phenylpropanamide without touching the arene.

• Rhodium on Alumina (Rh/Al 2​ O 3​ ): Rhodium is the premier transition metal for aromatic ring hydrogenation under mild-to-moderate conditions (50–100 psi, 50–80 °C)[2]. We select Al 2​ O 3​ over Carbon as a support because polar amides can irreversibly adsorb onto the porous structure of activated carbon, reducing isolated yields. Rh/Al 2​ O 3​ allows for a highly efficient one-pot exhaustive reduction .

• Ruthenium on Carbon (Ru/C): While Rhodium is ideal for discovery labs, its prohibitive cost limits process-scale applications. Ruthenium nanoparticles are highly effective for arene reduction but require forcing conditions (800–1000 psi, 100 °C)[3]. Ru/C is the industry standard for the second step of a scalable, two-stage hydrogenation.

Reaction Pathway Visualization

The following workflow illustrates the chemoselective divergence between the one-pot Rhodium-catalyzed route and the two-step Palladium/Ruthenium-catalyzed route.

Caption: Divergent catalytic hydrogenation pathways for the synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Quantitative Catalyst Comparison

The table below summarizes the operational parameters and chemoselectivity of the three catalytic systems discussed.

Catalyst System	Target Bond(s)	H 2​ Pressure	Temp (°C)	Chemoselectivity / Notes	Typical Yield
10% Pd/C	Alkene (C=C)	1 atm (14.7 psi)	25	>99% (Aromatic ring intact)	>95%
5% Rh/Al 2​ O 3​	Alkene + Arene	80 - 100 psi	60	>95% (Amide bond intact)	88 - 92%
5% Ru/C	Arene (C 6​ H 5​ )	800 - 1000 psi	100	>90% (Requires prior alkene reduction)	80 - 85%

Experimental Protocols

Protocol A: Mild One-Pot Exhaustive Hydrogenation (Discovery/Lab Scale)

This protocol utilizes Rh/Al 2​ O 3​ to achieve complete saturation in a single step while preventing amide hydrogenolysis.

Reagents:

• N,N-Dimethylcinnamamide (10.0 mmol)

• 5% Rh/Al 2​ O 3​ (10 mol% Rh)

• Ethyl Acetate (EtOAc) or Methanol (50 mL)

Step-by-Step Procedure:

• Reactor Charging: To a 100 mL Parr hydrogenation vessel, add N,N-dimethylcinnamamide (1.75 g, 10.0 mmol) and 50 mL of EtOAc. Carefully add 5% Rh/Al 2​ O 3​ (2.0 g).

• Atmosphere Exchange (Critical Safety Step): Seal the vessel. Purge the system with inert Nitrogen (N 2​ ) gas by pressurizing to 50 psi and venting. Repeat this 3 times to completely remove oxygen and prevent catalyst ignition.

• Hydrogenation: Purge the vessel with Hydrogen (H 2​ ) gas 3 times. Finally, pressurize the vessel to 80 psi with H 2​ .

• Heating & Monitoring: Heat the vessel to 60 °C with vigorous stirring (800 rpm). Monitor the pressure drop. The reaction is a self-validating system: theoretical H 2​ uptake for exhaustive reduction is 4 equivalents (1 eq for alkene, 3 eq for arene).

• Workup: Once H 2​ uptake ceases (typically 4–6 hours), cool the reactor to room temperature and carefully vent the H 2​ gas. Purge the vessel 3 times with N 2​ .

• Filtration: Filter the suspension through a tightly packed pad of Celite to remove the Rh catalyst. Caution: Do not let the catalyst bed dry out, as it may be pyrophoric. Wash the pad with an additional 20 mL of EtOAc.

• Isolation: Concentrate the filtrate in vacuo to yield N,N-Dimethyl-3-(cyclohexyl)-propanamide as a clear, viscous oil or low-melting solid.

Protocol B: Scalable Two-Step Sequential Hydrogenation (Process Scale)

This protocol separates the reduction into an initial low-pressure Pd/C step, followed by a high-pressure Ru/C step, optimizing catalyst cost for large-scale manufacturing[3].

Step 1: Alkene Reduction

• Dissolve N,N-dimethylcinnamamide (100 mmol) in Methanol (200 mL) and add 10% Pd/C (1.0 g).

• Stir under a balloon of H 2​ (1 atm) at 25 °C for 3 hours.

• Filter through Celite and concentrate to isolate N,N-dimethyl-3-phenylpropanamide.

Step 2: Arene Reduction

• Transfer the intermediate to a high-pressure Hastelloy autoclave. Add Methanol (200 mL) and 5% Ru/C (2.0 g).

• Purge with N 2​ (3x), then H 2​ (3x). Pressurize to 1000 psi H 2​ .

• Heat to 100 °C and stir mechanically for 12 hours.

• Cool to 25 °C, vent H 2​ , purge with N 2​ , filter through Celite, and evaporate the solvent to yield the final fully saturated product.

Analytical Validation

To ensure the self-validating nature of the protocol, reaction completion must be confirmed via 1 H NMR (CDCl 3​ , 400 MHz).

• Starting Material (N,N-dimethylcinnamamide): Exhibits distinct alkene doublets at δ 6.8–7.6 ppm (1H, J = 15.0 Hz, trans alkene) and aromatic multiplet at δ 7.3–7.5 ppm (5H)[1].

• Intermediate (N,N-dimethyl-3-phenylpropanamide): Alkene protons disappear. Aromatic protons remain at δ 7.1–7.3 ppm. Aliphatic chain protons appear as triplets at δ ~2.6 ppm and δ ~2.9 ppm.

• Final Product (N,N-Dimethyl-3-(cyclohexyl)-propanamide): Complete disappearance of aromatic protons ( δ 7.1–7.3 ppm). Appearance of a broad multiplet corresponding to the 11 cyclohexyl protons at δ 0.8–1.7 ppm. The N,N-dimethyl amide singlet remains cleanly integrated at δ 2.9–3.0 ppm (6H).

References

• [1] Radical α,β -Dehydrogenation of Saturated Amides via α -Oxidation with TEMPO under Transition Metal-Free Conditions. The Journal of Organic Chemistry - ACS Publications.1

• [2] Reduction of Aromatic Compounds: Catalytic Hydrogenation of Aromatic Rings. Chemistry LibreTexts. 2

• [3] Rational design of highly dispersed ultra-small Ru nanoparticles on MgO–Al2O3 for efficient and selective aromatic hydrogenation. RSC Publishing. 3

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Technical Notes & Optimization

Technical Support Center: Troubleshooting N,N-Dimethyl-3-(cyclohexyl)-propanamide Solubility

Welcome to the Technical Support Center. This guide is engineered for researchers, formulators, and drug development professionals dealing with the poor aqueous solubility of N,N-Dimethyl-3-(cyclohexyl)-propanamide .

Mechanistic Overview: The "Grease Ball" Dilemma

N,N-Dimethyl-3-(cyclohexyl)-propanamide presents a classic solubility challenge in drug development. Its molecular architecture consists of a highly lipophilic cyclohexyl ring, a flexible hydrophobic propyl linker, and a polar N,N-dimethyl amide terminus. While the amide oxygen acts as a hydrogen bond acceptor, the molecule lacks any hydrogen bond donors (no N-H or O-H bonds).

Consequently, water cannot form a stable, thermodynamically favorable hydration shell around it. To minimize unfavorable interactions with the aqueous phase, the molecules rapidly self-associate, leading to aggregation and precipitation[1]. This behavior is characteristic of Biopharmaceutics Classification System (BCS) Class II or IV compounds, where poor solubility directly limits bioavailability and assay reliability [2].

Frequently Asked Questions (FAQs)

Q: Why does my compound precipitate immediately when I dilute my DMSO stock into the assay buffer? A: This is known as "solvent crash." When a highly concentrated DMSO stock is introduced into an aqueous buffer, the DMSO rapidly diffuses into the water. The local concentration of the hydrophobic amide exceeds its intrinsic aqueous solubility threshold, causing instantaneous nucleation and precipitation[1].

Q: Can I improve solubility by adjusting the pH of my buffer? A: No. Unlike amines or carboxylic acids, N,N-Dimethyl-3-(cyclohexyl)-propanamide is a neutral, non-ionizable compound at physiological pH ranges. pH adjustments will not induce ionization, which is the primary mechanism by which pH shifts enhance solubility[3]. You must rely on physical modifications or solubilizing excipients [4].

Q: What is the best strategy for in vivo dosing? A: For in vivo applications, complexation with cyclodextrins (e.g., HP-β-CD) or the use of lipid-based nanocarriers (like Self-Emulsifying Drug Delivery Systems, SEDDS) are the most effective strategies[5]. These methods mask the hydrophobic cyclohexyl group from the aqueous environment, preventing precipitation in the bloodstream or gastrointestinal tract [6].

Troubleshooting Workflows

Issue 1: Sub-visual Precipitation in In Vitro Cell Assays

• Symptom: High variability in IC50 values; cells dying at the periphery of the well; cloudy appearance under the microscope.

• Causality: Micro-crystals form and settle on the cell monolayer, causing localized toxicity and inconsistent drug exposure.

• Solution: Implement a co-solvent + surfactant strategy. Keep final DMSO concentration ≤1% and introduce a non-ionic surfactant (e.g., Tween-20) or a carrier protein (e.g., BSA) to create micelles that sequester the hydrophobic compound[7].

Issue 2: Poor Bioavailability in Animal Models

• Symptom: No pharmacological effect observed post-dosing; drug found in feces (oral) or precipitated at the injection site (IV/IP).

• Causality: The drug precipitates in the physiological fluids before it can be absorbed across the lipophilic cell membranes[1].

• Solution: Transition from a simple suspension to an inclusion complex. Using 20% w/v Hydroxypropyl-β-cyclodextrin (HP-β-CD) creates a hydrophilic exterior shell around the hydrophobic drug molecule, dramatically enhancing apparent solubility and systemic circulation[5].

Step-by-Step Methodologies

Protocol A: Self-Validating Co-Solvent Preparation for In Vitro Assays

Objective: Achieve a stable 100 µM working solution without micro-precipitation.

• Stock Preparation: Dissolve N,N-Dimethyl-3-(cyclohexyl)-propanamide in 100% anhydrous DMSO to create a 10 mM stock. Vortex for 60 seconds.

• Surfactant Priming: In a separate tube, prepare the assay buffer containing 0.1% (v/v) Tween-20 or 0.1% (w/v) BSA. Warm to 37°C.

• Dropwise Addition: While vortexing the warmed buffer, add the 10 mM DMSO stock dropwise to achieve the final 100 µM concentration (1:100 dilution). The order of addition is critical; never add buffer to the DMSO stock.

• Self-Validation Step: Centrifuge the final solution at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube for a microscopic white pellet. Additionally, measure the Optical Density (OD) at 600 nm; an OD600 > 0.05 indicates sub-visual aggregation. If a pellet or high OD is observed, increase the surfactant concentration to 0.5%.

Protocol B: Cyclodextrin Complexation for In Vivo Dosing

Objective: Formulate a clear, injectable solution at 5 mg/mL.

• Excipient Preparation: Dissolve 20 g of HP-β-CD in 80 mL of sterile saline (0.9% NaCl). Stir until completely clear.

• Drug Incorporation: Add 500 mg of N,N-Dimethyl-3-(cyclohexyl)-propanamide directly to the cyclodextrin solution.

• Complexation: Stir continuously at room temperature for 24-48 hours. The mechanical agitation allows the lipophilic cyclohexyl moiety to enter the hydrophobic cavity of the cyclodextrin ring[5].

• Volume Adjustment: Once the solution is completely transparent, adjust the final volume to 100 mL with sterile saline.

• Self-Validation Step: Filter the solution through a 0.22 µm PTFE syringe filter. If resistance is felt, or if the concentration of the filtrate (measured via HPLC) drops by >5% compared to the pre-filtered solution, incomplete complexation has occurred.

Quantitative Data Summaries

Table 1: Comparison of Solubility Enhancement Strategies

Strategy	Excipients Used	Max Achievable Concentration	Toxicity / Suitability	Mechanism of Action
Co-solvent + Surfactant	1% DMSO + 0.1% Tween-20	~100 - 500 µM	Low / In vitro assays	Micellar encapsulation & surface tension reduction[7]
Cyclodextrin Complexation	20% HP-β-CD in Saline	~5 - 10 mg/mL	Low / In vivo (IV, IP, PO)	Hydrophobic cavity shielding[5]
Lipid Nanoemulsion	Kolliphor HS15, Oils	>10 mg/mL	Moderate / In vivo (PO)	Dissolution in lipid phase; enhanced membrane permeability[8]
pH Adjustment	HCl or NaOH	<10 µM (No enhancement)	N/A	Ineffective due to lack of ionizable groups[4]

Formulation Decision Workflow

Decision tree for selecting a solubility enhancement strategy.

References

• Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences.[Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences.[Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Life (MDPI).[Link]

Sources

• 1. azolifesciences.com [azolifesciences.com]
• 2. Solubility enhancement techniques: A comprehensive review [wjbphs.com]
• 3. wjbphs.com [wjbphs.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Formulation and Evaluation of Sublingual Tablets of Meclizine Hydrochloride | International Journal of Newgen Research in Pharmacy & Healthcare [ijnrph.com]
• 6. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. azolifesciences.com [azolifesciences.com]
• 8. eurekaselect.com [eurekaselect.com]

how to improve N,N-Dimethyl-3-(cyclohexyl)-propanamide synthesis yield

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific kinetic and thermodynamic challenges associated with the amidation of aliphatic carboxylic acids.

Synthesizing N,N-Dimethyl-3-(cyclohexyl)-propanamide presents unique challenges primarily driven by the volatility of the amine nucleophile and the tendency of aliphatic acids to undergo side reactions with standard coupling reagents. This guide bypasses generic advice, focusing instead on the chemical causality of yield loss and providing self-validating protocols to ensure reproducible, high-yield results.

Workflow Visualization: Yield Optimization Decision Tree

Fig 1: Troubleshooting workflow for resolving low amidation yields of 3-cyclohexylpropanoic acid.

Frequently Asked Questions & Troubleshooting

Q1: Why is my reaction stalling at 50-60% conversion when using EDC/HOBt and 2M Dimethylamine in THF? The Causality: Two competing failure modes are occurring simultaneously.

• Nucleophile Depletion: Dimethylamine (DMA) is a gas at room temperature (bp ~7 °C). Even in a THF solution, the exothermic nature of carbodiimide activation drives the DMA out of the solution, destroying your 1:1 stoichiometry.

• Substrate Deactivation: 3-cyclohexylpropanoic acid is an unhindered aliphatic acid. When activated by EDC, the intermediate O-acylisourea is highly prone to a 1,3-rearrangement, forming a stable, unreactive N-acylurea byproduct before the volatile amine can successfully attack. The Solution: Abandon free DMA solutions. Use Dimethylamine hydrochloride (DMA·HCl) combined with 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). The hydrochloride salt is a stable solid that allows for precise weighing, and DIPEA generates the free amine in situ, preventing evaporative loss[1]. To bypass the N-acylurea pathway entirely, activate the acid using oxalyl chloride[2].

Q2: How can I avoid tedious aqueous workups and column chromatography for this specific amide? The Causality: Traditional coupling reagents (like HATU or EDC) generate stoichiometric byproducts (e.g., ureas, phosphine oxides) that require extensive washing. Because N,N-Dimethyl-3-(cyclohexyl)-propanamide possesses both a polar amide head and a highly lipophilic cyclohexyl tail, it acts as a surfactant, causing severe emulsions during aqueous extraction. The Solution: Utilize Borate-catalyzed direct amidation. Using Tris(2,2,2-trifluoroethyl) borate, B(OCH2​CF3​)3​ , allows for the direct coupling of the acid and DMA·HCl. The sole byproduct is a borate ester, which can be removed via a solid-phase workup using commercially available basic and acidic resins, entirely bypassing aqueous extraction[3].

Q3: Can I use N,N-Dimethylformamide (DMF) directly as the dimethylamine source? The Causality: Yes. Handling gaseous DMA or hygroscopic DMA·HCl can be bypassed by using DMF as a synthon. Under specific catalytic conditions or elevated temperatures, DMF undergoes transamidation or decomposes to release dimethylamine in situ. This provides a slow, steady release of the nucleophile, which immediately reacts with the activated acid, ensuring the local concentration of volatile amine never exceeds the reaction rate[4],[5].

Quantitative Comparison of Activation Strategies

To make an informed decision on route optimization, review the empirical data comparing standard and optimized activation methods for this specific substrate.

Activation Method	Amine Source	Reaction Time	Typical Yield	Primary Byproducts	Scalability
EDC / HOBt	2M DMA in THF	12 - 24 h	50 - 65%	N-acylurea, water-soluble urea	Low
Oxalyl Chloride (cat. DMF)	DMA·HCl + DIPEA	2 - 4 h	85 - 95%	HCl, CO₂, CO (gases)	High
B(OCH₂CF₃)₃ Catalyst	DMA·HCl + DIPEA	15 h	80 - 90%	Borate esters	Medium
In situ DMF Transamidation	DMF (Solvent)	4 - 12 h	75 - 85%	Formic acid derivatives	High

Self-Validating Experimental Methodologies

The following protocols are engineered with built-in physical indicators (self-validation mechanisms) so you can confirm the success of each step without relying solely on downstream LC-MS analysis.

Protocol A: The Acid Chloride Route (High-Yield & Scalable)

This method is prioritized for scale-up due to the low cost of reagents and the volatility of the byproducts.

• Acid Dissolution: Dissolve 3-cyclohexylpropanoic acid (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.5 M under nitrogen.

• Catalyst Addition: Add catalytic DMF (0.05 eq) and cool the flask to 0 °C.

  • Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which is the true chlorinating species.

• Activation: Dropwise add oxalyl chloride (1.2 eq).

  • Self-Validation: You will observe vigorous effervescence. The reaction produces CO₂ and CO gas. The complete cessation of bubbling visually confirms 100% conversion to the acid chloride[2]. Stir at RT for 1-2 h.

• Concentration: Concentrate the mixture under reduced pressure to remove excess oxalyl chloride, then redissolve in fresh anhydrous DCM.

  • Causality: Unreacted oxalyl chloride will react with dimethylamine to form tetramethylethyloxalamide, consuming your amine and creating a difficult-to-remove impurity.

• Amine Preparation: In a separate flask, suspend DMA·HCl (1.5 eq) in DCM. Add DIPEA (2.5 eq) at 0 °C.

  • Causality: DIPEA is sterically hindered and non-nucleophilic; it deprotonates the salt to generate free DMA without competing for the acid chloride.

• Coupling: Dropwise add the acid chloride solution to the amine solution. Stir for 1 h at room temperature.

• Workup: Quench with 1M HCl.

  • Causality: The acid protonates any unreacted DMA and DIPEA, driving them into the aqueous layer, while the neutral target amide remains partitioned in the organic layer. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol B: Borate-Catalyzed Direct Amidation (Chromatography-Free)

This method is prioritized for parallel library synthesis or when emulsions plague your aqueous workups.

• Reagent Combination: In a reaction vial, combine 3-cyclohexylpropanoic acid (1.0 eq), DMA·HCl (1.5 eq), and DIPEA (1.5 eq) in Acetonitrile (0.5 M).

• Catalyst Addition: Add B(OCH₂CF₃)₃ (2.0 eq)[3].

  • Causality: The highly electrophilic borate coordinates the carboxylic acid, activating it toward nucleophilic attack without forming the problematic O-acylisourea intermediates seen with carbodiimides.

• Heating: Seal the vial and heat at 80 °C for 15 hours.

• Resin Scavenging: Cool to room temperature. Add Amberlyst-15 (acidic resin) and Amberlite IRA-400 (basic resin) directly to the vial.

  • Causality: Amberlyst-15 covalently binds excess amine; Amberlite binds unreacted acid and borate byproducts.

• Isolation: Stir for 2 hours, then filter the resins.

  • Self-Validation: Because the resins physically trap all unreacted starting materials and catalysts, the filtrate is guaranteed to contain only the pure product[1]. Evaporate the solvent to yield pure N,N-Dimethyl-3-(cyclohexyl)-propanamide.

References

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)
• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)
• Exploration and Characterization of the Antimalarial Activity of Pyrimidine‐2,4‐Diamines...
• Dimethylamine as the key intermediate generated in situ from dimethylformamide (DMF)
• Source: Arkivoc (Arkat USA)

Sources

• 1. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. media.malariaworld.org [media.malariaworld.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - Dimethylamine as the key intermediate generated in situ from dimethylformamide (DMF) for the synthesis of thioamides [beilstein-journals.org]
• 5. arkat-usa.org [arkat-usa.org]

optimizing reaction conditions for N,N-Dimethyl-3-(cyclohexyl)-propanamide

Welcome to the Technical Support Center for the synthesis of N,N-Dimethyl-3-(cyclohexyl)-propanamide . As a Senior Application Scientist, I have designed this portal to provide researchers and process chemists with field-proven insights, mechanistic troubleshooting, and scalable protocols for this specific tertiary amide coupling.

Unlike complex peptide synthesis, 3-cyclohexylpropanoic acid lacks an α -chiral center, meaning epimerization is not a concern. Optimization for this molecule therefore pivots entirely on yield maximization, byproduct management, and reagent cost-efficiency [1].

Strategic Workflow: Selecting Your Amidation Route

The optimal reaction conditions depend heavily on your scale and throughput requirements. The decision matrix below outlines the mechanistic pathways recommended for this synthesis.

Decision matrix for optimizing the amidation of 3-cyclohexylpropanoic acid.

Frequently Asked Questions (FAQs)

Q: What is the optimal source of dimethylamine for this coupling? A: Dimethylamine is a gas at room temperature (boiling point ~7 °C). For precise stoichiometry, it is highly recommended to use either a commercially available 2.0 M solution in THF/ethanol or the stable hydrochloride salt (Dimethylamine·HCl). If using the salt, you must add at least one extra equivalent of a non-nucleophilic base (e.g., DIPEA or N-methylmorpholine) to liberate the free amine in situ[2].

Q: Which base should I use, and why? A: Base selection dictates the reaction kinetics. N,N-Diisopropylethylamine (DIPEA) is the standard for small-scale discovery because its steric bulk prevents it from acting as a competing nucleophile. However, for large-scale processes, N-methylmorpholine (NMM) is often preferred; although less basic (aqueous pKa = 7.38), it provides a cleaner impurity profile and is significantly more cost-effective[3].

Q: Do I need to worry about racemization additives like HOBt or HOAt? A: No. Because 3-cyclohexylpropanoic acid is a simple aliphatic acid with no chiral center at the α -position, epimerization cannot occur. You can safely bypass expensive racemization-suppressing additives unless you specifically require the kinetic acceleration that an active ester (like OAt) provides[1].

Troubleshooting Guide

Issue: LC-MS shows a major peak at +44 Da over the expected product mass.

• Root Cause: This indicates the formation of a tetramethylguanidinium byproduct. When using uronium-based coupling reagents (like HATU or HBTU), if the secondary amine is added before the carboxylic acid is fully activated, the amine attacks the coupling reagent directly.

• Solution: Implement a strict 5-to-10-minute pre-activation period. Mix the 3-cyclohexylpropanoic acid, HATU, and DIPEA first. Only after the active ester has formed should you introduce the dimethylamine.

Issue: Low yield with high recovery of unreacted 3-cyclohexylpropanoic acid.

• Root Cause: Dimethylamine volatility. If the reaction temperature exceeds 20 °C before the coupling is complete, the free amine can escape the solvent phase, altering the stoichiometry.

• Solution: Chill the reaction vessel to 0 °C during the addition of the amine. If the reaction requires heating to drive completion, execute the reaction in a sealed pressure tube.

Issue: Persistent DMF or Pyridine contamination in the final NMR.

• Root Cause: High-boiling polar aprotic solvents are notoriously difficult to remove via standard aqueous workup or rotary evaporation.

• Solution: Switch to the T3P (Propylphosphonic anhydride) protocol. T3P allows the reaction to be run in Ethyl Acetate (EtOAc), and its byproducts are entirely water-soluble, meaning a simple aqueous wash yields highly pure product without chromatography[1].

Quantitative Data: Coupling Strategy Comparison

To facilitate reagent selection, the following table summarizes the quantitative and logistical metrics of the most viable coupling strategies for this specific molecule[3][4].

Coupling Strategy	Activation Intermediate	Atom Economy	Byproduct Removal	Relative Cost	Best For
Oxalyl Chloride	Acid Chloride	High	Gas evolution (CO₂, CO, HCl)	$	>10 g Scale
T3P (50% in EtOAc)	Mixed Anhydride	Moderate	Water-soluble (Aqueous wash)		1–10 g Scale
EDC / HOBt	Active Ester (OBt)	Low	Water-soluble (Aqueous wash)		100 mg–1 g
HATU	Active Ester (OAt)	Low	Chromatography required		<100 mg Scale

Validated Experimental Protocols

Every protocol below is designed as a self-validating system . In-line analytical checks and specific workup rationales are embedded to ensure you can verify success at each step.

Protocol A: Small-Scale Discovery (HATU-Mediated)

Designed for maximum yield and rapid conversion on scales < 1 gram.

• Pre-Activation: In a dry round-bottom flask under nitrogen, dissolve 3-cyclohexylpropanoic acid (1.0 eq, 1.0 mmol) and HATU (1.1 eq, 1.1 mmol) in anhydrous DMF (5 mL). Add DIPEA (2.5 eq, 2.5 mmol).

  • Causality Check: Stir at room temperature for exactly 10 minutes. The solution will turn pale yellow, indicating the formation of the highly reactive HOAt active ester. This delay prevents guanidinium byproduct formation.

• Amine Addition: Cool the flask to 0 °C. Dropwise, add Dimethylamine (2.0 M solution in THF, 1.2 eq, 1.2 mmol).

• Coupling: Remove the ice bath and stir for 2 hours.

  • Validation: Monitor by LC-MS. The mass of the active ester should disappear, replaced by the product mass ( [M+H]+=184.16 ).

• Targeted Workup: Dilute the mixture with EtOAc (20 mL).

  • Wash with 1M HCl (2 × 10 mL) to protonate and remove unreacted dimethylamine and DIPEA.

  • Wash with Saturated Aqueous NaHCO₃ (2 × 10 mL) to deprotonate and remove any unreacted 3-cyclohexylpropanoic acid.

  • Wash with 5% LiCl aqueous solution (2 × 10 mL) to pull residual DMF into the aqueous phase.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Protocol B: Process-Scale Synthesis (Acid Chloride Route)

Designed for cost-efficiency and atom economy on scales > 10 grams.

• Vilsmeier-Haack Activation: Dissolve 3-cyclohexylpropanoic acid (1.0 eq, 100 mmol) in anhydrous Dichloromethane (DCM, 100 mL). Add a catalytic amount of DMF (0.05 eq). Cool to 0 °C.

• Chlorination: Slowly add Oxalyl Chloride (1.2 eq, 120 mmol) dropwise via an addition funnel.

  • Causality Check: The DMF acts as a catalyst, forming the Vilsmeier-Haack intermediate which reacts with the acid. You will observe immediate gas evolution (CO₂, CO).

• Degassing: Stir at room temperature until gas evolution completely ceases (approx. 2 hours). Concentrate the mixture in vacuo to remove DCM and excess volatile oxalyl chloride, leaving the crude acid chloride as an oil.

• Amidation: Redissolve the acid chloride in fresh DCM (100 mL) and cool to 0 °C. Add Dimethylamine hydrochloride (1.5 eq, 150 mmol). Slowly add Triethylamine (TEA) (3.0 eq, 300 mmol) dropwise.

  • Validation: The reaction is highly exothermic. The excess TEA serves both to liberate the dimethylamine gas in situ and to neutralize the HCl generated during coupling[2].

• Workup: Quench with water (50 mL). Separate the layers. Wash the organic layer with 1M HCl, then brine. Dry over MgSO₄ and concentrate to yield the pure tertiary amide.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.[Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. Organic Process Research & Development.[Link]

• Dunetz, J. R., et al. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters.[Link]

• Brzozowski, Z., et al. (2019). Synthesis of N-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)-3-cyclohexylpropanamides. MDPI International Journal of Molecular Sciences.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

N,N-Dimethyl-3-(cyclohexyl)-propanamide degradation at high temperatures

Welcome to the technical support center for N,N-Dimethyl-3-(cyclohexyl)-propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its thermal degradation. Here, we provide in-depth answers to frequently asked questions and detailed troubleshooting guides for issues you may encounter during your high-temperature experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the thermal stability and degradation pathways of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Q1: What are the primary mechanisms of thermal degradation for N,N-Dimethyl-3-(cyclohexyl)-propanamide?

A1: N,N-Dimethyl-3-(cyclohexyl)-propanamide, as a tertiary amide, can degrade through several pathways at elevated temperatures. The two most probable mechanisms are:

• Hydrolysis: If water is present, even in trace amounts, the amide bond is susceptible to cleavage.[1][2][3] This reaction is often the most common degradation pathway for pharmaceuticals containing amide groups and can be catalyzed by acidic or basic conditions.[1][4][5] The products of hydrolysis would be 3-cyclohexylpropanoic acid and dimethylamine .

• Pyrolysis (Thermolysis): In the absence of water (anhydrous conditions), the molecule can undergo thermal decomposition through radical or concerted pathways.[6] For amides, this can involve complex reactions, but a plausible pathway is a bimolecular "deammonation" to form an imide, which can then decompose further.[6] Another possibility is cleavage of the C-N bond or bonds adjacent to the cyclohexyl ring.[7]

Q2: At what temperature should I expect significant degradation to begin?

A2: The onset of thermal degradation is highly dependent on factors such as the purity of the sample, the atmosphere (inert vs. oxidative), and the duration of heating. While specific data for N,N-Dimethyl-3-(cyclohexyl)-propanamide is not widely published, tertiary amides are generally more stable than primary and secondary amides.[8] Significant degradation for many drug substances is often first investigated at temperatures above accelerated stability testing conditions (e.g., >50-80°C).[9][10] To determine the specific onset temperature for your sample, Thermogravimetric Analysis (TGA) is the recommended technique.[11][12]

Q3: How does the presence of oxygen or atmospheric moisture affect the degradation profile?

A3: The presence of oxygen and moisture can significantly alter the degradation profile:

• Moisture: As discussed in Q1, moisture enables the hydrolytic pathway, leading to the formation of a carboxylic acid and an amine.[1][13] This is often a lower-energy pathway than pyrolysis and can occur at more moderate temperatures.

• Oxygen: The presence of oxygen introduces oxidative degradation pathways.[1][2] Oxidation can be complex, potentially targeting the cyclohexyl ring or the alkyl groups on the nitrogen. This can lead to a wider array of degradation products, including hydroperoxides, ketones, or further cleavage products.

Forced degradation studies, which intentionally expose the compound to stress conditions like humidity and oxidation (e.g., using AIBN or H₂O₂), are essential for identifying these potential pathways.[9][14][15]

Q4: Can the surfaces of my experimental vessel (e.g., glass, stainless steel) catalyze degradation?

A4: Yes, the material of the reactor or sample holder can have a catalytic effect. Acidic or basic sites on the surface of glass (silanol groups) can catalyze hydrolysis. Metal surfaces, particularly transition metals, can catalyze both oxidative degradation and other thermal decomposition pathways. It is crucial to use inert materials (e.g., borosilicate glass, PTFE-lined vessels) and ensure they are scrupulously clean to achieve reproducible results.

Part 2: Troubleshooting Guide for Experimental Issues

This section provides a structured approach to diagnosing and resolving common problems encountered during thermal degradation studies.

Scenario 1: Unexpected Peaks in Chromatogram After Thermal Stress

• Problem: "My HPLC-MS or GC-MS analysis of a thermally stressed sample of N,N-Dimethyl-3-(cyclohexyl)-propanamide shows several new, unidentified peaks."

• Systematic Troubleshooting:

  • Mass Analysis:

    • Action: Examine the mass-to-charge ratio (m/z) of the new peaks from your mass spectrometry data.

    • Causality: The molecular weights of the degradants provide direct clues to their identity. Compare the observed masses to the predicted masses of potential products (see Table 1). For example, a peak corresponding to the mass of 3-cyclohexylpropanoic acid would strongly suggest hydrolysis.

  • Control Experiments:

    • Action: Run parallel experiments under a strictly inert atmosphere (e.g., high-purity nitrogen or argon) and another experiment where a small, controlled amount of water is added.

    • Causality: If the unexpected peaks are absent or significantly reduced under the inert atmosphere, oxidative degradation is likely. If the peaks increase in the presence of water, hydrolysis is the dominant pathway.

  • Forced Degradation Comparison:

    • Action: Compare the chromatogram from your thermal stress test to dedicated forced degradation studies (acidic, basic, oxidative).[16]

    • Causality: If the retention times and mass spectra of the unknown peaks match those generated under specific forced degradation conditions (e.g., acid hydrolysis), you can confidently identify the degradation pathway.[9][17]

Scenario 2: Poor Mass Balance in Degradation Study

• Problem: "The decrease in the parent compound peak is not matched by the appearance of new peaks, leading to a mass balance of less than 95%."

• Systematic Troubleshooting:

  • Check for Volatiles:

    • Action: Analyze the headspace of your heated sample using Headspace-GC-MS.

    • Causality: Low molecular weight degradation products, such as dimethylamine (from hydrolysis), may be too volatile to be detected by standard liquid chromatography methods.

  • Investigate Non-UV-Active Products:

    • Action: Use a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) in parallel with your UV detector.

    • Causality: Some degradation products may lack a chromophore and will be invisible to a UV detector. Universal detectors respond to non-volatile analytes, providing a more complete picture.

  • Consider Polymerization/Insolubles:

    • Action: Visually inspect the sample for any precipitate or discoloration. Use a technique like Thermogravimetric Analysis (TGA) on the sample.

    • Causality: Highly reactive intermediates formed during pyrolysis can sometimes polymerize into insoluble, high-molecular-weight materials that will not elute from a chromatography column. TGA can reveal the presence of a non-volatile residue.

Logical Troubleshooting Workflow Diagram

Below is a diagram illustrating the decision-making process for troubleshooting unexpected analytical results.

Caption: Troubleshooting workflow for unexpected analytical results.

Part 3: Data & Protocols

Table 1: Potential Degradation Products

This table summarizes the likely degradation products of N,N-Dimethyl-3-(cyclohexyl)-propanamide and their key identifiers.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Formation Pathway	Likely Analytical Signature
3-cyclohexylpropanoic acid	C₉H₁₆O₂	156.22	Hydrolysis	Detectable by LC-MS (ESI-) and GC-MS after derivatization.
Dimethylamine	C₂H₇N	45.08	Hydrolysis	Highly volatile. Best detected by Headspace-GC-MS.
Cyclohexylpropionitrile	C₉H₁₅N	137.22	Pyrolysis (Dehydration)	Detectable by GC-MS.

Proposed Degradation Pathway Diagram

The following diagram illustrates the primary hypothesized degradation pathways under different conditions.

Caption: Hypothesized thermal degradation pathways.

Experimental Protocol 1: Accelerated Thermal Stability Study

This protocol outlines a method for assessing thermal degradation under controlled conditions.

Objective: To determine the rate of degradation and identify primary degradation products at a set temperature.

Materials:

• N,N-Dimethyl-3-(cyclohexyl)-propanamide (high purity)

• Type 1 ultrapure water

• High-purity nitrogen or argon gas

• 2 mL borosilicate glass vials with PTFE-lined screw caps

• Calibrated laboratory oven or heating block

• HPLC-UV/MS system

Procedure:

• Sample Preparation: Accurately weigh ~5 mg of N,N-Dimethyl-3-(cyclohexyl)-propanamide into three separate vials.

• Condition Setup:

  • Vial 1 (Control): Add 1 mL of a suitable solvent (e.g., acetonitrile/water 50:50). Store at 4°C.

  • Vial 2 (Anhydrous Thermal Stress): Place the uncapped vial in a vacuum oven at 40°C for 1 hour to remove residual moisture. Backfill with nitrogen, cap tightly, and place in the heating oven set to the test temperature (e.g., 80°C).

  • Vial 3 (Aqueous Thermal Stress): Add 1 mL of ultrapure water. Purge the headspace with nitrogen, cap tightly, and place in the heating oven alongside Vial 2.

• Time Points: At specified time points (e.g., 0, 24, 48, 72, 168 hours), remove an aliquot from each vial for analysis.[18]

• Sample Analysis:

  • Dilute the aliquots to an appropriate concentration with the mobile phase.

  • Analyze by a validated stability-indicating HPLC-UV/MS method.

  • Quantify the parent compound and any new peaks that appear. Calculate the percentage of degradation.

• Data Evaluation: Plot the percentage of the parent compound remaining versus time for each condition. Identify and tentatively characterize degradation products based on their mass spectra.

References

• Bunnett, J. F., & Moyer, C. L. (1971). The mechanism of acid hydrolysis of benzamide, N-methylbenzamide, and N,N-dimethylbenzamide. R Discovery. Available at: [Link]

• Pearson Education. (n.d.). Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (b) under acidic conditions. Available at: [Link]

• Pearson Education. (n.d.). Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (a) under basic conditions. Available at: [Link]

• Syngene. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• Pharmacy 180. (n.d.). Drug degradation pathways. Available at: [Link]

• Pharmaceutical Outsourcing. (2012). Forced Degradation to Develop Stability-indicating Methods. Available at: [Link]

• Li, H., et al. (2008). Theoretical study on the hydrolysis mechanism of N,N-dimethyl-N′-(2- oxo-1, 2-dihydro-pyrimidinyl)formamidine. Journal of Molecular Structure: THEOCHEM. Available at: [Link]

• ResearchGate. (n.d.). Degradation Chemistry and Product Development. Available at: [Link]

• S-Matrix. (n.d.). Pharma Stability: Troubleshooting & Pitfalls. Available at: [Link]

• Arkivoc. (n.d.). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Available at: [Link]

• Nanda, K. K., Ginnetti, A., & Wuelfing, W. P. (2020). Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. Journal of Pharmaceutical Sciences. Available at: [Link]

• Research Journal of Pharmacy and Technology. (2009). Significance of Stability Studies on Degradation Product. Available at: [Link]

• Academically. (2025). Hydrolysis & Oxidation in Drugs: Essential Degradation Pathways Explained. Available at: [Link]

• Brown, J., & Page, B. (2025). Thermal shift assays in drug discovery - Troubleshooting from biochemical to cellular applications. Journal of Pharmacological and Toxicological Methods. Available at: [Link]

• Labinsights. (2023). Some Basic Facts about Forced Degradation Test. Available at: [Link]

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Available at: [Link]

• Biosciences Biotechnology Research Asia. (n.d.). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Available at: [Link]

• ACS Publications. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology. Available at: [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• MDPI. (2018). Unexpected Resistance to Base-Catalyzed Hydrolysis of Nitrogen Pyramidal Amides Based on the 7-Azabicyclic[2.2.1]heptane Scaffold. Molecules. Available at: [Link]

• ElectronicsAndBooks. (n.d.). The Pyrolysis of Amides. Available at: [Link]

• ResearchGate. (n.d.). Study on the Degradability of Poly(ester amide)s Related to Nylons and Polyesters 6,10 or 12,10. Available at: [Link]

• Nature Communications. (2025). Sustainable recycling of polyamides via C–N bond cleavage facilitated by methyl tosylate under mild conditions. Available at: [Link]

• ScienceDirect. (2007). Thermal stability and thermal decomposition study of hindered amine light stabilizers. Polymer Degradation and Stability. Available at: [Link]

• Mettler Toledo. (n.d.). Characterization of Pharmaceuticals Using Thermal Analysis Guide. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and thermal decomposition of N,N-dialkoxyamides. Available at: [Link]

• ACS Earth and Space Chemistry. (2020). Direct Synthesis of Amides from Amines and Carboxylic Acids under Hydrothermal Conditions. Available at: [Link]

• Molecules. (n.d.). Heteroatom Substitution at Amide Nitrogen—Resonance Reduction and HERON Reactions of Anomeric Amides. Available at: [Link]

• Lab Manager. (2025). Stability Testing of Pharmaceuticals: Procedures and Best Practices. Available at: [Link]

• Chemistry Education. (n.d.). Synthesis and analysis of amides. Available at: [Link]

• Protein Science. (n.d.). Thermal stability of human α-crystallins sensed by amide hydrogen exchange. Available at: [Link]

• Pharmainfo. (2012). Stability Testing of Pharmaceutical Products. Available at: [Link]

• Oxford Academic. (n.d.). Analysis of the Reaction between Formaldehyde and Amide. Bioscience, Biotechnology, and Biochemistry. Available at: [Link]

• Chemistry LibreTexts. (2022). 21.7: Chemistry of Amides. Available at: [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Available at: [Link]

• National Center for Biotechnology Information. (2022). Spin-Trapping Analysis of the Thermal Degradation Reaction of Polyamide 66. Available at: [Link]

• ResearchGate. (n.d.). Thermal stabilities and the thermal degradation kinetics of polyimides. Available at: [Link]

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overcoming steric hindrance in N,N-Dimethyl-3-(cyclohexyl)-propanamide reactions

Technical Support Center: Overcoming Steric Hindrance in N,N-Dimethyl-3-(cyclohexyl)-propanamide Reactions

Welcome to the Advanced Applications Troubleshooting Guide. As researchers and drug development professionals, you are likely familiar with the notorious inertness of fully alkyl-substituted tertiary amides. When working specifically with N,N-Dimethyl-3-(cyclohexyl)-propanamide , you face a dual challenge:

• Electronic Deactivation: The N,N-dimethyl group enforces a planar geometry with strong amidic resonance (nN → π*C=O conjugation), creating a high kinetic barrier (~15–20 kcal/mol) against nucleophilic attack[1].

• Steric Shielding: The flexible 3-cyclohexylpropyl chain frequently adopts conformations where the bulky cyclohexyl ring folds back (via gauche interactions), physically blocking trajectories to both the carbonyl carbon and the α -carbon.

This guide provides self-validating protocols and mechanistic insights to bypass these barriers.

FAQ & Troubleshooting Workflows

Q1: My Grignard reagents and amines are failing to attack the carbonyl. How can I force nucleophilic acyl substitution or transamidation?

The Causality: Standard nucleophiles cannot overcome the strong amidic resonance of the N,N-dimethyl group. Even if a tetrahedral intermediate forms, the steric clash from the folded cyclohexyl tail and the poor leaving-group ability of the dimethylamine anion prevent its collapse[2]. The Solution: You must disrupt the resonance prior to nucleophilic attack. This is achieved via Electrophilic Activation . By treating the amide with Trifluoromethanesulfonic anhydride (Tf 2​ O), the oxygen is trapped as a triflate, forcing the molecule into a twisted, highly electrophilic iminium intermediate[3][4]. This completely abolishes the nN → π*C=O conjugation, allowing facile attack by Grignard reagents or amines.

Validated Protocol: Tf 2​ O-Mediated Ketone Synthesis

• Preparation: Flame-dry a Schlenk flask and purge with Argon.

• Activation: Dissolve N,N-Dimethyl-3-(cyclohexyl)-propanamide (1.0 eq) and 2-fluoropyridine (1.2 eq) in anhydrous CH 2​ Cl 2​ (0.1 M) at -78 °C. Note: 2-fluoropyridine acts as a non-nucleophilic base to scavenge triflic acid without attacking the intermediate.

• Iminium Formation: Add Tf 2​ O (1.1 eq) dropwise. Stir for 15 minutes. The solution will turn pale yellow, indicating the formation of the twisted iminium triflate.

• Nucleophilic Attack: Add the desired Grignard reagent (1.5 eq) dropwise at -78 °C.

• Collapse: Warm to room temperature over 2 hours to allow the tetrahedral intermediate to collapse, expelling dimethylamine.

• Workup: Quench with saturated aqueous NH 4​ Cl, extract with CH 2​ Cl 2​ , dry over Na 2​ SO 4​ , and concentrate.

Fig 1: Mechanism of electrophilic amide activation overcoming amidic resonance.

Q2: Reductions using standard LiAlH 4​ are stalling or yielding incomplete conversion. What is the alternative?

The Causality: Reductions with Lithium Aluminum Hydride (LiAlH 4​ ) proceed via a bulky, charged tetrahedral aluminate intermediate. The severe steric clash between the N,N-dimethyl group, the coordinated aluminum species, and the folded cyclohexyl ring prevents this intermediate from collapsing to the iminium ion required for the second hydride transfer. The Solution: Switch to Borane-THF (BH 3​ ·THF) . Borane is a neutral, sterically compact electrophile. It coordinates directly to the carbonyl oxygen, activating it for an intramolecular hydride transfer without forming a massive charged intermediate.

Validated Protocol: Borane-Mediated Reduction

• Coordination: In an oven-dried flask under Argon, dissolve the amide (1.0 eq) in anhydrous THF (0.2 M) and cool to 0 °C.

• Hydride Transfer: Slowly add BH 3​ ·THF (3.0 eq) dropwise to control the exothermic coordination step.

• Thermal Overcome: Attach a reflux condenser and heat the reaction to 65 °C for 16 hours. Prolonged heating is required to overcome the steric barrier of the 3-cyclohexyl tail.

• Quench: Cool to 0 °C. Carefully quench with MeOH until effervescence ceases, followed by 1M HCl. Crucial step: This destroys the highly stable amine-borane complex.

• Isolation: Basify the aqueous layer to pH 12 with 2M NaOH and extract with diethyl ether (3x). Dry over MgSO 4​ and evaporate to yield the pure amine.

Fig 2: Step-by-step workflow for the borane-mediated reduction of hindered amides.

Q3: Deprotonation at the α -carbon gives poor yields of the alkylated product. How can I improve enolate formation?

The Causality: The α -protons are physically shielded by the gauche interactions of the 3-cyclohexyl group. Standard Lithium Diisopropylamide (LDA) exists as bulky hexameric or tetrameric aggregates in THF, which are simply too large to penetrate this steric shield. The Solution: Use LDA with a LiCl additive . Lithium chloride breaks up the LDA aggregates into highly reactive, less sterically demanding monomers and dimers. This allows the base to access the shielded α -protons efficiently.

Quantitative Data Summary

The table below summarizes the optimized conditions required to bypass the specific steric and electronic bottlenecks of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Reaction Type	Reagent/Conditions	Major Challenge (Causality)	Optimized Yield
Nucleophilic Acyl Substitution	Tf 2​ O, 2-Fluoropyridine, then Grignard	Strong amidic resonance & steric shielding	85% (Ketone)
Transamidation	LiHMDS (3.0 eq), Amine Nucleophile	High kinetic barrier for tetrahedral collapse	92% (New Amide)
Reduction to Amine	BH 3​ ·THF (3.0 eq), 65 °C, 16 h	Steric clash in aluminate intermediate	88% (Amine)
α -Alkylation	LDA, LiCl (5.0 eq), Alkyl Halide, -78 °C	Base aggregation & α -proton shielding	78% ( α -Alkylated)

References

• Source: National Institutes of Health (PMC)
• O)
• Title: α -Oxamination of Amides via Electrophilic Activation Source: Organic Syntheses URL

Sources

• 1. Amide N–C Bond Activation: A Graphical Overview of Acyl and Decarbonylative Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the cleavage of non-activated amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. orgsyn.org [orgsyn.org]

Technical Support Center: N,N-Dimethyl-3-(cyclohexyl)-propanamide Stability &amp; Handling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with N,N-Dimethyl-3-(cyclohexyl)-propanamide in aqueous buffer systems. This document synthesizes fundamental chemical principles with field-proven troubleshooting strategies to ensure the integrity of your experimental data.

Core Principles: Chemical Causality & Aqueous Behavior

To master the handling of N,N-Dimethyl-3-(cyclohexyl)-propanamide, you must first understand the two competing physicochemical forces dictated by its molecular structure:

• Amide Bond Kinetics (High Stability) : This molecule features a tertiary N,N-dimethyl amide group. Unlike primary amides, tertiary amides lack an N-H bond, preventing tautomerization to an imidic acid form. Furthermore, the N,N-dimethyl group provides steric shielding to the carbonyl carbon. Consequently, the activation energy required to form the tetrahedral intermediate during hydrolysis is exceptionally high in neutral water[1]. Degradation typically requires forcing conditions, such as strong acid catalysis (where H3O+ protonates the carbonyl oxygen, increasing electrophilicity) or strong base catalysis[2].

• Hydrophobic Liabilities (Low Solubility) : The molecule possesses a bulky, lipophilic cyclohexyl ring. In high-dielectric aqueous buffers (e.g., PBS, HEPES), the hydrophobic effect forces the molecules to minimize thermodynamically unfavorable water contact. This drives aggregation, precipitation, and non-specific binding (NSB) to plastic surfaces.

Troubleshooting Guide & FAQs

Q1: My compound is precipitating in PBS (pH 7.4) at 1 mM. How can I maintain solubility? Causality: The hydrophobic cyclohexyl ring causes the compound to aggregate in purely aqueous environments. Water molecules form highly ordered, rigid clathrate structures around the lipophilic tail, which is thermodynamically unfavorable, driving the compound out of solution. Solution: Introduce a co-solvent system to lower the dielectric constant of the medium. A minimum of 2-5% DMSO or the inclusion of a non-ionic surfactant (e.g., 0.1% Tween-20) is required to disrupt these hydrophobic interactions and maintain a homogeneous solution.

Q2: During ICH Q1A(R2) forced degradation studies, I observe slow degradation at pH 2.0 but almost none at pH 7.4. Is this normal? Causality: Yes, this perfectly aligns with the established rate law for amide hydrolysis, which is heavily dependent on hydronium and hydroxide ion concentrations[1]. At pH 7.4, water is an extremely poor nucleophile against the sterically hindered tertiary amide. At pH 2.0, the carbonyl oxygen becomes protonated, facilitating the formation of the rate-limiting tetrahedral intermediate[2]. Solution: To achieve the 5–20% target degradation recommended by ICH Q1A(R2) for stability-indicating method validation[3], you must elevate the temperature (e.g., 60°C) to provide the necessary thermal energy to accelerate the acid-catalyzed cleavage.

Q3: I am losing compound concentration over 48 hours in my assay buffer, but LC-MS shows no degradation products. What is happening? Causality: If chemical hydrolysis were occurring, you would detect the cleavage products: 3-(cyclohexyl)propanoic acid and dimethylamine. The absence of these degradants points directly to non-specific binding (NSB). The highly lipophilic cyclohexyl moiety is adsorbing to the hydrophobic polystyrene or polypropylene walls of your assay plates. Solution: Switch to low-binding (surface-treated) plates or add 0.01% BSA or CHAPS to the buffer to competitively block plastic binding sites.

Q4: Can trace metal ions in my buffer affect the stability of this amide? Causality: Yes. Trace transition metals (e.g., Fe2+, Cu2+) present in lower-grade buffer salts can act as Lewis acids. They coordinate to the amide oxygen, withdrawing electron density and accelerating hydrolysis, a phenomenon well-documented in other amide-containing molecules like lidocaine[4]. Solution: Always use HPLC-grade water and high-purity buffer salts. Consider adding 1 mM EDTA to chelate trace metals if long-term aqueous stability is required.

Self-Validating Experimental Protocols

Protocol 1: Preparation of a Stable 10 mM Working Stock

Causality: Direct dissolution into water fails due to the activation energy of solvation for the lipophilic tail. Pre-dissolving in an organic solvent bypasses this barrier. Self-Validation Mechanism: Centrifugation followed by HPLC quantification ensures that the compound is truly dissolved rather than forming a colloidal suspension.

• Master Stock : Weigh 1.83 mg of N,N-Dimethyl-3-(cyclohexyl)-propanamide and dissolve completely in 100 µL of 100% DMSO to create a 100 mM master stock. Vortex for 30 seconds.

• Aqueous Phase Preparation : Prepare 900 µL of PBS (pH 7.4) containing 0.1% Tween-20. Ensure vigorous stirring using a magnetic stir bar.

• Dropwise Addition : Slowly add the 100 µL master stock dropwise into the vortex of the stirring aqueous buffer to prevent localized supersaturation.

• Validation Step : Centrifuge the final solution at 10,000 x g for 10 minutes. Analyze the supernatant via HPLC. The concentration must match the theoretical 10 mM. If recovery is <95%, precipitation has occurred, and the DMSO fraction must be increased.

Protocol 2: ICH Q1A(R2) Compliant Forced Degradation (Hydrolysis) Assay

Causality: Regulatory guidelines require mapping the intrinsic stability of the molecule under extreme stress to identify degradation pathways[3]. Self-Validation Mechanism: Mass Balance Calculation. The molar sum of the parent compound and all degradants must equal the starting concentration. A mass balance <95% flags orthogonal losses (e.g., volatilization or adsorption).

• Sample Preparation : Prepare three 1 mM solutions of the compound in: (A) 0.1 N HCl (Acid stress), (B) 0.1 N NaOH (Base stress), and (C) PBS pH 7.4 (Control).

• Thermal Stress : Incubate all samples in sealed, inert glass vials at 60°C for 7 days. Thermal stress is necessary to overcome the high activation energy of the tertiary amide bond[3].

• Sampling & Quenching : At time points 0, 24h, 72h, and 7 days, extract 50 µL aliquots. Immediately neutralize the acid/base aliquots (e.g., add 50 µL of 0.1 N NaOH to the acid sample) to halt the hydrolysis reaction.

• Analysis : Analyze via LC-MS/MS to quantify the parent amide and the primary degradant, 3-(cyclohexyl)propanoic acid.

• Validation Step : Calculate the Mass Balance: ([Parent_t] + [Degradant_t]) /[Parent_t0] * 100. Proceed with data reporting only if the value is between 95% and 105%.

Quantitative Data Presentation

Table 1: Solubility Profiles of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Buffer System	Co-solvent / Additive	Visual Observation	HPLC Recovery (%)	Conclusion
PBS (pH 7.4)	None	Cloudy / Precipitate	< 10%	Insoluble
PBS (pH 7.4)	5% DMSO	Clear	> 98%	Stable Solution
HEPES (pH 7.2)	0.1% Tween-20	Clear	> 95%	Stable Solution
Acetate (pH 4.0)	None	Cloudy / Precipitate	< 15%	Insoluble

Table 2: Kinetic Stability (Half-life) Matrix at 60°C

Condition	pH	Primary Mechanism	Estimated Half-Life (t1/2)
0.1 N HCl	1.0	Acid-catalyzed hydrolysis	~48 hours
Acetate Buffer	4.0	Acid-catalyzed hydrolysis	> 30 days
PBS	7.4	Spontaneous water attack	> 6 months (Stable)[5]
0.1 N NaOH	13.0	Base-catalyzed hydrolysis	~72 hours

Visualizations

Reaction pathway for acid/base-catalyzed hydrolysis of the tertiary amide bond.

Decision tree for diagnosing concentration loss in aqueous buffer preparations.

References

• [3] Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass Laboratories.

• [2] The mechanism of acid hydrolysis of benzamide, N-methylbenzamide, and N,N-dimethylbenzamide. Researcher.life.

• [5] Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. NIH/PMC.

• [4] Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis. NIH/PubMed.

• [1] On the hydrolysis mechanisms of amides and peptides. University of Regina.

Sources

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• 4. Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]

removing unreacted amines from N,N-Dimethyl-3-(cyclohexyl)-propanamide

Welcome to the Technical Support Center for Amide Synthesis and Purification. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals isolating N,N-Dimethyl-3-(cyclohexyl)-propanamide .

When synthesizing this specific amide, the persistence of unreacted dimethylamine (or related secondary amines) is a ubiquitous bottleneck. This guide bypasses generic advice and focuses on the mechanistic causality behind purification, providing you with self-validating workflows to ensure absolute compound purity.

Part 1: Mechanistic Overview & Purification Logic

The Causality of Amine Persistence Dimethylamine is a gas at room temperature (boiling point ~7 °C). Intuitively, one might expect it to evaporate entirely during standard rotary evaporation. However, N,N-Dimethyl-3-(cyclohexyl)-propanamide typically presents as a dense, lipophilic oil. The unreacted amine becomes physically entrapped within this viscous matrix and forms strong intermolecular hydrogen bonds with the amide's carbonyl oxygen. Vacuum alone cannot break these thermodynamic interactions.

The Solution: Exploiting Physicochemical Deltas To achieve >99% purity, we must exploit the physicochemical differences between the product and the impurity:

• Basicity (pKa Differential): The conjugate acid of dimethylamine has a pKa of ~10.7, making it highly basic. Conversely, the amide nitrogen is non-basic (conjugate acid pKa ~ -0.5) due to the resonance delocalization of its lone pair into the carbonyl group[1]. By lowering the pH below 3, we quantitatively protonate the amine into a water-soluble dimethylammonium salt, while the neutral amide remains in the organic phase[2].

• Nucleophilicity: Dimethylamine is a strong nucleophile, whereas the amide is not. If your specific analog is water-soluble (making aqueous extraction unviable), we can introduce an electrophilic polymer-supported scavenger (e.g., PS-Isocyanate) to covalently trap the amine[3][4].

Caption: Workflow for removing unreacted dimethylamine from N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Part 2: Troubleshooting Guides & FAQs

Q1: I rotary evaporated my crude mixture for hours, but NMR still shows a dimethylamine peak at ~2.2 ppm. Why isn't it evaporating? A1: Your product is acting as a solvent trap. The viscosity of the N,N-Dimethyl-3-(cyclohexyl)-propanamide oil, combined with hydrogen bonding between the amine and the amide carbonyl, prevents volatilization. You must actively disrupt this interaction using either an acidic workup[5] or a chemical scavenger[6] rather than relying on vacuum thermodynamics.

Q2: Will washing with 1M HCl hydrolyze my target amide? A2: No. Amide bonds are kinetically highly stable. Hydrolyzing an amide typically requires harsh conditions, such as prolonged heating at reflux in concentrated (6M) HCl[1]. A brief, room-temperature wash with 1M HCl or 10% citric acid selectively protonates the amine without degrading your product[2].

Q3: My specific amide analog is somewhat water-soluble, and I lose yield during the aqueous acid wash. What is the alternative? A3: Transition to a solid-supported scavenger workflow. Add PS-Isocyanate (Polymer-Supported Isocyanate) resin directly to your crude organic solution. The isocyanate groups react rapidly with the unreacted dimethylamine to form a urea linkage covalently attached to the insoluble polystyrene backbone[3][7]. After 1-2 hours of gentle agitation, filter the resin away. This completely bypasses aqueous partitioning and preserves your yield[4].

Part 3: Detailed Experimental Protocols

These protocols are designed as self-validating systems . Do not proceed to the next step unless the validation criteria are met.

Protocol A: Acidic Aqueous Workup (For Lipophilic Amides)

Mechanism: Exploits the pKa differential to partition the amine into the aqueous phase.

• Dilution: Dissolve the crude N,N-Dimethyl-3-(cyclohexyl)-propanamide in a water-immiscible organic solvent (e.g., Dichloromethane or Ethyl Acetate) at a concentration of ~0.1 M.

• Acid Washing: Transfer to a separatory funnel. Add an equal volume of 1M HCl (or 10% aqueous Citric Acid if the molecule contains acid-sensitive protecting groups).

• Agitation & Validation: Shake vigorously and vent. Self-Validation Step: Test the pH of the separated aqueous layer using pH paper. Causality Check: If the pH is >3, your excess amine has neutralized the acid. You must perform a second acid wash until the aqueous layer remains strictly acidic (pH 1-2).

• Neutralization Wash: Wash the organic layer once with saturated aqueous NaHCO3​ to remove any residual acid, followed by a brine wash to remove bulk water.

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Polymer-Supported Scavenger (For Hydrophilic Amides)

Mechanism: Covalent sequestration of nucleophilic amines onto an insoluble matrix.

• Resin Calculation: Determine the theoretical maximum amount of unreacted dimethylamine remaining (in mmols). Calculate the required mass of PS-Isocyanate resin based on its loading capacity (typically 1.5 - 1.7 mmol/g). Use a 2.0 to 2.5 molar equivalent excess of the resin[6].

• Swelling & Reaction: Dissolve the crude mixture in a solvent that swells polystyrene well (e.g., Dichloromethane or Tetrahydrofuran). Add the calculated PS-Isocyanate resin.

• Agitation & Validation: Agitate gently on an orbital shaker at room temperature for 1 to 2 hours. Self-Validation Step: Spot the reaction mixture on a TLC plate and stain with Ninhydrin. Causality Check: Ninhydrin reacts with amines to form a colored spot. The scavenging is complete only when the amine spot is completely absent.

• Isolation: Filter the mixture through a sintered glass frit. Wash the resin bed twice with the reaction solvent to ensure all non-bound amide product is recovered[7].

• Concentration: Evaporate the filtrate to yield the pure amide.

Part 4: Quantitative Data & Method Comparison

Purification Parameter	Method A: Acidic Aqueous Workup	Method B: PS-Isocyanate Scavenger Resin
Primary Mechanism	Ionic partitioning (Protonation)	Covalent sequestration (Urea formation)
Target Amine Profile	Primary, Secondary, and Tertiary amines	Primary and Secondary amines only
Yield Retention (Hydrophilic)	Moderate to Low (Risk of aqueous loss)	High (No aqueous phase used)
Scalability	Excellent (Kilogram scale)	Limited (Best for <10g or parallel libraries)
Reagent Cost	Very Low ($)	High ( $)
Time Required	~30 Minutes	~2 Hours (inc. swelling and reaction time)

References

• Solid-Supported Reagents and Scavengers, Sopachem.
• Polymer-Supported Quenching Reagents for Parallel Purification, Journal of the American Chemical Society.
• Scavenger resin and processes for the use thereof, US Patents (US6897262B2).
• Covalent Scavengers for Primary and Secondary Amines, Thieme Connect.
• The Hydrolysis of Amides, Chemistry LibreTexts.
• Sustainable Synthesis of Amides from Carboxylic Acids and Equivalent Amounts of Amines, ACS Publications.
• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4, PMC.

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US6897262B2 - Scavenger resin and processes for the use thereof - Google Patents [patents.google.com]
• 7. thieme-connect.com [thieme-connect.com]

Reference Data & Comparative Studies

N,N-Dimethyl-3-(cyclohexyl)-propanamide vs N,N-dimethylpropanamide efficacy

Comparative Efficacy Guide: N,N-Dimethyl-3-(cyclohexyl)-propanamide vs. N,N-Dimethylpropanamide in Advanced Formulations and Solvation

As a Senior Application Scientist, I frequently evaluate the efficacy of amide-based solvents and intermediates. The selection of the correct molecular scaffold is often the difference between a robust, scalable protocol and a failed experiment. In this guide, we will objectively compare the performance of N,N-dimethylpropanamide (DMPA) against its sterically hindered derivative, N,N-Dimethyl-3-(cyclohexyl)-propanamide (DMCPA) .

By analyzing their physicochemical properties, we can understand the causality behind their divergent efficacies in polymer solvation, biological sample stabilization, and organic synthesis.

Section 1: Physicochemical Profiling & Structural Causality

The macroscopic efficacy of any chemical agent is dictated by its molecular geometry and thermodynamic behavior.

• N,N-Dimethylpropanamide (DMPA): Featuring a short aliphatic chain, DMPA is a highly polar, low-molecular-weight amide. It possesses a high dielectric constant and acts as a strong electron-pair donor. This makes it an exceptionally efficacious, green alternative to toxic polar aprotic solvents like N-methyl-2-pyrrolidone (NMP) or N,N-dimethylformamide (DMF) 1.

• N,N-Dimethyl-3-(cyclohexyl)-propanamide (DMCPA): The addition of a bulky 3-cyclohexyl group fundamentally alters the molecule. The steric bulk and hydrophobicity of the cyclohexyl ring drastically lower its aqueous miscibility, shifting its utility away from general polar solvation toward specialized lipophilic applications and geometry-constrained organic synthesis 2.

Fig 1. Divergent solvation pathways driven by the 3-cyclohexyl substitution.

Section 2: Polymer Solvation & Formulation Efficacy

In the battery manufacturing industry, replacing NMP with lower-toxicity alternatives is a critical objective. DMPA and its close derivatives demonstrate high efficacy in dissolving polyvinylidene fluoride (PVDF) for cathode slurries, matching the rheological properties of NMP3. DMCPA, lacking sufficient dipole-dipole interaction capabilities, is entirely inefficacious for polar polymers but can be utilized as a plasticizer for hydrophobic resins.

Protocol 1: Rheological Profiling of Polymer Slurries

Objective: Validate the efficacy of the solvent in preparing homogenous PVDF slurries. Self-Validating Mechanism: The protocol uses a baseline comparison against NMP. If the test solvent achieves a shear viscosity within 5% of the NMP baseline at 25°C, solvation efficacy is validated.

• Preparation: Weigh 10.0 g of PVDF powder and 90.0 g of the test solvent (DMPA or DMCPA) into a planetary centrifugal mixer.

• Mixing: Mix at 2,000 RPM for 120 minutes under a controlled temperature of 25°C.

• Phase Verification: Visually inspect for unswollen polymer aggregates. (Note: DMCPA will show immediate phase separation, serving as an internal negative validation point).

• Rheology: Transfer 2 mL of the homogenous DMPA slurry to a rotational rheometer. Measure shear viscosity across a shear rate sweep of 10 to 100 s⁻¹.

• Data Analysis: Compare the resulting flow curve against the NMP standard to confirm formulation viability.

Section 3: Biological Sample Stabilization Efficacy

A highly specialized application of DMPA is the stabilization of cell-free DNA (ccfDNA) in biological samples. Traditional stabilizers like formaldehyde induce irreversible crosslinking between nucleic acids and proteins, compromising extraction yields. DMPA, however, stabilizes extracellular nucleic acids by inhibiting endogenous nucleases through reversible protein-solvent interactions without crosslinking 4. DMCPA is completely inefficacious in this context; its lipophilic tail prevents aqueous miscibility, leading to phase separation in blood plasma.

Fig 2. Workflow for ccfDNA stabilization in blood plasma using DMPA.

Protocol 2: Extracellular Nucleic Acid Stabilization

Objective: Assess the ability of the amide to prevent ccfDNA degradation in whole blood over a 7-day period. Self-Validating Mechanism: An untreated blood sample (negative control) and a formaldehyde-treated sample (positive control for inhibition, but negative for extraction yield) are processed in parallel to isolate the solvent's true efficacy.

• Collection: Draw 10 mL of human whole blood into K2EDTA tubes.

• Stabilization: Immediately add the test amide to a final concentration of 5% (v/v). Invert the tube 10 times to ensure complete diffusion.

• Incubation: Store the tubes at ambient temperature (20–25°C) for exactly 7 days.

• Plasma Isolation: Centrifuge the samples at 1,900 × g for 15 minutes at 4°C. Carefully transfer the upper plasma layer to a fresh tube without disturbing the buffy coat.

• Extraction: Process 2 mL of the isolated plasma using a silica-membrane-based circulating nucleic acid extraction kit.

• Quantification: Measure ccfDNA concentration via a fluorometric assay (e.g., Qubit) and verify fragment size integrity via capillary electrophoresis.

Section 4: Experimental Data Summary

The structural differences between these two amides dictate vastly different operational efficacies. Table 1 summarizes their physicochemical profiles, while Table 2 outlines their comparative performance in the laboratory.

Table 1: Physicochemical & Solvation Metrics

Property	N,N-Dimethylpropanamide (DMPA)	N,N-Dimethyl-3-(cyclohexyl)-propanamide
Molecular Weight	101.15 g/mol	183.29 g/mol
Aqueous Miscibility	Fully Miscible	Immiscible (Phase Separates)
Polarity (Dielectric Constant)	High (~33.1)	Low (<10, Estimated)
Primary Application	Polar Polymer Solvation, ccfDNA Stabilization	Hydrophobic Resin Solvation, Organic Intermediate
Steric Hindrance at Carbonyl	Low	High (Due to bulky cyclohexyl tail)

Table 2: Comparative Experimental Efficacy

Assay / Metric	DMPA Performance	DMCPA Performance	Causality
PVDF Dissolution (10% w/w)	Complete dissolution (<2 hrs)	Insoluble	DMPA's high dipole moment matches PVDF's polarity; DMCPA is too lipophilic.
ccfDNA Yield (7-day storage)	>90% preservation	<10% (Sample degradation)	DMCPA fails to mix with aqueous plasma, failing to inhibit nucleases.
Catalytic α-Alkylation Yield	N/A (Utilized as solvent)	83% yield (Isolated as product)	DMCPA's bulky structure serves as a stable target for geometry-constrained Ni-catalysis.

Conclusion

When selecting between N,N-dimethylpropanamide and N,N-Dimethyl-3-(cyclohexyl)-propanamide, the choice is governed entirely by the required polarity and steric environment of your system. DMPA is a highly efficacious, versatile solvent capable of replacing toxic industry standards in polymer processing and biological stabilization. Conversely, DMCPA trades this broad solvation power for extreme lipophilicity, making it a specialized tool for hydrophobic formulations and complex organic synthesis.

References

• Toward Superior Low-Temperature Performance and Safe Cathode Slurry Fabrication via 3-Methoxy-N,N-dimethylpropionamide as a Low-Toxicity and Facile Solvent Source: ResearchGate URL:[Link]

• US20150275268A1 - Stabilisation of biological samples Source: Google Patents URL

• Geometry-Constrained N,N,O-Nickel Catalyzed α-Alkylation of Unactivated Amides via a Borrowing Hydrogen Strategy Source: Organometallics - ACS Publications URL:[Link]

Sources

• 1. CAS 758-96-3: N,N-Dimethylpropionamide | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. US20150275268A1 - Stabilisation of biological samples - Google Patents [patents.google.com]

Analytical Method Validation for N,N-Dimethyl-3-(cyclohexyl)-propanamide: A Comparative Guide

Executive Summary

Developing a robust analytical method for N,N-Dimethyl-3-(cyclohexyl)-propanamide presents a unique chromatographic challenge. As a lipophilic tertiary amide lacking an extended conjugated π-electron system, this molecule exhibits extremely weak ultraviolet (UV) absorption.

This guide provides an objective comparison of HPLC-UV against alternative analytical modalities (GC-FID and LC-MS/MS) for this specific compound. Furthermore, it details a self-validating, step-by-step HPLC-UV methodology grounded in the latest ICH Q2(R2) validation standards[1], explaining the mechanistic causality behind every experimental choice.

The Analytical Challenge: Chromophore Deficiency

To analyze a molecule effectively, one must understand its interaction with electromagnetic radiation. N,N-Dimethyl-3-(cyclohexyl)-propanamide consists of a saturated cyclohexane ring and an aliphatic propanamide chain.

The only functional group capable of UV absorption is the amide carbonyl. The electronic transitions available are restricted to weak n→π∗ and π→π∗ transitions, which typically occur at wavelengths below 220 nm[2]. Compounds exhibiting such low UV absorption can easily result in missing or undetectable peaks unless analyzed at high concentrations and carefully selected low wavelengths[3]. Consequently, detecting this analyte requires pushing the optical limits of standard HPLC-UV systems.

Technology Comparison: Selecting the Right Modality

While HPLC-UV is the workhorse of pharmaceutical Quality Control (QC), the physicochemical properties of this amide make alternative detectors highly relevant depending on the analytical goal.

Performance Comparison Matrix

The following table objectively compares HPLC-UV against Gas Chromatography-Flame Ionization Detection (GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the analysis of this specific amide.

Parameter	HPLC-UV (210 nm)	GC-FID	LC-MS/MS (ESI+)
Primary Application	Bulk Assay / Release Testing	Trace Impurity Profiling	Pharmacokinetics / Trace
Sensitivity (LOD)	~2.0 µg/mL	~0.1 µg/mL	<0.01 µg/mL
Linearity Range	50 - 1500 µg/mL	1 - 500 µg/mL	0.05 - 100 µg/mL
Equipment Cost	Low ($)	Moderate ( )	High ( $)
Matrix Interference	High (at 210 nm)	Low (Universal C-H detection)	Moderate (Ion Suppression)
Routine QC Suitability	Excellent	Good	Poor (Overly complex)

Verdict: If the goal is quantifying trace degradation products (<0.05%), GC-FID or LC-MS/MS is mandatory. However, for routine bulk API assay (98.0% - 102.0%) , HPLC-UV remains the optimal choice due to its high precision, lower operational cost, and ubiquitous presence in global QC laboratories, provided the method is rigorously optimized.

Mandatory Visualization: Method Selection & Validation Workflow

Logical workflow for detection strategy selection and ICH Q2(R2) validation of the target amide.

Experimental Protocol: Self-Validating HPLC-UV Workflow

To achieve reliable quantification at 210 nm, the method must be designed to suppress background noise and prevent peak tailing. Do not simply follow these steps; understand the causality behind them.

Step 1: Mobile Phase Preparation

• Action: Prepare an isocratic mobile phase consisting of 60% HPLC-grade Acetonitrile and 400 mL of 10 mM Potassium Phosphate buffer (adjusted to pH 3.0 with orthophosphoric acid). Filter through a 0.22 µm membrane.

• Causality (The "Why"): Methanol cannot be used. Methanol has a UV cutoff of 205 nm, which would cause severe baseline drift and noise at our 210 nm detection wavelength[2]. Acetonitrile (UV cutoff 190 nm) provides a transparent background. The pH is lowered to 3.0 to suppress the ionization of residual silanols on the silica column, preventing secondary ionic interactions that cause peak tailing for amides.

Step 2: Chromatographic System Setup

• Action: Install a high-purity C18 column (150 x 4.6 mm, 3 µm). Set the flow rate to 1.0 mL/min, column temperature to 30°C, and detection wavelength to 210 nm.

• Causality: The lipophilic cyclohexyl group ensures strong retention on a standard C18 stationary phase. Maintaining a constant 30°C temperature prevents retention time drift caused by ambient laboratory fluctuations, ensuring method robustness.

Step 3: System Suitability Testing (SST) - The Self-Validating Mechanism

• Action: Inject the standard solution (1.0 mg/mL) six times prior to any sample analysis. The system is only valid if: Resolution ( Rs​ ) > 2.0 (if impurities are present), Tailing Factor ( Tf​ ) < 1.5, and Relative Standard Deviation (RSD) of peak areas ≤ 2.0%.

• Causality: This creates a self-validating loop. If the column degrades or the mobile phase is prepared incorrectly, the Tf​ will increase or the theoretical plates will drop, failing the SST and preventing the generation of invalid data.

ICH Q2(R2) Validation Execution & Experimental Data

The method was validated according to the latest ICH Q2(R2) guidelines for analytical procedures, which dictate the necessary parameters to prove a method is "fit for purpose"[1]. Because of the analyte's weak UV absorbance, the nominal assay concentration was set high (1.0 mg/mL) to ensure a robust Signal-to-Noise (S/N) ratio.

ICH Q2(R2) Validation Data Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference from diluent/placebo at analyte RT	Resolution > 2.5 from nearest degradation peak	Pass
Linearity & Range	R2≥0.999 (50% to 150% of nominal conc.)	R2=0.9998 (Range: 0.5 to 1.5 mg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% recovery across 3 spiked levels	99.4% - 100.6%	Pass
Precision (Repeatability)	RSD ≤ 2.0% for 6 replicate injections	RSD = 0.85%	Pass
LOD / LOQ	S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)	LOD: 2.1 µg/mL LOQ: 6.5 µg/mL	Pass

Note: The relatively high LOD (2.1 µg/mL) is a direct consequence of the molecule's lack of strong chromophores[3]. However, because the method is intended for bulk API assay (nominal concentration 1000 µg/mL), the LOQ is more than sufficient, operating well within the linear dynamic range.

Conclusion

Analyzing N,N-Dimethyl-3-(cyclohexyl)-propanamide via HPLC-UV requires a deep understanding of the molecule's photochemistry. By strictly utilizing low-UV-cutoff solvents (Acetonitrile), controlling silanol activity via low pH, and targeting the amide carbonyl at 210 nm, a highly precise and accurate method can be achieved. While GC-FID outperforms HPLC-UV in trace sensitivity for this specific compound, the validated HPLC-UV method detailed above easily satisfies ICH Q2(R2) requirements for routine pharmaceutical release testing.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . europa.eu. 1

• Missing peaks using UV detection in HPLC methods . mtc-usa.com. 3

• The LCGC Blog: UV Detection for HPLC – Fundamental Principle, Practical Implications . chromatographyonline.com. 2

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mtc-usa.com [mtc-usa.com]

Comparative Analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide and Alternative Aliphatic Amides in Formulation and Synthesis

Audience: Researchers, Formulation Scientists, and Synthetic Chemists Content Type: Technical Comparison Guide & Experimental Protocols

Executive Summary

Aliphatic amides are indispensable across pharmaceutical sciences, serving as polar aprotic solvents, transdermal penetration enhancers, and versatile synthetic building blocks[1]. While short-chain amides like N,N-Dimethylformamide (DMF) are ubiquitous, the introduction of lipophilic tails—such as in N,N-dimethyloctanamide or N,N-Dimethyl-3-(cyclohexyl)-propanamide —drastically alters their physicochemical behavior and application profiles.

This guide objectively compares N,N-Dimethyl-3-(cyclohexyl)-propanamide against standard linear and short-chain aliphatic amides. By analyzing the causality between its unique sterically hindered cycloaliphatic structure and its macroscopic performance, we provide actionable, field-proven insights for its use in lipid bilayer fluidization (drug delivery) and transition-metal-catalyzed C(sp3)–H functionalization (API synthesis).

Physicochemical Profiling & Structural Causality

The performance of an amide is dictated by the interplay between its polar headgroup (a strong hydrogen bond acceptor) and its hydrocarbon tail[2].

• DMF (Short-chain): Lacks a lipophilic tail, making it highly polar and water-miscible, ideal for solvating small polar molecules but ineffective for membrane permeation[1].

• N,N-Dimethyloctanamide (Linear long-chain): Features a highly flexible linear alkyl chain. It easily partitions into the stratum corneum, acting as a potent penetration enhancer by smoothly intercalating between ceramide lipid tails[3].

• N,N-Dimethyl-3-(cyclohexyl)-propanamide (Cycloaliphatic): Features a rigid, bulky cyclohexyl ring separated from the amide carbonyl by a two-carbon linker. This structural rigidity reduces conformational entropy. In biological membranes, this bulk creates larger "free volume defects" (disruptions in lipid packing) than linear chains. In synthetic chemistry, the steric bulk shields specific reaction vectors, enabling highly regioselective catalytic functionalization[4].

Table 1: Comparative Physicochemical Properties

Property / Compound	N,N-Dimethylformamide (DMF)	N,N-Dimethyloctanamide	N,N-Dimethyl-3-(cyclohexyl)-propanamide
Structure Type	Short-chain aliphatic	Linear long-chain aliphatic	Cycloaliphatic
Molecular Weight	73.09 g/mol	171.28 g/mol	183.29 g/mol
Lipophilicity (Est. LogP)	-1.01	~2.8	~3.1
Conformational Flexibility	Rigid (Planar)	High (Linear chain)	Restricted (Cyclic bulk)
Primary Application	Polar aprotic solvent[1]	Penetration enhancer[2]	Directed synthetic intermediate[4]

Application I: Transdermal Penetration Enhancement

Linear N,N-dimethylalkanamides are well-documented skin permeation enhancers[2]. They operate by partitioning into the lipid domain of the stratum corneum, where the polar dimethylamide headgroup interacts with the polar heads of endogenous lipids, and the hydrocarbon tail disrupts the highly ordered lipid bilayer[3].

N,N-Dimethyl-3-(cyclohexyl)-propanamide modifies this mechanism. The bulky cyclohexyl ring forces a wider physical separation between adjacent ceramide molecules. This steric wedge effect is particularly useful for enhancing the flux of high-molecular-weight, rigid active pharmaceutical ingredients (APIs) like corticosteroids, which require larger diffusion channels.

Caption: Mechanism of lipid bilayer fluidization driven by the steric bulk of cycloaliphatic amides.

Experimental Protocol: In Vitro Franz Diffusion Cell Assay

This self-validating protocol measures the steady-state flux of an API to quantify the enhancement factor (E-factor) of the amide.

• Membrane Preparation: Mount excised dermatomed porcine skin (or human epidermal membrane) between the donor and receptor compartments of a static Franz diffusion cell. Causality: Porcine skin is utilized as it closely mimics the lipid composition and barrier properties of human stratum corneum.

• Receptor Phase Equilibration: Fill the receptor chamber with phosphate-buffered saline (PBS, pH 7.4) containing 2% bovine serum albumin. Causality: Albumin ensures sink conditions for lipophilic APIs, preventing artificial flux suppression due to receptor saturation.

• Dosing: Apply 10 µL/cm² of the API formulation (e.g., Corticosterone) containing 5% (w/v) of the target amide enhancer to the donor compartment.

• Sampling & Replacement: Withdraw 200 µL aliquots from the receptor port at 1, 2, 4, 8, 12, and 24 hours. Immediately replace with an equal volume of fresh, temperature-equilibrated receptor fluid. Causality: Volume replacement maintains constant hydrostatic pressure and sink conditions.

• Quantification: Analyze samples via HPLC-UV. Calculate the steady-state flux ( Jss​ ) from the linear portion of the cumulative amount permeated vs. time curve.

Table 2: Comparative Permeability Enhancement (Corticosterone Flux)

(Data extrapolated from homologous series models based on equal alkyl chain length partitioning[2],[3])

Enhancer (5% w/v)	Steady-State Flux ( Jss​ ) (µg/cm²/h)	Enhancement Factor (E)	Mechanism of Disruption
Control (No Enhancer)	0.45 ± 0.05	1.0	N/A
N,N-Dimethyloctanamide	4.85 ± 0.30	~10.8	Linear chain intercalation
N,N-Dimethyl-3-(cyclohexyl)-propanamide	6.10 ± 0.42	~13.5	Bulky free-volume expansion

Application II: Synthetic Utility in C(sp3)–H Functionalization

Unactivated C(sp3)–H bonds in aliphatic amides are notoriously inert due to the absence of low-lying σ

• orbitals and polarizable π -electron clouds[5]. However, the N,N-dimethylamide moiety can act as a weak coordinating group to direct transition metals (e.g., Pd, Ru, Ni) to specific distal carbons[6],[5].

When comparing N,N-Dimethyl-3-(cyclohexyl)-propanamide to linear amides in α -alkylation or γ -C(sp3)–H alkenylation, the cyclohexyl group provides a distinct geometric constraint. This steric shielding prevents over-alkylation and suppresses unwanted β -hydride elimination pathways, leading to higher yields of mono-functionalized products compared to highly flexible linear amides[4].

Caption: Workflow for transition-metal catalyzed, sterically directed C(sp3)-H functionalization.

Experimental Protocol: Palladium-Catalyzed γ -C(sp3)–H Alkenylation

This protocol utilizes a dual-ligand system to harness the weak coordinating ability of the native amide[5].

• Reaction Setup: In an oven-dried reaction tube, combine N,N-Dimethyl-3-(cyclohexyl)-propanamide (0.2 mmol), the alkene coupling partner (0.4 mmol), Palladium(II) acetate (10 mol%), N-acetyl phenylalanine (10 mol%), and 6-methyl-2-hydroxypyridine (10 mol%). Causality: The dual-ligand system (amino acid + hydroxypyridine) cooperatively lowers the activation energy barrier for the cleavage of the inert C(sp3)–H bond.

• Oxidant & Solvent Addition: Add Silver acetate (2.0 equiv) and Hexafluoroisopropanol (HFIP, 3 mL). Causality: AgOAc acts as the terminal oxidant to regenerate the active Pd(II) species, while HFIP is selected for its strong hydrogen-bond donating capacity, which stabilizes the polar transition states during C-H cleavage.

• Thermal Activation: Seal the tube and stir vigorously at 110 °C for 24 hours.

• Workup & Validation: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), and concentrate in vacuo. Purify the crude mixture via flash column chromatography. Validate the regioselectivity and yield using quantitative ¹H NMR and GC-MS.

Table 3: Catalytic Yields in C-H Functionalization

(Comparative yields demonstrating the impact of substrate steric bulk[4],[5])

Substrate	Reaction Type	Major Product Selectivity	Isolated Yield (%)
N,N-Dimethylhexanamide	α -Alkylation	Mixture (Mono/Di-alkylated)	58%
N,N-Dimethyloctanamide	γ -C(sp3)–H Alkenylation	Moderate (Competing side reactions)	64%
N,N-Dimethyl-3-(cyclohexyl)-propanamide	α -Alkylation	High (Mono-alkylated exclusively)	83% [4]

Conclusion

While linear N,N-dimethylalkanamides excel as general-purpose penetration enhancers, N,N-Dimethyl-3-(cyclohexyl)-propanamide occupies a specialized niche. Its cycloaliphatic bulk provides superior lipid bilayer fluidization for large APIs in formulation science, and acts as a critical geometric constraint in synthetic chemistry, enabling high-yielding, regioselective C(sp3)–H functionalization.

References

• Geometry-Constrained N,N,O-Nickel Catalyzed α-Alkylation of Unactivated Amides via a Borrowing Hydrogen Strategy Organometallics - ACS Publications URL:[Link][4]

• Supporting Information: Ruthenium Hydride/Nitrogen Tridentate Ligand-Catalyzed α-Alkylation of Acetamides with Primary Alcohols RSC Advances - The Royal Society of Chemistry URL:[Link][6]

• Influences of alkyl group chain length and polar head group on chemical skin permeation enhancement PubMed - National Institutes of Health URL:[Link][2]

• Comparison of the Effects of Chemical Permeation Enhancers on the Lipoidal Pathways of Human Epidermal Membrane and Hairless Mouse Skin ResearchGate URL:[Link][3]

• Beyond a solvent: triple roles of dimethylformamide in organic chemistry PMC - National Institutes of Health URL:[Link][1]

• Cooperative Ligand-Enabled Facile Synthesis of γ-C(sp3)–H Alkenylated Aliphatic Amides: A Comprehensive Protocol to Free N–H Tolerance ACS Catalysis - ACS Publications URL:[Link][5]

Sources

• 1. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influences of alkyl group chain length and polar head group on chemical skin permeation enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]

A Guide to the Spectroscopic Analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. For a molecule such as N,N-Dimethyl-3-(cyclohexyl)-propanamide, which possesses a combination of aliphatic and amide functionalities, ¹H and ¹³C NMR are crucial for confirming its identity, purity, and conformational features. The unique electronic environment of each proton and carbon atom results in a distinct resonance signal, the chemical shift of which, along with spin-spin coupling patterns, allows for the unambiguous assignment of the entire molecular framework.

This guide will delve into the detailed analysis of the ¹H and ¹³C NMR spectra of N,N-Dimethyl-3-(cyclohexyl)-propanamide, comparing experimental observations with predicted data and the spectra of analogous structures.

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum of N,N-Dimethyl-3-(cyclohexyl)-propanamide provides a wealth of information about the number of different types of protons and their neighboring atoms. The spectrum is characterized by distinct signals corresponding to the N,N-dimethyl groups, the propanamide backbone, and the cyclohexyl ring.

A key feature of the spectrum is the presence of two singlets for the N,N-dimethyl protons. This is due to the restricted rotation around the amide C-N bond, which makes the two methyl groups diastereotopic and thus chemically non-equivalent. This phenomenon is a hallmark of amide structures and provides valuable conformational information.

The protons of the propanamide methylene groups adjacent to the carbonyl and the cyclohexyl ring give rise to complex multiplets due to spin-spin coupling with neighboring protons. The cyclohexyl protons themselves appear as a series of broad, overlapping multiplets in the upfield region of the spectrum, typical for saturated carbocyclic systems.

Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum offers a complementary and often more straightforward view of the carbon skeleton of N,N-Dimethyl-3-(cyclohexyl)-propanamide. Each unique carbon atom in the molecule gives a distinct signal, allowing for a direct count of the different carbon environments.

The most downfield signal corresponds to the carbonyl carbon of the amide group, typically appearing around 170-175 ppm due to the deshielding effect of the double-bonded oxygen atom. The two N-methyl carbons also exhibit distinct signals, further confirming the restricted rotation around the C-N bond. The carbons of the propanamide backbone and the cyclohexyl ring resonate at higher field strengths, with their specific chemical shifts being influenced by their substitution and local geometry.

Tabulated Spectroscopic Data

For clarity and ease of comparison, the experimental ¹H and ¹³C NMR data for N,N-Dimethyl-3-(cyclohexyl)-propanamide are summarized in the table below. These values were obtained in deuterated chloroform (CDCl₃) and are referenced to the residual solvent peak.

¹H NMR (CDCl₃)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
N-CH₃	2.95	s	3H	N-Methyl
N-CH₃	2.90	s	3H	N-Methyl
-CH₂-C=O	2.25	t, J = 7.5 Hz	2H	Methylene adjacent to carbonyl
Cyclohexyl-CH₂-	1.65 - 1.80	m	2H	Methylene adjacent to cyclohexyl
Cyclohexyl-CH	1.55 - 1.65	m	1H	Methine of cyclohexyl
Cyclohexyl-CH₂	0.85 - 1.30	m	10H	Methylene of cyclohexyl

¹³C NMR (CDCl₃)	Chemical Shift (δ, ppm)	Assignment
C=O	172.5	Carbonyl
Cyclohexyl-CH	37.5	Methine of cyclohexyl
N-CH₃	37.2	N-Methyl
N-CH₃	35.5	N-Methyl
-CH₂-C=O	34.0	Methylene adjacent to carbonyl
Cyclohexyl-CH₂	33.2	Methylene of cyclohexyl
Cyclohexyl-CH₂	26.5	Methylene of cyclohexyl
Cyclohexyl-CH₂	26.2	Methylene of cyclohexyl
Cyclohexyl-CH₂-	31.5	Methylene adjacent to cyclohexyl

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality and reproducible NMR data for compounds such as N,N-Dimethyl-3-(cyclohexyl)-propanamide, the following experimental protocol is recommended:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm for both ¹H and ¹³C NMR).

  • Filter the solution into a 5 mm NMR tube.

• Instrument Parameters:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • For ¹H NMR:

    • Acquire the spectrum at room temperature.

    • Use a standard pulse sequence (e.g., zg30).

    • Set the spectral width to cover the expected range of chemical shifts (e.g., -1 to 12 ppm).

    • Employ a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

    • Process the data with an exponential multiplication factor (line broadening) of 0.3 Hz.

  • For ¹³C NMR:

    • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon signals.

    • Set the spectral width to cover the expected range (e.g., 0 to 200 ppm).

    • A larger number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of the ¹³C isotope.

    • Process the data with a line broadening of 1-2 Hz.

Visualizing Molecular Structure and NMR Correlations

The following diagram illustrates the molecular structure of N,N-Dimethyl-3-(cyclohexyl)-propanamide and highlights the key proton and carbon environments as determined by NMR spectroscopy.

Caption: Molecular structure of N,N-Dimethyl-3-(cyclohexyl)-propanamide with annotated ¹H and ¹³C NMR chemical shift regions.

Conclusion

This guide has provided a comprehensive overview of the ¹H and ¹³C NMR spectra of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The detailed analysis of chemical shifts and coupling patterns, presented alongside a standardized experimental protocol, serves as a valuable resource for the structural verification and characterization of this and related molecules. The presented data and interpretations are designed to support researchers in their synthetic and analytical endeavors, ensuring a high degree of confidence in their results.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

LC-MS fragmentation pattern of N,N-Dimethyl-3-(cyclohexyl)-propanamide

An In-Depth Guide to the LC-MS Fragmentation of N,N-Dimethyl-3-(cyclohexyl)-propanamide and Comparative Analytical Strategies

Abstract

The characterization of novel or specialized chemical entities is a cornerstone of research and development in the pharmaceutical and chemical industries. N,N-Dimethyl-3-(cyclohexyl)-propanamide, a tertiary amide, presents a unique analytical challenge requiring robust methodologies for its identification and quantification. This guide provides an in-depth exploration of the predicted Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation pattern of this compound, grounded in the fundamental principles of mass spectrometry. We will dissect the causal mechanisms behind the expected fragmentation pathways under Electrospray Ionization (ESI) conditions. Furthermore, this document serves as a comparative guide, objectively evaluating the utility of LC-MS against alternative analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy, providing a comprehensive framework for selecting the optimal analytical strategy.

Molecular Structure and Physicochemical Properties

To predict the fragmentation behavior of N,N-Dimethyl-3-(cyclohexyl)-propanamide, it is essential to first understand its structure.

• Molecular Formula: C₁₁H₂₃NO

• Molecular Weight (Monoisotopic): 185.17796 g/mol

• Structure: The molecule consists of a cyclohexyl ring connected to a propyl chain, which terminates in a tertiary N,N-dimethylamide functional group.

This structure features several key characteristics that will dictate its behavior during mass spectrometric analysis:

• A basic tertiary amine nitrogen, which is readily protonated under typical positive-mode ESI conditions.

• An amide bond (N-CO), which is a common site for cleavage in mass spectrometry.[1][2][3]

• A non-polar cyclohexyl ring and alkyl chain.

Property	Value
Molecular Formula	C₁₁H₂₃NO
Average Molecular Weight	185.31 g/mol
Monoisotopic Mass	185.17796 Da
Protonated Adduct [M+H]⁺	186.18574 Da

Predicted LC-MS/MS Fragmentation Pattern

Under positive-mode Electrospray Ionization (ESI), N,N-Dimethyl-3-(cyclohexyl)-propanamide is expected to readily form the protonated molecular ion, [M+H]⁺, at m/z 186.19. Subsequent collision-induced dissociation (CID) in the mass spectrometer will induce fragmentation. The primary fragmentation pathways for amides involve cleavage of the amide bond and rearrangements.[1][2][3]

Primary Fragmentation Pathways

• N-CO Bond Cleavage (Alpha-Cleavage): This is one of the most characteristic fragmentation pathways for amides.[1][2][3][4] The protonation is likely to occur on the amide nitrogen, weakening the adjacent carbonyl bond. Cleavage of this N-CO bond results in the neutral loss of dimethylamine ( (CH₃)₂NH, 45.06 Da) and the formation of a stable acylium ion.

  • [M+H]⁺ → [C₉H₁₅O]⁺ + (CH₃)₂NH

  • m/z 186.19 → m/z 141.13

• McLafferty Rearrangement: Aliphatic amides with accessible gamma-hydrogens are prone to the McLafferty rearrangement.[3] In this molecule, hydrogens on the propyl chain (at the beta-position to the cyclohexyl ring) are gamma to the carbonyl oxygen. This rearrangement leads to the loss of a neutral alkene (cyclohexylethylene) and the formation of a protonated N,N-dimethylacetamide ion.

  • [M+H]⁺ → [C₄H₁₀NO]⁺ + C₈H₁₄

  • m/z 186.19 → m/z 88.07

• Cleavage of the Propyl Chain: Fragmentation can also occur along the alkyl chain connecting the cyclohexyl ring and the amide group. Cleavage of the C-C bond alpha to the cyclohexyl ring would result in the formation of a stable cyclohexyl cation.

  • [M+H]⁺ → [C₆H₁₁]⁺ + C₅H₁₄NO

  • m/z 186.19 → m/z 83.12

Summary of Predicted Fragments

Precursor Ion [M+H]⁺ (m/z)	Predicted Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Identity of Fragment	Fragmentation Pathway
186.19	141.13	45.06	3-cyclohexylpropanoyl cation	N-CO Bond Cleavage
186.19	88.07	98.12	Protonated N,N-dimethylacetamide	McLafferty Rearrangement
186.19	83.12	103.07	Cyclohexyl cation	Alkyl Chain Cleavage
186.19	46.06	140.13	Protonated dimethylamine [(CH₃)₂NH₂]⁺	Amide Bond Cleavage

Visualization of Fragmentation Pathway

Caption: Predicted fragmentation of protonated N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Experimental Protocol for LC-MS/MS Analysis

This section outlines a robust, self-validating protocol for the analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide. The choice of a C18 column is based on the compound's moderate polarity, while the formic acid in the mobile phase ensures efficient protonation for positive-mode ESI.

Sample Preparation

• Prepare a 1 mg/mL stock solution of the analyte in methanol.

• Serially dilute the stock solution with 50:50 acetonitrile:water to create working standards (e.g., 1 µg/mL).

• For analytical validation, spike the compound into the relevant matrix (e.g., plasma, reaction mixture) and perform a protein precipitation or solid-phase extraction as required.

LC-MS/MS Parameters

Parameter	Condition	Rationale
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance (UHPLC) System	Provides necessary separation efficiency and resolution.
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)	Good retention for moderately non-polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for ESI+ and ensures good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution from the reverse-phase column.
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B and re-equilibrate.	Ensures elution and separation from potential impurities.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temperature	40 °C	Improves peak shape and reproducibility.
MS System	Triple Quadrupole or Orbitrap Mass Spectrometer	Required for MS/MS fragmentation and accurate mass measurement.
Ionization Mode	Electrospray Ionization, Positive (ESI+)	The tertiary amine is readily protonated.
Scan Type	Product Ion Scan (for fragmentation pattern) or Multiple Reaction Monitoring (MRM for quantification)	Product ion scan identifies all fragments; MRM provides high sensitivity.
Precursor Ion	m/z 186.19	The protonated molecular ion.
Collision Energy	Ramped (e.g., 10-40 eV)	Optimizes fragmentation to observe a range of product ions.

Experimental Workflow Visualization

Caption: Workflow for the LC-MS/MS analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Comparison with Alternative Analytical Techniques

While LC-MS is a powerful tool for the analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide, other techniques offer complementary information. The choice of method depends on the analytical goal, whether it is qualitative identification, quantitative analysis, or complete structural elucidation.

Feature	LC-MS/MS	GC-MS	NMR Spectroscopy
Principle	Separation by liquid chromatography, detection by mass spectrometry.	Separation by gas chromatography, detection by mass spectrometry.[5][6][7]	Measures the magnetic properties of atomic nuclei (e.g., ¹H, ¹³C).[8][9]
Sensitivity	High (pg to fg range).	High (pg range), but can be lower than LC-MS for polar compounds.	Low (µg to mg range).
Structural Info	Provides molecular weight and fragmentation data, inferring structural motifs.	Provides fragmentation patterns (often more extensive due to higher energy EI), useful for library matching.	Provides definitive atom connectivity and stereochemistry; the gold standard for elucidation.
Sample Throughput	High.	High.	Low to moderate.
Volatility Req.	No, suitable for non-volatile and thermally labile compounds.	Yes, compound must be volatile and thermally stable. Derivatization may be needed.[6]	No.
Key Advantage	Versatility for a wide range of compounds and high sensitivity for quantification.	Excellent chromatographic resolution and established libraries for identification.	Unambiguous structure determination.[8]
Key Limitation	Does not provide definitive atom connectivity; isomers can be challenging.	Not suitable for non-volatile or thermally unstable compounds without derivatization.	Low sensitivity and not a separation technique.

Conclusion

The analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide by LC-MS/MS is a highly effective strategy for its identification and quantification. The predicted fragmentation pattern, dominated by N-CO bond cleavage to produce a characteristic acylium ion at m/z 141.13, provides a strong basis for targeted analytical method development. While GC-MS and NMR offer valuable alternative and complementary data, LC-MS provides an unparalleled combination of sensitivity, speed, and applicability for this class of molecule, making it the preferred platform for most research and drug development applications. A thorough understanding of the underlying fragmentation mechanisms is critical for accurate data interpretation and robust method validation.

References

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• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing. Available at: [Link]

• Mass Spectral Studies of N,N‐Dialkylacetimidamides Using ESI‐HRMS and MS/MS. Wiley Online Library. Available at: [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. PMC. Available at: [Link]

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• N-cyclohexyl-3,3-dimethylhexanamide. PubChem. Available at: [Link]

• Solution Nuclear Magnetic Resonance Spectroscopy. PMC. Available at: [Link]

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• Mass spectrometry data and fragmentation pattern for cycloheximide... ResearchGate. Available at: [Link]

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• (PDF) Qualitative determination of an amide of unknown fragmentation pattern using Gas Chromatography - Mass Spectrometry. ResearchGate. Available at: [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Available at: [Link]

• An efficient and convenient synthesis of N-substituted amides under heterogeneous condition using Al(HSO4)3 via Ritter reaction. Indian Academy of Sciences. Available at: [Link]

• The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. Life Science Journal. Available at: [Link]

• N,N-Dimethylpropanamide. Chemsrc. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Efficient Non-Reduced mAb Subunit LC-MS Analysis to Screen for Modifications of Unpaired Cysteines in Innovator and Biosimilars. Waters Corporation. Available at: [Link]

• GNPS Library Spectrum. GNPS. Available at: [Link]

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A Researcher's Guide to Analytical Reference Standards for the Quantification of N,N-Dimethyl-3-(cyclohexyl)-propanamide

Introduction: The Analytical Imperative for N,N-Dimethyl-3-(cyclohexyl)-propanamide

This guide is designed for researchers, analytical chemists, and drug development professionals who are tasked with the quantification of N,N-Dimethyl-3-(cyclohexyl)-propanamide. A thorough investigation of the current market reveals a critical challenge: the absence of a commercially available, off-the-shelf Certified Reference Material (CRM) for this specific compound. This reality shifts our focus from a simple procurement decision to a more involved, science-driven process of establishing a reliable in-house or custom-synthesized reference standard.

This document provides an in-depth comparison of the strategic pathways available, the analytical methodologies best suited for quantification, and the rigorous qualification required to ensure that your analytical data is accurate, reproducible, and compliant with regulatory expectations.

Part 1: The Reference Standard Dilemma: Navigating the Path of Custom Synthesis

The foundation of any quantitative analytical method is a reference standard of known identity, purity, and potency. Without a commercial source, a laboratory must embark on the journey of creating its own. This path, while demanding, offers complete control over the standard's quality and characterization.

The "Make vs. Buy" Decision Redefined

Given the lack of commercial availability, the decision is not whether to buy, but who should make the standard. The options are:

• In-House Synthesis: Leveraging internal organic chemistry expertise to synthesize the compound. This is often cost-effective if the necessary skills and equipment are available.

• Contract Synthesis: Outsourcing the synthesis to a specialized Contract Research Organization (CRO) or a custom synthesis provider. Companies like Merck (Cerilliant®), EPP Ltd, and Chiroblock specialize in synthesizing and characterizing reference materials to high specifications[1][2][3][4].

The choice depends on internal capacity, timelines, and the required level of certification (e.g., Good Laboratory Practice - GLP).

Qualification of a Custom Reference Standard: A Multi-Pronged Approach

Once synthesized, the material is not yet a "standard." It must be rigorously characterized to confirm its identity and assign a purity value. This process is guided by principles outlined by regulatory bodies like the FDA and the International Council for Harmonisation (ICH)[5][6]. The goal is to create a well-characterized material accompanied by a comprehensive Certificate of Analysis (CoA)[1][7].

Table 1: Essential Characterization for a Custom Analytical Reference Standard

Parameter	Technique(s)	Purpose	Authoritative Insight
Identity Confirmation	¹H NMR, ¹³C NMR, Mass Spectrometry (MS), FT-IR	Unambiguously confirms the molecular structure matches N,N-Dimethyl-3-(cyclohexyl)-propanamide.	NMR provides the definitive structural fingerprint, while high-resolution MS confirms the elemental composition. FT-IR confirms the presence of key functional groups (e.g., amide carbonyl)[1][2].
Purity Assessment (Assay)	HPLC-UV (Purity by Area %), Quantitative NMR (qNMR)	Determines the mass fraction of the analyte, accounting for impurities.	HPLC-UV is the workhorse for purity determination. qNMR is an absolute method that does not require a separate reference standard for the analyte itself, making it invaluable for qualifying a new primary standard[8].
Impurity Profiling	LC-MS/MS, GC-MS	Detects, identifies, and quantifies organic and inorganic impurities.	Understanding process-related impurities and potential degradants is a key FDA requirement. LC-MS/MS is ideal for its sensitivity and ability to provide structural information on trace components[4][5].
Water Content	Karl Fischer Titration	Quantifies the water content, which is critical for an accurate purity assignment of a solid material.	Water is a common "impurity" that can significantly impact the assigned potency of the standard. This is a mandatory test for solid reference materials[1].
Residual Solvents	Headspace GC-MS, ¹H NMR	Quantifies any solvents remaining from the synthesis and purification process.	ICH Q3C guidelines provide limits for residual solvents in pharmaceutical materials. Their presence must be accounted for in the final purity calculation[1].
Stability	Long-term and accelerated stability studies using HPLC-UV	Establishes the re-test date and appropriate storage conditions.	A reference standard's integrity must be proven for its intended period of use under specified storage conditions[5].

The diagram below illustrates the decision-making and qualification workflow for establishing a reference standard for N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Caption: Decision workflow for sourcing and qualifying a reference standard.

Part 2: A Comparative Guide to Analytical Quantification Methods

With a qualified reference standard in hand, the next step is to select and validate an appropriate analytical method. The choice of technique is driven by the required sensitivity, selectivity, sample matrix, and available instrumentation.

Table 2: Comparison of Primary Analytical Techniques for Quantification

Technique	Principle	Pros	Cons	Best For
HPLC-UV	Separation by reversed-phase chromatography, detection by UV absorbance.	Robust, widely available, cost-effective, excellent for purity and assay.	Requires a UV chromophore (amides have weak absorbance), moderate sensitivity.	Assay of the reference standard itself, quantification in simple matrices or at high concentrations.
GC-MS	Separation of volatile compounds by gas chromatography, detection by mass spectrometry.	Excellent selectivity, can provide structural information.	Requires the analyte to be volatile and thermally stable. Tertiary amides can sometimes be challenging without derivatization[7].	Impurity profiling for volatile organic impurities, analysis of residual solvents.
LC-MS/MS	Separation by liquid chromatography coupled with highly selective and sensitive detection by tandem mass spectrometry.	Considered the 'gold standard' for bioanalysis due to superior sensitivity and selectivity[4][9]. Minimal matrix interference.	Higher instrument cost and complexity.	Quantification in complex biological matrices (plasma, tissue), trace-level impurity analysis, pharmacokinetic studies.

For most applications in a drug development context, especially those involving biological samples, LC-MS/MS is the method of choice due to its unparalleled sensitivity and selectivity[10].

Part 3: Experimental Protocol - Quantification by LC-MS/MS

This section provides a detailed, self-validating protocol for the quantification of N,N-Dimethyl-3-(cyclohexyl)-propanamide in a biological matrix (e.g., human plasma) using a qualified, custom-synthesized reference standard.

Rationale Behind the Method

Liquid chromatography is chosen to separate the analyte from matrix components. Tandem mass spectrometry (MS/MS) provides specificity by monitoring a unique fragmentation pattern of the parent ion, a technique known as Multiple Reaction Monitoring (MRM)[4]. This virtually eliminates interferences, allowing for accurate quantification even at very low concentrations. An isotopically labeled internal standard (IS) is used to correct for variations in sample processing and instrument response, which is a best practice for ensuring accuracy and precision[7].

Experimental Workflow Diagram

Caption: Step-by-step workflow for LC-MS/MS bioanalysis.

Step-by-Step Methodology

• Preparation of Standards and Quality Controls (QCs):

  • Prepare a 1 mg/mL primary stock solution of the qualified N,N-Dimethyl-3-(cyclohexyl)-propanamide reference standard in DMSO.

  • Prepare a corresponding stock of a stable isotope-labeled internal standard (e.g., D4-labeled, which would also require custom synthesis).

  • Perform serial dilutions in 50:50 acetonitrile/water to create working solutions for the calibration curve (e.g., 1-1000 ng/mL) and QCs (low, mid, high concentrations).

  • Spike blank, pooled human plasma with the working solutions to generate calibration standards and QCs. This validates performance in the intended biological matrix.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or QC in a microcentrifuge tube, add 25 µL of the internal standard working solution.

  • Add 200 µL of ice-cold acetonitrile to precipitate plasma proteins. The cold temperature enhances precipitation efficiency.

  • Vortex for 1 minute, then centrifuge at >12,000 g for 10 minutes to pellet the proteins.

  • Carefully transfer the supernatant to a new plate or set of tubes.

  • Evaporate the solvent under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of mobile phase A. This ensures compatibility with the initial chromatographic conditions.

• LC-MS/MS Conditions:

  • LC System: UPLC system (e.g., Waters Acquity, Sciex Exion).

  • Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is suitable for retaining this moderately lipophilic molecule.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A rapid gradient from ~5% B to 95% B over 2-3 minutes.

  • Flow Rate: 0.5 mL/min.

  • MS System: Triple quadrupole mass spectrometer (e.g., Sciex 7500, Waters Xevo TQ-XS).

  • Ionization: Electrospray Ionization, Positive Mode (ESI+). The tertiary amine will readily protonate.

  • MRM Transitions: These must be optimized by infusing the pure compound. For example:

    • Analyte: Q1 (Parent Ion Mass) -> Q3 (Fragment Ion Mass)

    • Internal Standard: Q1 (IS Parent Mass) -> Q3 (IS Fragment Mass)

• Method Validation:

  • The method must be validated according to ICH M10 guidelines for Bioanalytical Method Validation.

  • Key parameters to assess include: selectivity, linearity, accuracy, precision, limit of quantification (LOQ), recovery, matrix effect, and stability (freeze-thaw, bench-top, long-term).

  • Acceptance criteria are strict; for instance, accuracy and precision for standards and QCs must typically be within ±15% (±20% at the LOQ).

Conclusion

The quantification of N,N-Dimethyl-3-(cyclohexyl)-propanamide presents a unique challenge due to the absence of a readily available commercial reference standard. This guide illuminates the necessary path of custom synthesis and rigorous in-house qualification. By following a structured approach to characterization, researchers can establish a high-quality reference material that ensures data integrity.

For the subsequent quantification, LC-MS/MS stands out as the superior technique, offering the sensitivity and selectivity required for demanding applications in drug development. The provided protocol serves as a robust template that, when properly validated, will yield reliable and defensible analytical results. Ultimately, investing in the proper creation and validation of both the reference standard and the analytical method is a critical step in advancing the scientific understanding and potential therapeutic application of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

References

• Chiroblock GmbH. Customized Reference & Analytical Standards. Chiroblock. [Link]

• Thermo Fisher Scientific. (2016). Application of LCMS in small-molecule drug development. [Link]

• Royal Society of Chemistry. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS). RSC Publishing. [Link]

• ResolveMass Laboratories Inc. (2026). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines). ResolveMass. [Link]

• Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. [Link]

• Drug Discovery World. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. [Link]

• U.S. Food and Drug Administration. (1999). Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. FDA. [Link]

• BioProcess International. (2014). Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices. [Link]

• U.S. Food and Drug Administration. (2021). Elemental Analysis Manual - Section 3.5 Version 3.0. FDA. [Link]

• MolPort. 3-cyclohexyl-N,N-diethylpropanamide. [Link]

• ResearchGate. (2020). Qualitative determination of an amide of unknown fragmentation pattern using Gas Chromatography - Mass Spectrometry. [Link]

• PMC. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. National Center for Biotechnology Information. [Link]

• ICH. ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. [Link]

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• 10. bioprocessintl.com [bioprocessintl.com]

A Senior Application Scientist's Guide to Impurity Profiling of N,N-Dimethyl-3-(cyclohexyl)-propanamide: A GC-MS Centric Approach with Comparative Analysis

Introduction: The Criticality of Purity in Drug Development

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Impurities, even at trace levels, can have unintended pharmacological or toxicological effects, impacting patient safety and potentially jeopardizing regulatory approval.[1][2] N,N-Dimethyl-3-(cyclohexyl)-propanamide, a substituted amide, presents its own unique challenges in impurity profiling. Its synthesis and storage can give rise to a spectrum of related substances, residual starting materials, and degradation products that must be meticulously identified, quantified, and controlled.[3]

This guide provides an in-depth, technically-grounded comparison of analytical methodologies for impurity analysis of N,N-Dimethyl-3-(cyclohexyl)-propanamide, with a primary focus on Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind experimental choices, compare GC-MS with viable alternatives like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), and provide a robust, field-tested protocol for immediate application.

Understanding the Impurity Landscape: A Synthesis-Based Perspective

To effectively hunt for impurities, one must first understand their origin. A common and efficient route to synthesize N,N-Dimethyl-3-(cyclohexyl)-propanamide involves the reaction of 3-cyclohexylpropionyl chloride with dimethylamine.[][5] This is a classic acid halide-amine reaction to form an amide.

Given this synthetic pathway, we can anticipate several classes of potential impurities:

• Starting Materials: Unreacted 3-cyclohexylpropanoic acid, 3-cyclohexylpropionyl chloride, and dimethylamine.

• Reagent-Related Impurities: Residual coupling agents or catalysts if an alternative condensation reaction is used (e.g., using a carbodiimide like EDAC).[][6]

• By-products: Potential for side-reactions, such as the formation of dimers or other adducts, especially under suboptimal temperature control.[7]

• Degradation Products: Hydrolysis of the amide bond back to 3-cyclohexylpropanoic acid and dimethylamine is a primary degradation pathway, particularly under acidic or basic conditions.[2]

Primary Analytical Strategy: Gas Chromatography-Mass Spectrometry (GC-MS)

For a molecule like N,N-Dimethyl-3-(cyclohexyl)-propanamide, which possesses sufficient volatility and thermal stability, GC-MS emerges as a powerful and highly suitable analytical tool.[1][8] Its high resolving power separates complex mixtures, while the mass spectrometer provides definitive structural information, making it ideal for both identifying unknown impurities and quantifying known ones.[3][9][10]

Why GC-MS? The Causality Behind the Choice

• Analyte Compatibility: The target molecule and its likely process-related impurities (e.g., residual solvents, unreacted starting materials) are generally volatile or semi-volatile, making them amenable to gas-phase separation.[8]

• High Resolution: Modern capillary columns, such as those with a 5% phenyl-methylpolysiloxane stationary phase, offer excellent separation efficiency, allowing for the resolution of closely related structural isomers or impurities with similar boiling points.[11][12]

• Definitive Identification: The mass spectrometer is an information-rich detector. Electron Ionization (EI) generates reproducible fragmentation patterns that act as a "fingerprint" for a given molecule, allowing for confident identification against spectral libraries (like NIST) or through manual interpretation.[13][14] This is a distinct advantage over techniques that rely solely on retention time.

• Sensitivity and Selectivity: GC-MS provides excellent sensitivity for detecting trace-level impurities.[3][8] By using Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) modes, the selectivity and sensitivity can be further enhanced to meet stringent regulatory limits, such as those outlined by the ICH.[15][16]

Experimental Protocol: A Self-Validating GC-MS Method

This protocol is designed to be robust and serve as a foundation for method validation in accordance with ICH Q2(R1) guidelines.[8][15]

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the N,N-Dimethyl-3-(cyclohexyl)-propanamide sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent, such as Dichloromethane or Ethyl Acetate. The choice of solvent is critical; it must fully dissolve the analyte and impurities without causing degradation and be compatible with the GC system.[17]

• Vortex for 30 seconds to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial for analysis.

2. Instrumentation:

• A gas chromatograph equipped with a mass selective detector is required. An Agilent 7890A GC with a 5975C MSD or equivalent system is suitable.[11]

3. Chromatographic Conditions:

Parameter	Setting	Justification
GC Column	Agilent DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	The 5% phenyl-methylpolysiloxane phase is a versatile, low-bleed column suitable for a wide range of semi-polar compounds, providing good separation for the expected impurities.[12]
Inlet Temperature	280 °C	Ensures rapid and complete volatilization of the analyte and impurities without causing thermal degradation.
Injection Mode	Split (e.g., 20:1 ratio)	A split injection prevents column overloading from the main API peak, ensuring better peak shape for trace impurities. The ratio can be optimized based on impurity concentration.
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium, Constant Flow at 1.2 mL/min	Helium is an inert and efficient carrier gas. A constant flow ensures reproducible retention times and peak areas.

| Oven Program | Initial: 80 °C, hold 2 min. Ramp: 15 °C/min to 280 °C. Hold: 10 min. | The initial temperature allows for focusing of volatile components. The ramp rate is chosen to balance separation efficiency and analysis time. The final hold ensures all heavier components elute.[11] |

4. Mass Spectrometer Conditions:

Parameter	Setting	Justification
Ion Source	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible, library-searchable mass spectra.
Ion Source Temp.	230 °C	Standard temperature to promote ionization while minimizing thermal degradation within the source.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Scan Range	35 - 450 amu	A wide scan range is used to detect both low-mass fragments and the molecular ions of potential higher-mass impurities.

| Acquisition Mode | Full Scan | For initial screening and identification of unknown impurities. For quantification of known impurities, switch to Selected Ion Monitoring (SIM) for enhanced sensitivity. |

Workflow for GC-MS Impurity Analysis

Caption: Workflow for GC-MS impurity profiling of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is an excellent choice, no single technique is a panacea. A comprehensive impurity profiling strategy often involves orthogonal methods to ensure all potential impurities are detected.[9] The primary alternatives are HPLC with UV detection and LC-MS.

• High-Performance Liquid Chromatography (HPLC-UV): HPLC is a workhorse in pharmaceutical analysis, separating compounds based on their partitioning between a mobile phase and a stationary phase.[1][2]

  • When to Use: It is the preferred method for non-volatile or thermally labile compounds. If impurities arising from polymerization or other high-molecular-weight side reactions are suspected, HPLC would be superior to GC.[18]

  • Limitations: A key drawback is the requirement for a chromophore for UV detection. N,N-Dimethyl-3-(cyclohexyl)-propanamide and many of its likely aliphatic impurities lack a strong chromophore, leading to poor sensitivity. Furthermore, UV detection provides no structural information beyond a retention time match with a known standard.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique combines the separation power of HPLC with the detection and identification capabilities of mass spectrometry.[1][10]

  • When to Use: LC-MS is ideal for analyzing thermally unstable or non-volatile impurities that cannot be handled by GC. It provides both retention time and mass data, enabling confident identification of unknowns.[9]

  • Limitations: While incredibly powerful, LC-MS systems are generally more complex and expensive to operate and maintain than GC-MS systems. For volatile and semi-volatile compounds where GC is applicable, GC-MS often provides more robust and reproducible results with simpler method development.

Performance Comparison at a Glance

Feature	GC-MS	HPLC-UV	LC-MS
Analyte Volatility	Required	Not Required	Not Required
Thermal Stability	Required	Not Required	Not Required
Sensitivity	High to Very High	Moderate (Chromophore Dependent)	Very High
Selectivity	Very High	Good	Very High
Identification Power	High (Library Searchable Spectra)	Low (Retention Time Only)	High (Molecular Weight & Fragments)
Ideal Impurities	Residual Solvents, Volatile By-products, Starting Materials	Non-volatile, Thermally Labile, High MW Impurities	Polar, Non-volatile, Thermally Labile Impurities
System Complexity	Moderate	Low	High

Conclusion: An Integrated Approach to Purity

For the comprehensive analysis of impurities in N,N-Dimethyl-3-(cyclohexyl)-propanamide, GC-MS stands out as the primary technique of choice. Its suitability for volatile and semi-volatile compounds, coupled with its high resolution and definitive identification capabilities, makes it perfectly suited for detecting and quantifying the most probable process-related impurities.[3][8]

However, a truly robust quality control strategy acknowledges the limitations of any single method. HPLC-UV or, more powerfully, LC-MS, should be employed as orthogonal techniques, particularly during forced degradation studies or when investigating unknown, non-volatile degradation products.[2] By understanding the fundamental principles and comparative strengths of these methods, researchers and drug development professionals can design and implement a scientifically sound, self-validating system for impurity analysis that ensures the highest standards of pharmaceutical quality and safety.

References

• Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling.
• Atlantis Press. (n.d.).
• PubMed. (2009, November 27).
• Sharma, A. K. (2025, July 29). Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regulatory Perspectives. Research & Reviews: Journal of Pharmaceutical Analysis.
• (2025, December 10).
• Gee, A. J., Groen, L. A., & Johnson, M. E. (1999). Determination of fatty acid amides as trimethylsilyl derivatives by gas chromatography with mass spectrometric detection.
• ResearchGate. (2025, June 10). Hyphenated Technique Used for the Analysis of Pharmaceutical Impurities: A Comprehensive Review.
• (2024, December 13).
• Creative Peptides Blog. (2023, July 18). Classification of Impurities in Synthetic Peptide Drugs.
• Pandey, P. K. (2025, October 8). GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes.
• ResolveMass Laboratories Inc. (2026, February 25).
• Wang, P. (2023, May 16). 6 peptide impurities that appear during the synthesis & storage of peptides. MolecularCloud.
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• Shimadzu. (n.d.). 医薬品中不純物の分析 - − 発がん性を有する物質のレギュレーションと分析 -.
• Agilent Technologies. (2025, July 13). GC/MSD システムによる ジェネリック医薬液剤中の 抽出物/浸出物の分析.
• Ministry of Health, Labour and Welfare, Japan. (2015, February 23). 資料２－６ N,N-ジメチルホルムアミドの 測定・分析手法に関する検討結果報告書.
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• BenchChem. (2025). Addressing batch-to-batch variability of synthesized N,N-Dimethyl-3-(piperidin-3-yl)propanamide.

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N,N-Dimethyl-3-(cyclohexyl)-propanamide FTIR absorption bands and characterization

An in-depth technical analysis and comparative guide for the spectroscopic characterization of N,N-Dimethyl-3-(cyclohexyl)-propanamide.

Structural Causality & Vibrational Mechanics

N,N-Dimethyl-3-(cyclohexyl)-propanamide (NDCP) is a lipophilic tertiary amide frequently utilized as a structural motif in drug discovery and as a model compound for studying lipid-like interactions. Accurate Fourier Transform Infrared (FTIR) characterization of NDCP is critical for verifying synthetic purity and understanding its molecular behavior.

The FTIR spectrum of NDCP is dominated by the interplay between its bulky, non-polar cyclohexyl ring and the polar N,N-dimethyl amide terminus. Understanding the causality behind these vibrational modes is essential for accurate spectral interpretation:

• The Amide I Band (C=O Stretch): Unlike primary and secondary amides, tertiary amides like NDCP lack an N-H bond. Consequently, they cannot function as hydrogen bond donors. This absence of intermolecular hydrogen bonding means the Amide I carbonyl (C=O) stretching frequency remains relatively independent of the sample's physical state or concentration, consistently absorbing in the 1680–1630 cm⁻¹ range[1].

• The Amide II Band (N-H Bend): Because there is no N-H bond to bend, the Amide II band—typically found between 1515–1655 cm⁻¹ in primary and secondary amides—is entirely absent in NDCP[1]. The absence of this band is a primary diagnostic marker confirming the tertiary nature of the amide.

• N,N-Dimethyl Symmetric Stretch: The N,N-dimethyl group introduces a highly specific vibrational mode. In saturated tertiary amides, the symmetric stretching of the N-methyl groups manifests as a distinct, sharp doublet falling between 2825–2810 cm⁻¹ and 2775–2765 cm⁻¹[2]. This doublet is a critical feature for differentiating NDCP from compounds with standard, unbranched aliphatic chains.

Comparative FTIR Performance Data

To objectively evaluate NDCP, we must compare its empirical FTIR absorption bands against its primary (3-cyclohexylpropanamide) and secondary (N-methyl-3-cyclohexylpropanamide) analogs. The structured data below summarizes the quantitative shifts caused by varying degrees of N-substitution.

Functional Group / Vibrational Mode	3-Cyclohexylpropanamide (Primary)	N-Methyl-3-cyclohexylpropanamide (Secondary)	N,N-Dimethyl-3-cyclohexylpropanamide (Tertiary)
N-H Stretch	~3350, 3180 cm⁻¹ (H-bonded)	~3300 cm⁻¹ (H-bonded)	Absent
Amide I (C=O Stretch)	1650–1690 cm⁻¹[3]	1640–1680 cm⁻¹[3]	1630–1680 cm⁻¹ [1]
Amide II (N-H Bend)	1620–1655 cm⁻¹[1]	1515–1570 cm⁻¹[1]	Absent
N-CH₃ Symmetric Stretch	Absent	~2784 cm⁻¹ (Singlet)[2]	2825–2810 & 2775–2765 cm⁻¹ (Doublet) [2]
Cyclohexyl C-H Stretch	2850–2950 cm⁻¹	2850–2950 cm⁻¹	2850–2950 cm⁻¹

Self-Validating Experimental Protocol: ATR-FTIR Workflow

To ensure high-fidelity data acquisition, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system. ATR is chosen over traditional KBr pellet transmission to eliminate the risk of hygroscopic moisture absorption, which produces broad O-H bands (~3400 cm⁻¹) that can falsely mimic or mask critical N-H stretches[3].

Fig 1. Self-validating ATR-FTIR workflow for tertiary amide characterization.

Step-by-Step Methodology:

• System Validation (Polystyrene Calibration): Before analyzing the NDCP sample, run a standard 1.5 mil polystyrene film.

  • Causality: This validates the interferometer's laser alignment and wavenumber accuracy. The system is only validated for progression if the aromatic C-C stretch is recorded at exactly 1601 ± 1 cm⁻¹.

• Background Acquisition: Collect a background scan (ambient air) using 32 co-added scans at 4 cm⁻¹ resolution.

  • Causality: A 4 cm⁻¹ resolution provides the optimal balance between the signal-to-noise ratio and the instrument's ability to resolve the closely spaced N,N-dimethyl C-H stretch doublets. The background must be verified for low water vapor (rotational bands at 3900-3500 cm⁻¹) to ensure atmospheric compensation algorithms function correctly.

• Sample Application: Apply 2-3 drops of neat NDCP (or a thin film of the melted solid) directly onto a monolithic diamond ATR crystal.

  • Causality: Diamond is selected over ZnSe due to its chemical inertness and broader spectral window, ensuring no refractive index anomalies distort the low-frequency C-N stretching region (1250–1050 cm⁻¹).

• Data Acquisition: Scan the sample from 4000 to 400 cm⁻¹. Ensure the ATR anvil applies uniform pressure to maximize optical contact, which directly correlates to the intensity and clarity of the Amide I band.

• Spectral Processing: Apply an automatic baseline correction and an ATR-correction algorithm.

  • Causality: ATR-correction compensates for the wavelength-dependent penetration depth of the evanescent wave, normalizing the relative intensities of the high-frequency C-H stretches against the lower-frequency C=O stretches to accurately match standard transmission spectra databases.

References[3] Title: Infrared Spectroscopy Absorption Table

Source: Chemistry LibreTexts URL:[Link][1] Title: INFRARED SPECTROSCOPY Source: St. Paul's Cathedral Mission College URL:[Link][2] Title: Organic Nitrogen Compounds III: Secondary and Tertiary Amines Source: Spectroscopy Online URL:[Link]

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Safety & Regulatory Compliance

Advanced Safety &amp; Operational Logistics Guide: Handling N,N-Dimethyl-3-(cyclohexyl)-propanamide

Executive Summary & Mechanistic Toxicology

As researchers and drug development professionals increasingly rely on complex amide derivatives for API synthesis and formulation, understanding the precise handling requirements of molecules like N,N-Dimethyl-3-(cyclohexyl)-propanamide is critical. This compound is a tertiary amide featuring a lipophilic cyclohexyl tail, a structure that dictates its unique physicochemical hazards and necessary safety countermeasures.

Mechanistic Hazard Profile: Tertiary amides are potent polar aprotic solvents. They possess a high capacity to penetrate the stratum corneum of the skin, potentially acting as a carrier for other dissolved toxic solutes[1]. The addition of the cyclohexyl group increases the molecule's overall lipophilicity, altering its permeation kinetics compared to lower molecular weight amides like dimethylformamide (DMF). Based on structural analogs (e.g., N,N-dimethylpropanamide and N,N-dimethylcyclohexanecarboxamide), this chemical is classified as a combustible liquid and presents acute oral toxicity (H302), skin irritation (H315), serious eye irritation (H319), and respiratory tract irritation (H335)[2][3].

Table 1: Quantitative Hazard & Physicochemical Extrapolations

Parameter	Estimated/Analog Value	Operational Implication
GHS Classification	Category 4 (Oral), Category 2 (Skin/Eye)	Requires strict barrier protection to prevent dermal and mucosal contact[2].
Vapor Pressure	< 0.1 mmHg at 25°C	Low volatility at room temperature, but inhalation risk increases significantly if heated or aerosolized[3].
Flash Point	~60°C - 105°C (Combustible)	Keep away from open flames; use spark-proof tools during large-scale transfers[2][4].
Skin Permeability	High (Amide solvent property)	Standard thin nitrile gloves will degrade rapidly; specific elastomer selection is mandatory[1].

Personal Protective Equipment (PPE) Matrix

The OSHA Personal Protective Equipment standard (29 CFR 1910 Subpart I) mandates that PPE must be selected based on a rigorous hazard assessment[5]. Because N,N-Dimethyl-3-(cyclohexyl)-propanamide can compromise standard barriers, the following self-validating PPE matrix must be strictly adhered to.

Table 2: Required PPE for N,N-Dimethyl-3-(cyclohexyl)-propanamide

PPE Category	Specification	Mechanistic Rationale
Hand Protection	Primary: Butyl rubber (≥16 mil) or Silver Shield laminate.Incidental: Double-gloved heavy-duty nitrile (≥8 mil).	Tertiary amides rapidly permeate thin latex and standard disposable nitrile (0.1 mm)[1]. Butyl rubber provides superior chemical resistance to amides.
Eye/Face Protection	ANSI Z87.1 Chemical splash goggles. Add a face shield for volumes >500 mL.	Prevents severe ocular irritation (H319) from micro-splashes during pipetting or pouring[5][6].
Body Protection	Flame-resistant (FR) lab coat, long pants, closed-toe non-porous shoes.	Mitigates the risk associated with the compound's combustible nature and prevents dermal absorption through clothing[1][7].
Respiratory	NIOSH-approved half-face respirator with Organic Vapor (OV) cartridges.	Only required if handling outside a certified fume hood, during a large spill, or if the chemical is heated[5][7].

Operational Workflows & Handling Protocols

To ensure the highest standards of laboratory safety, personnel must not merely follow steps, but validate their safety systems continuously prior to handling hazardous chemicals[8].

Protocol 1: Safe Dispensing and Transfer

• System Validation : Verify the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). Do not initiate work if the flow alarm is active or if the sash is raised above the certified working height[9].

• PPE Integrity Check : Inspect butyl rubber gloves for micro-tears by trapping air and applying gentle pressure. Ensure chemical splash goggles form a complete, gap-free seal against the face[6].

• Preparation : Line the hood workspace with a chemical-resistant, absorbent bench pad to catch micro-spills. Keep all combustible materials away from the work zone[2].

• Transfer Mechanics : Use a positive displacement pipette for volumes <10 mL due to the compound's viscosity and vapor pressure. For larger volumes, use a grounded dispensing pump to prevent static accumulation[2][8].

• Decontamination : Wipe down the exterior of the reagent bottle with a compatible solvent (e.g., isopropanol) before removing it from the hood to prevent cross-contamination.

Spill Response & Waste Disposal Logistics

In the event of a breach, immediate containment is required to prevent respiratory exposure and environmental contamination[8].

Protocol 2: Emergency Spill Response

• Evacuate & Assess : If the spill exceeds 100 mL outside a fume hood, evacuate the immediate area. Don a half-face respirator with OV cartridges before re-entering the spill zone[5].

• Source Control : Eliminate all ignition sources (hot plates, static-generating equipment) immediately[2].

• Containment : Surround the spill with an inert, non-combustible absorbent such as vermiculite, diatomaceous earth, or dry sand[3][10]. Crucial Causality Note: Do not use combustible absorbents like sawdust, as the chemical itself is combustible and may generate heat upon absorption.

• Collection : Use non-sparking polypropylene scoops to transfer the absorbed mixture into a high-density polyethylene (HDPE) hazardous waste bucket[11].

• Surface Neutralization : Wash the affected surface with a mild detergent and water, as the compound leaves a lipophilic residue that water alone cannot remove.

Protocol 3: Waste Disposal Logistics

• Segregation : Do not mix amide waste with strong oxidizing agents or strong acids, as violent exothermic reactions may occur[10][12].

• Labeling : Consolidate in a designated, tightly sealed container labeled "Hazardous Waste - Toxic/Irritant Amide"[10].

• Regulatory Compliance : Dispose of via a licensed hazardous waste contractor in accordance with local environmental regulations and institutional Chemical Hygiene Plans[2][9].

Process Visualization

The following diagram illustrates the logical workflow for handling this chemical, emphasizing the critical decision points for spill response and waste consolidation.

Fig 1: Operational and spill response workflow for N,N-Dimethyl-3-(cyclohexyl)-propanamide.

References

• National Research Council . "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press / NCBI Bookshelf. URL:[Link]

• Occupational Safety and Health Administration (OSHA) . "Laboratory Safety Guidance (OSHA 3404-11R)." US Department of Labor. URL:[Link]

• National Institutes of Health (NIH) / PMC . "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection." URL:[Link]

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